Syringomycin

Core Science & Biosynthesis

Syringomycin: A Technical Guide to its Discovery, Isolation, and Analysis from Pseudomonas syringae

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringomycin (B1172496) is a cyclic lipodepsinonapeptide phytotoxin produced by the bacterium Pseudomonas syringae.[1][2] First identified for its role in plant pathogenesis, causing necrotic lesions on a variety of host plants, syringomycin has since garnered significant interest for its broad-spectrum antifungal activity.[1][3] This technical guide provides a comprehensive overview of the discovery, isolation, and analysis of syringomycin. It details the seminal experimental protocols for its production in culture, purification to homogeneity, and quantification through bioassays. Furthermore, this document outlines the key regulatory pathways governing its biosynthesis, offering insights for researchers and professionals in microbiology, plant pathology, and drug development.

Discovery and Initial Characterization

Pseudomonas syringae, a Gram-negative bacterium, was first isolated from the lilac tree (Syringa vulgaris), from which it derives its name.[4] Early research into the pathogenicity of various P. syringae pathovars led to the discovery of several phytotoxins responsible for disease symptoms.[1] Among these, syringomycin emerged as a key virulence factor, particularly in stone fruit trees.[5]

Initial studies in the late 1960s and 1970s by researchers such as Sinden, Durbin, Gross, and DeVay laid the groundwork for our understanding of P. syringae toxins.[5][6][7] Syringomycin was identified as a potent, wide-spectrum antibiotic and phytotoxin.[3] Its production was linked to specific strains of P. syringae pv. syringae, and it was found to induce necrosis in plant tissues.[1] Chemically, syringomycin was characterized as a cyclic lipodepsinonapeptide, composed of a peptide ring and a hydrophobic fatty acid tail.[1][2] This amphipathic structure is central to its mode of action, which involves the formation of pores in the plasma membranes of target cells, leading to electrolyte leakage and cell death.[1][2]

Production and Isolation of Syringomycin

The production of syringomycin by P. syringae pv. syringae can be achieved in vitro using specific culture media and conditions. The subsequent isolation and purification of the toxin involves several key steps, as detailed in the protocols below.

Experimental Protocol: Culture and Production

A synthetic medium, designated SR minimal medium, was developed for the consistent production of syringomycin.[8] The regulation of syringomycin synthesis is influenced by environmental factors, notably iron and inorganic phosphate (B84403) concentrations.[8][9] Iron is required for production, while high levels of phosphate are suppressive.[8][9] Plant signal molecules, such as arbutin (B1665170) and D-fructose, have also been shown to induce toxin production in many strains.[10][11]

Protocol 1: Syringomycin Production in SR Minimal Medium

• Prepare SR Minimal Medium: The composition of the medium is critical for optimal syringomycin production.

• Inoculation: Inoculate the SR minimal medium with a pure culture of P. syringae pv. syringae (e.g., strain B301D).

• Incubation: Incubate the culture at 25°C for 4-6 days with shaking.

• Harvesting: After incubation, harvest the bacterial cells by centrifugation. The supernatant will contain the secreted syringomycin.

Experimental Protocol: Extraction and Purification

The purification of syringomycin from culture supernatants typically involves solvent extraction followed by chromatographic methods. The protocol developed by Gross and DeVay (1977) remains a foundational method.[5][12]

Protocol 2: Syringomycin Extraction and Purification

• Acidification: Adjust the pH of the culture supernatant to 3.0 with HCl.

• n-Butanol Extraction: Perform a liquid-liquid extraction of the acidified supernatant with an equal volume of n-butanol. Repeat this step three times. The syringomycin will partition into the n-butanol phase.[13]

• Concentration: Concentrate the n-butanol fractions to dryness under vacuum.

• Cation Exchange Chromatography: Resuspend the dried extract in a minimal volume of 1 mM HCl (pH 3.0) and apply it to a CM-cellulose cation exchange column (e.g., Whatman CM52).[13]

• Elution: Elute the syringomycin from the column using a gradient of increasing pH or salt concentration. Syringomycin typically elutes at a pH around 2-3 with 1 mM HCl.[13]

• Thin-Layer Chromatography (TLC): Further purify the active fractions from the cation exchange column using preparative TLC on silica (B1680970) gel plates. A common solvent system is n-butanol:glacial acetic acid:water (4:1:1, v/v/v).[13]

• Visualization and Recovery: Visualize the syringomycin on the TLC plate by atomizing with water. Scrape the corresponding silica from the plate and elute the syringomycin with an appropriate solvent.

Quantification and Bioassay

The biological activity of syringomycin is typically quantified using a bioassay that measures the inhibition of a sensitive indicator organism. The fungus Geotrichum candidum is highly sensitive to syringomycin and is commonly used for this purpose.[1][14]

Experimental Protocol: Plate Bioassay

This method provides a qualitative or semi-quantitative measure of syringomycin production by P. syringae colonies grown on agar (B569324) plates.

Protocol 3: Syringomycin Plate Bioassay

• Bacterial Culture: Streak or spot-inoculate P. syringae strains onto Potato Dextrose Agar (PDA) plates.

• Incubation: Incubate the plates for 4 days at 25°C to allow for bacterial growth and toxin production.[14][15]

• Indicator Fungus: Prepare a suspension of Geotrichum candidum spores in sterile water.

• Overlay: Overspray the plates with the G. candidum suspension.[14]

• Incubation and Observation: Incubate the plates for an additional 24-48 hours at 25°C. Syringomycin production is indicated by a zone of inhibition of fungal growth around the bacterial colonies.[14][16]

Quantitative Data

The production of syringomycin is influenced by various factors, and quantitative measurements are crucial for understanding its regulation and for optimizing its production.

Factor	Condition	Syringomycin Production	Reference
Iron (FeCl₃)	2 µmol/l in deferrated PDB	1024 SR units/ml	[8][9]
Iron (FeCl₃)	Deferrated PDB	No production	[8][9]
Phosphate	≥ 1 mmol/l	Suppressive	[8][9]
Nitrogen Source	L-histidine (ca 20 mmol/l)	Most effective for synthesis	[8]
Plant Signals	Arbutin (100 µM) + D-fructose (0.1%)	Two-fold increase in some strains	[14]

Signaling Pathways and Regulation

The biosynthesis of syringomycin is a complex process regulated by a network of genes and signaling pathways. The syr gene cluster contains the genetic determinants for syringomycin synthesis and export.[10][11]

The syrB and syrD genes are highly conserved among syringomycin-producing strains and are essential for its synthesis and secretion, respectively.[10][11] The expression of these genes is controlled by a variety of regulatory proteins and is responsive to environmental cues. For instance, the syrP gene encodes a regulatory protein that is part of a phosphorylation cascade controlling toxin production.[17] Plant-derived signal molecules can activate the expression of the syr genes, suggesting a sophisticated mechanism for host-pathogen interaction.[10]

Visualizations

Diagrams

Caption: Experimental workflow for the isolation and purification of syringomycin.

Caption: Simplified signaling pathway for the regulation of syringomycin production.

Conclusion

The discovery and isolation of syringomycin from Pseudomonas syringae represent a significant chapter in the study of bacterial phytotoxins. The methodologies developed for its production, purification, and bioassay have been instrumental in characterizing its biological activity and mode of action. For researchers in drug development, syringomycin's potent antifungal properties present a promising scaffold for the development of new therapeutic agents. A thorough understanding of its biosynthesis and regulation is key to harnessing its full potential. This guide provides a foundational resource for scientists and professionals engaged in the study and application of this remarkable natural product.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringomycin E - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Pseudomonas syringae - Wikipedia [en.wikipedia.org]
• 5. Production and purification of syringomycin, a phytotoxin produced by Pseudomonas syringae | Semantic Scholar [semanticscholar.org]
• 6. Self-protection of Pseudomonas syringae pv. "tabaci" from its toxin, tabtoxinine-beta-lactam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The nucleotide sequence of tabtoxin resistance gene (ttr) of Pseudomonas syringae pv. tabaci - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Production and purification of syringomycin, a phytotoxin produced by Pseudomonas syringae [bacterial pathogen]. [agris.fao.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Analysis of the syrP gene, which regulates syringomycin synthesis by Pseudomonas syringae pv. syringae - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure of Syringomycin E

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringomycin (B1172496) E is a potent cyclic lipodepsipeptide phytotoxin produced by the bacterium Pseudomonas syringae pv. syringae. Renowned for its broad-spectrum antifungal and phytotoxic activities, it has garnered significant interest in the fields of agriculture and medicine. This technical guide provides a comprehensive overview of the chemical structure of Syringomycin E, detailing its amino acid composition, stereochemistry, and unique structural features. Furthermore, it outlines the experimental protocols employed for its structural elucidation, its mechanism of action through membrane disruption, and the biosynthetic pathway responsible for its production. This document is intended to serve as a valuable resource for researchers engaged in the study of natural products, antimicrobial peptides, and the development of novel therapeutic agents.

Chemical Structure of Syringomycin E

Syringomycin E is a complex biomolecule with a well-defined chemical architecture. It is classified as a cyclic lipodepsinonapeptide, indicating a cyclic structure composed of nine amino acid residues linked by both peptide and ester bonds, and featuring a lipid tail.

Molecular Formula and Mass

The chemical properties of Syringomycin E are summarized in the table below.

Property	Value
Molecular Formula	C₅₃H₈₅ClN₁₄O₁₇
Molecular Weight	1225.8 g/mol [1]
Class	Cyclic Lipodepsipeptide

Amino Acid Sequence and Composition

The core of Syringomycin E is a nine-residue peptide ring. The amino acid sequence has been determined to be:

Ser¹ - Ser² - Dab³ - Dab⁴ - Arg⁵ - Phe⁶ - Dhb⁷ - 3-OH-Asp⁸ - 4-Cl-Thr⁹ [2]

This sequence contains several non-proteinogenic and modified amino acids, which contribute to the molecule's unique biological activity.

• Dab: 2,4-diaminobutyric acid

• Dhb: 2,3-dehydroaminobutyric acid

• 3-OH-Asp: L-threo-β-hydroxyaspartic acid[3]

• 4-Cl-Thr: 4-chloro-L-threonine[4]

Stereochemistry

The stereochemical configuration of the amino acid residues is crucial for the biological activity of Syringomycin E. The established stereochemistry is as follows:

Residue	Stereochemistry
Serine (Ser)	L
Diaminobutyric acid (Dab)	L
Arginine (Arg)	L
Phenylalanine (Phe)	L
3-hydroxyaspartic acid (3-OH-Asp)	L-threo
4-chlorothreonine (4-Cl-Thr)	L

The stereochemistry of the proteinogenic amino acids (Ser, Arg, Phe) is presumed to be L, as is common in non-ribosomally synthesized peptides from bacteria.

Cyclic Structure and Lipid Tail

The cyclic nature of Syringomycin E is a result of a lactone (ester) bond formed between the β-carboxyl group of the C-terminal 3-hydroxyaspartic acid residue and the hydroxyl group of the N-terminal serine residue.[2] This head-to-tail cyclization creates a stable macrocyclic structure.

Attached to the N-terminal serine via an amide linkage is a 3-hydroxydodecanoic acid fatty acid tail.[2] This lipid moiety is essential for the interaction of Syringomycin E with cell membranes.

Fig. 1: Chemical Structure of Syringomycin E

Experimental Protocols for Structural Elucidation

The determination of the complex structure of Syringomycin E has relied on a combination of advanced analytical techniques.

Isolation and Purification

A general protocol for the isolation and purification of Syringomycin E from Pseudomonas syringae cultures is as follows:

• Culturing: P. syringae is cultured in a suitable liquid medium to promote the production of Syringomycin E.

• Extraction: The bacterial cells are removed by centrifugation, and the supernatant is acidified. Syringomycin E is then extracted from the supernatant using an organic solvent such as n-butanol.

• Purification: The crude extract is further purified using chromatographic techniques. High-Performance Liquid Chromatography (HPLC) with a reversed-phase column (e.g., C18) is commonly employed. A gradient of an organic solvent (e.g., acetonitrile (B52724) or methanol) in water, often with a small amount of acid (e.g., acetic acid), is used to elute the compound.[5]

Mass Spectrometry (MS)

Fast Atom Bombardment Mass Spectrometry (FAB-MS) and other MS techniques have been instrumental in determining the molecular weight and amino acid sequence of Syringomycin E.

• Sample Preparation: The purified Syringomycin E sample is mixed with a suitable matrix (e.g., glycerol) on a target probe.

• Ionization: The sample is bombarded with a high-energy beam of atoms (e.g., xenon) to generate ions.

• Analysis: The mass-to-charge ratio of the resulting ions is measured. Fragmentation patterns observed in tandem MS (MS/MS) experiments provide information about the sequence of amino acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

One-dimensional (1D) and two-dimensional (2D) NMR spectroscopy have been crucial for elucidating the detailed three-dimensional structure and stereochemistry of Syringomycin E.[2]

• Sample Preparation: A purified sample of Syringomycin E is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CD₃CN/D₂O).

• 1D NMR (¹H and ¹³C): These experiments provide information about the chemical environment of the protons and carbons in the molecule.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, helping to piece together the spin systems of individual amino acid residues.

  • TOCSY (Total Correlation Spectroscopy): Shows correlations between all protons within a spin system, which is particularly useful for identifying amino acid side chains.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): Identifies protons that are close to each other in space, providing crucial distance constraints for determining the 3D conformation of the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which helps in connecting the different amino acid residues and confirming the overall structure.

A general workflow for 2D NMR analysis is presented below.

Fig. 2: Workflow for 2D NMR-based Structural Elucidation

Mechanism of Action: Membrane Disruption

The primary mechanism of action of Syringomycin E involves the disruption of the plasma membrane of target cells.[6] This is a multi-step process that ultimately leads to cell death.

• Membrane Insertion: The amphipathic nature of Syringomycin E, with its hydrophobic fatty acid tail and hydrophilic peptide head, facilitates its insertion into the lipid bilayer of the plasma membrane.

• Pore Formation: Once inserted, multiple molecules of Syringomycin E aggregate to form transmembrane pores or channels.[6]

• Ion Leakage: These pores disrupt the selective permeability of the membrane, leading to an uncontrolled leakage of ions. This includes an efflux of intracellular potassium ions (K⁺) and an influx of extracellular calcium ions (Ca²⁺).[7]

• Membrane Depolarization: The unregulated ion movement leads to the dissipation of the membrane potential.

• Cellular Stress and Death: The loss of ion homeostasis and membrane integrity triggers a cascade of downstream events, including the inhibition of plasma membrane H⁺-ATPase activity, disruption of cellular signaling, and ultimately, cell death.[8]

Fig. 3: Signaling Pathway of Syringomycin E Action

Biosynthesis of Syringomycin E

Syringomycin E is synthesized by a non-ribosomal peptide synthetase (NRPS) multienzyme complex. This is a large, modular protein assembly line that activates, modifies, and links amino acids in a specific sequence without the use of ribosomes. The genes encoding the Syringomycin E NRPS are organized in the syr gene cluster.

A simplified workflow for the biosynthesis is as follows:

• Fatty Acid Acylation: A 3-hydroxy fatty acid is activated and loaded onto the NRPS.

• Amino Acid Activation: Each amino acid in the sequence is activated as an aminoacyl adenylate by a specific adenylation (A) domain within an NRPS module.

• Thiolation: The activated amino acid is then transferred to a thiolation (T) domain, also known as a peptidyl carrier protein (PCP), where it is covalently attached via a thioester bond.

• Modification: Some amino acids undergo modification while attached to the T domain. For example, the chlorination of threonine is catalyzed by the enzyme SyrB2.[4]

• Peptide Bond Formation: Condensation (C) domains catalyze the formation of peptide bonds between the amino acids on adjacent modules.

• Elongation: The growing peptide chain is passed from one module to the next.

• Cyclization and Release: A thioesterase (TE) domain at the final module catalyzes the cyclization and release of the final lipodepsipeptide product.

Fig. 4: Biosynthetic Workflow of Syringomycin E

Conclusion

Syringomycin E possesses a complex and fascinating chemical structure that is directly responsible for its potent biological activities. Its cyclic lipodepsipeptide nature, featuring a unique combination of proteinogenic, non-proteinogenic, and modified amino acids, allows it to effectively disrupt the plasma membranes of target organisms. A thorough understanding of its structure, mechanism of action, and biosynthesis is essential for the development of new antifungal agents and for elucidating the intricate interactions between pathogenic bacteria and their hosts. The experimental protocols outlined in this guide provide a foundation for further research into this remarkable natural product.

References

• 1. dinola.it [dinola.it]
• 2. The structure of syringomycins A1, E and G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. SyrB2 in syringomycin E biosynthesis is a nonheme FeII alpha-ketoglutarate- and O2-dependent halogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Role of biosurfactant and ion channel-forming activities of syringomycin in transmembrane ion flux: a model for the mechanism of action in the plant-pathogen interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eqnmr.hms.harvard.edu [eqnmr.hms.harvard.edu]
• 8. 2.2 Amino Acid Stereochemistry | BS1005 / CM1051: Biochemistry I [bookdown.org]

The Phytotoxic Power of Syringomycin: A Technical Deep Dive into its Biological Activity

For Immediate Release

[City, State] – December 19, 2025 – Syringomycin (B1172496), a cyclic lipodepsipeptide produced by the plant pathogenic bacterium Pseudomonas syringae, stands as a potent phytotoxin with significant implications for plant pathology and potential applications in drug development. This technical guide provides an in-depth exploration of the biological activity of syringomycin, detailing its molecular mechanisms, quantitative effects, and the experimental protocols used to elucidate its function. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this powerful biomolecule.

Executive Summary

Syringomycin's primary mode of action is the disruption of plant cell plasma membranes. Its amphipathic nature allows it to insert into the lipid bilayer, where it oligomerizes to form pores or ion channels. This leads to a cascade of detrimental effects, including uncontrolled ion fluxes, membrane depolarization, and ultimately, programmed cell death or necrosis. This guide will dissect these processes, presenting quantitative data on syringomycin's efficacy and detailed methodologies for its study.

Mechanism of Action: Breaching the Cellular Defenses

The phytotoxicity of syringomycin is centered around its ability to compromise the integrity of the plant plasma membrane. This process can be broken down into several key stages:

• Membrane Insertion and Pore Formation: Syringomycin, with its lipophilic fatty acid tail and hydrophilic peptide head, readily inserts into the plant cell membrane. Once embedded, individual syringomycin molecules aggregate to form transmembrane pores.[1] Studies on artificial lipid bilayers have shown that these pores are permeable to cations, leading to a significant leakage of ions from the cytoplasm.[1]

• Ion Leakage and Membrane Depolarization: The formation of these pores results in a rapid and uncontrolled efflux of potassium ions (K+) and influx of calcium ions (Ca2+) and protons (H+).[1] This dissipation of the natural ion gradients across the plasma membrane leads to its depolarization, disrupting numerous cellular processes that rely on the membrane potential.

• Stimulation of Plasma Membrane H+-ATPase: In addition to pore formation, syringomycin has been shown to stimulate the activity of the plasma membrane H+-ATPase in some plant tissues, such as red beet.[2] This enzyme is crucial for maintaining the proton gradient across the membrane. The stimulation by syringomycin is thought to be an indirect effect, possibly through regulatory effectors or covalent modification, rather than a direct interaction with the enzyme itself.[2]

• Induction of Programmed Cell Death (PCD): The culmination of membrane disruption, ion imbalance, and cellular stress is the induction of programmed cell death in the plant cells. This controlled cellular suicide is a defense mechanism for the plant to limit the spread of pathogens, but in the case of syringomycin's action, it contributes to the necrotic symptoms observed in infected tissues.

Quantitative Analysis of Syringomycin's Phytotoxicity

The potency of syringomycin as a phytotoxin has been quantified in various studies. While comprehensive IC50 and EC50 values across a wide range of plant species are not extensively documented in publicly available literature, several key data points highlight its efficacy.

Parameter	Organism/System	Concentration	Effect	Reference
Yeast Growth Inhibition	Saccharomyces cerevisiae	0.5 - 1.5 µg/mL	Inhibition of growth	[3]
Necrosis Induction	Immature sweet cherry fruits	2.5 µg	Induction of necrotic lesions	[4]
Phytotoxicity Comparison	Whole plant tissues	≥ 0.4 µM	More phytotoxic than syringopeptin	[1]

Experimental Protocols: Unraveling the Mechanisms

The following sections provide detailed methodologies for key experiments used to characterize the biological activity of syringomycin.

Electrolyte Leakage Assay

This assay is a fundamental method for quantifying the membrane damage caused by syringomycin. It measures the leakage of ions from plant tissues into a surrounding solution, which is directly proportional to the extent of cell death and membrane disruption.

Materials:

• Plant leaf discs of uniform size

• Syringomycin solution of desired concentrations

• Deionized water

• Conductivity meter

• Shaking incubator

Procedure:

• Excise uniform leaf discs from healthy plant tissue, avoiding major veins.

• Wash the leaf discs thoroughly with deionized water to remove any surface contaminants and electrolytes.

• Place a set number of leaf discs (e.g., 5-10) into a test tube or well of a microplate containing a known volume of deionized water.

• Add syringomycin to the desired final concentrations to the respective tubes/wells. Include a control group with no syringomycin.

• Incubate the samples on a shaker at a constant temperature for a defined period (e.g., 1, 2, 4, 8, and 24 hours).

• At each time point, measure the electrical conductivity of the solution.

• After the final time point, boil the samples for a set duration (e.g., 15-30 minutes) to induce maximum electrolyte leakage.

• Cool the samples to room temperature and measure the final conductivity.

• Calculate the percentage of electrolyte leakage at each time point relative to the maximum leakage after boiling.

Plant Plasma Membrane H+-ATPase Activity Assay

This protocol details the measurement of H+-ATPase activity in isolated plant plasma membranes in the presence of syringomycin.

Materials:

• Isolated plant plasma membrane vesicles

• Assay buffer (e.g., 50 mM MES-Tris, pH 6.5, 5 mM MgSO4, 50 mM KCl)

• ATP solution

• Syringomycin solution

• Phosphate (B84403) detection reagent (e.g., Malachite green-based reagent)

• Spectrophotometer

Procedure:

• Isolate plasma membrane vesicles from the desired plant tissue using established protocols such as aqueous two-phase partitioning.

• Pre-incubate the plasma membrane vesicles with various concentrations of syringomycin or a control solution for a specific time at a controlled temperature (e.g., 10 minutes at 30°C).

• Initiate the reaction by adding ATP to a final concentration of, for example, 3 mM.

• Incubate the reaction mixture for a defined period (e.g., 30 minutes) at 30°C.

• Stop the reaction by adding a stop solution (e.g., sodium dodecyl sulfate).

• Determine the amount of inorganic phosphate (Pi) released by the ATPase activity using a colorimetric method, such as the malachite green assay.

• Measure the absorbance at the appropriate wavelength (e.g., 660 nm).

• Calculate the specific activity of the H+-ATPase (e.g., in nmol Pi/mg protein/min) and compare the activity in the presence and absence of syringomycin.

Single-Channel Recording in Planar Lipid Bilayers

This advanced technique allows for the direct observation of ion channels formed by syringomycin in an artificial membrane system.

Materials:

• Planar lipid bilayer apparatus

• Synthetic lipids (e.g., a mixture of phosphatidylethanolamine (B1630911) and phosphatidylserine) in an organic solvent (e.g., n-decane)

• Electrolyte solution (e.g., 1 M KCl, buffered to a specific pH)

• Syringomycin solution

• Ag/AgCl electrodes

• Patch-clamp amplifier and data acquisition system

Procedure:

• Form a planar lipid bilayer across a small aperture (e.g., 100-200 µm) in a Teflon partition separating two chambers filled with the electrolyte solution.

• Verify the formation and stability of the bilayer by monitoring its capacitance and resistance.

• Add a small aliquot of syringomycin solution to one of the chambers (the cis side).

• Apply a transmembrane voltage and monitor the current flowing across the bilayer using the patch-clamp amplifier.

• Observe for the characteristic step-like increases in current, which represent the opening of individual syringomycin channels.

• Record the single-channel currents at various voltages to determine the channel's conductance, ion selectivity, and gating properties.

Signaling Pathways and Logical Relationships

The interaction of syringomycin with the plant cell initiates a cascade of signaling events leading to cell death. The following diagrams, generated using Graphviz, illustrate these pathways and relationships.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. protocols.io [protocols.io]
• 4. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Genetic Regulation of Syringomycin Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the intricate genetic regulatory networks controlling the production of syringomycin (B1172496), a lipodepsipeptide phytotoxin produced by Pseudomonas syringae pv. syringae. Understanding these regulatory mechanisms is crucial for applications in drug development, biocontrol, and the study of plant-pathogen interactions. This document details the key regulatory genes, signaling pathways, and environmental cues that govern the expression of the syringomycin (syr) gene cluster.

The Syringomycin (syr) Gene Cluster

Syringomycin is synthesized by a non-ribosomal peptide synthetase (NRPS) complex encoded by the syr gene cluster. This cluster is part of a larger, approximately 132-kb genomic island that also contains the genes for the production of syringopeptin (syp), another lipodepsipeptide toxin. The syr and syp genes are often co-regulated. The syr gene cluster includes structural genes responsible for the synthesis and export of syringomycin, such as syrB1, syrB2, syrC, and syrE, which encode peptide synthetases, and syrD, which encodes an ABC transporter for toxin secretion.[1][2]

The Core Regulatory Cascade

The production of syringomycin is tightly controlled by a hierarchical regulatory cascade that integrates environmental and host-derived signals. The key players in this network are the GacS/GacA two-component system and the downstream transcriptional activators SalA and SyrF.

The GacS/GacA Two-Component System

At the apex of the regulatory hierarchy is the GacS/GacA two-component system, a global regulator of secondary metabolism and virulence in many Gram-negative bacteria. GacS is a membrane-bound sensor kinase that, in response to yet-to-be-fully-characterized environmental signals, autophosphorylates and subsequently transfers the phosphate (B84403) group to its cognate response regulator, GacA.[3] Phosphorylated GacA then acts as a transcriptional activator for a variety of genes, including those involved in syringomycin production.

The SalA and SyrF Transcriptional Activators

The regulatory output of the GacS/GacA system is mediated through the downstream transcriptional activator, SalA. The expression of salA is positively controlled by GacA.[3] SalA, in turn, is a transcriptional activator required for the expression of another key regulator, SyrF.[4] Both SalA and SyrF belong to the LuxR family of transcriptional regulators.[4] SyrF then directly binds to a conserved 20-bp DNA sequence with dyad symmetry, known as the syr-syp box, located in the promoter regions of the syr and syp operons, to activate their transcription.[4] This hierarchical GacS/GacA -> SalA -> SyrF cascade ensures a coordinated and tightly controlled expression of the syringomycin biosynthesis genes in response to appropriate environmental cues.

Environmental and Host-Derived Signals

The expression of the syr genes is not constitutive and is induced by specific signals from the plant host and influenced by environmental factors.

Plant Signal Molecules

Specific plant-derived phenolic glucosides and sugars are potent inducers of syr gene expression. Notably, compounds like arbutin (B1665170) and salicin, when present at micromolar concentrations, can strongly induce the expression of syrB.[5] This induction is often enhanced by the presence of simple sugars such as D-fructose.[5] This suggests that P. syringae can sense the metabolic state of its host to initiate toxin production at the most opportune time for pathogenesis.

Nutritional and Environmental Factors

The production of syringomycin is also regulated by nutrient availability. High concentrations of inorganic phosphate (≥ 1 mM) are known to suppress toxin production.[6][7] Conversely, iron is a critical co-factor for syringomycin synthesis, with production being directly proportional to the availability of iron.[6] For instance, in deferrated potato-dextrose broth, syringomycin production is abolished but can be restored to high levels (1024 SR units/ml) with the addition of iron.[6]

Quantitative Data on syr Gene Regulation

The following tables summarize the quantitative effects of regulatory gene mutations and environmental signals on syringomycin production and syr gene expression.

Strain/Condition	Reporter Gene/Toxin	Activity/Production Level	Fold Change/Percent Reduction	Reference
Wild-type (B301DSL8)	syrB1::uidA	1,225 units/10^8 CFU	-	[8]
salA mutant (B301DSL12)	syrB1::uidA	Significantly reduced	-	[8]
syrF mutant (B301DSL10)	syrB1::uidA	Significantly reduced	-	[8]
Wild-type (B301D-R)	Syringomycin	High	-	[9]
syrB1 mutant	Syringomycin	Reduced virulence	26% reduction	[9]
sypA mutant	Syringomycin	Reduced virulence	59% reduction	[9]
syrB1/sypA double mutant	Syringomycin	Reduced virulence	76% reduction	[9]
Wild-type in PDB + 2 µM Iron	Syringomycin	1024 SR units/ml	-	[6]
Wild-type in deferrated PDB	Syringomycin	0 SR units/ml	100% reduction	[6]
Wild-type in PDB + ≥ 1 mM Phosphate	Syringomycin	Suppressed	-	[6]
Wild-type + Arbutin + D-fructose	Syringomycin	>250 U of toxin	-	[5]

Key Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the genetic regulation of syringomycin production.

Gene Expression Analysis using β-Glucuronidase (GUS) Reporter Fusions

This protocol is used to quantify the transcriptional activity of syr gene promoters in response to genetic or environmental changes.

5.1.1. Materials

• P. syringae strains containing syr-uidA fusions.

• SRM (Syringomycin Minimal Medium).

• GUS Extraction Buffer: 50 mM NaPO4 (pH 7.0), 10 mM EDTA, 0.1% Triton X-100, 0.1% Sodium Lauryl Sarcosine, 10 mM β-mercaptoethanol (added fresh).

• 4-Methylumbelliferyl β-D-glucuronide (MUG) stock solution (10 mM in DMSO).

• Stop Buffer: 0.2 M Na2CO3.

• Fluorometer.

5.1.2. Procedure

• Grow P. syringae strains in SRM broth to the desired optical density (e.g., OD600 of 0.8).

• Harvest 1 ml of bacterial culture by centrifugation at 12,000 x g for 5 minutes.

• Resuspend the cell pellet in 1 ml of GUS Extraction Buffer.

• Lyse the cells by sonication or by adding lysozyme (B549824) (1 mg/ml) and incubating at 37°C for 30 minutes.

• Clarify the lysate by centrifugation at 12,000 x g for 10 minutes at 4°C.

• Determine the protein concentration of the supernatant using a standard method (e.g., Bradford assay).

• Set up the GUS assay by adding 10-50 µl of the cell extract to a reaction mixture containing 1 mM MUG in GUS Extraction Buffer to a final volume of 500 µl.

• Incubate the reaction at 37°C for a defined period (e.g., 60 minutes).

• Stop the reaction by adding 500 µl of Stop Buffer.

• Measure the fluorescence of the product (4-methylumbelliferone) using a fluorometer with an excitation wavelength of 365 nm and an emission wavelength of 455 nm.

• Calculate GUS activity as picomoles of MU produced per minute per milligram of protein.

Site-Directed Mutagenesis of Regulatory Genes

This protocol describes the creation of knockout mutations in regulatory genes like syrF or salA to study their function.

5.2.1. Materials

• Wild-type P. syringae genomic DNA.

• Suicide vector (e.g., pK18mobsacB).

• Primers for amplifying flanking regions of the target gene.

• Restriction enzymes and T4 DNA ligase.

• E. coli cloning and mobilizing strains (e.g., DH5α and S17-1).

• Antibiotics (e.g., kanamycin (B1662678), rifampicin).

• 5% sucrose (B13894) plates for counter-selection.

5.2.2. Procedure

• Construct the knockout plasmid:

  • Amplify ~500 bp regions upstream and downstream of the target gene from P. syringae genomic DNA using PCR.

  • Clone the upstream and downstream fragments into the suicide vector on either side of a selectable marker (e.g., a kanamycin resistance cassette).

  • Transform the construct into E. coli DH5α and verify the sequence.

• Mobilize the plasmid into P. syringae:

  • Transform the verified knockout plasmid into the mobilizing E. coli strain S17-1.

  • Perform a biparental mating between the E. coli S17-1 donor and the wild-type P. syringae recipient.

• Select for single-crossover recombinants:

  • Plate the mating mixture on a medium containing an antibiotic to select against the E. coli donor (e.g., rifampicin (B610482) for P. syringae) and the antibiotic for the suicide vector (e.g., kanamycin).

• Select for double-crossover mutants:

  • Culture the single-crossover recombinants in a non-selective medium to allow for the second recombination event.

  • Plate the culture on a medium containing 5% sucrose. The sacB gene on the suicide vector confers sucrose sensitivity, so only the double-crossover mutants (which have lost the vector backbone) will grow.

• Verify the mutation:

  • Screen the sucrose-resistant colonies for the desired antibiotic resistance profile (e.g., kanamycin-resistant if the marker was integrated).

  • Confirm the gene deletion by PCR using primers flanking the target gene and by Southern blot analysis.

Electrophoretic Mobility Shift Assay (EMSA) for Protein-DNA Interaction

This protocol is used to demonstrate the direct binding of a regulatory protein (e.g., SyrF) to a promoter region (e.g., the syrB1 promoter).

5.3.1. Materials

• Purified regulatory protein (e.g., His-tagged SyrF).

• DNA probe: a short, labeled DNA fragment (~200-300 bp) containing the putative binding site (e.g., the syr-syp box). The probe can be end-labeled with 32P or a fluorescent dye.

• Binding Buffer: e.g., 20 mM HEPES (pH 7.5), 50 mM KCl, 1 mM DTT, 5% glycerol.

• Poly(dI-dC) as a non-specific competitor DNA.

• Native polyacrylamide gel (e.g., 5%).

• Electrophoresis buffer (e.g., 0.5x TBE).

5.3.2. Procedure

• Set up the binding reactions in microcentrifuge tubes on ice. Each reaction should contain:

  • Binding Buffer.

  • A fixed amount of the labeled DNA probe (e.g., 1-5 fmol).

  • A non-specific competitor DNA (e.g., 1 µg of poly(dI-dC)).

  • Increasing amounts of the purified regulatory protein.

  • For competition assays, add a 100- to 500-fold molar excess of unlabeled specific competitor DNA.

• Incubate the reactions at room temperature for 20-30 minutes to allow protein-DNA binding to reach equilibrium.

• Add loading dye to the reactions.

• Load the samples onto a pre-run native polyacrylamide gel.

• Run the gel at a constant voltage (e.g., 100-150 V) at 4°C.

• After electrophoresis, transfer the gel to a solid support (e.g., filter paper) and dry it.

• Visualize the labeled DNA by autoradiography (for 32P) or fluorescence imaging. A "shift" in the mobility of the labeled probe indicates protein-DNA binding.

Visualizing Regulatory Pathways and Workflows

The following diagrams illustrate the core signaling pathway for syringomycin production and the general workflows for the key experimental protocols described above.

Caption: The core signaling pathway for the regulation of syringomycin production.

Caption: General workflow for a GUS reporter assay.

Caption: General workflow for an Electrophoretic Mobility Shift Assay (EMSA).

References

• 1. Virulence-related regulatory network of Pseudomonas syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of the Transcriptional Activators SalA and SyrF, Which Are Required for Syringomycin and Syringopeptin Production by Pseudomonas syringae pv. syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of the syrP gene, which regulates syringomycin synthesis by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Syringomycin in Bacterial Pathogenesis of Stone Fruits: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Bacterial canker, caused by Pseudomonas syringae pv. syringae, poses a significant threat to stone fruit production worldwide. A key virulence factor in this pathogenesis is syringomycin (B1172496), a cyclic lipodepsinonapeptide phytotoxin. This technical guide provides an in-depth analysis of the multifaceted role of syringomycin in the disease process. We will explore its molecular mechanism of action, the intricate regulation of its biosynthesis, and its direct contribution to disease symptomatology in stone fruits (Prunus spp.). This document synthesizes current research to offer a comprehensive resource, incorporating quantitative data, detailed experimental protocols, and visual representations of key pathways to facilitate a deeper understanding and spur further research in the development of novel disease management strategies.

Introduction

Pseudomonas syringae pv. syringae is a versatile plant pathogen responsible for significant economic losses in the stone fruit industry, causing symptoms such as cankers, gummosis, and necrotic lesions.[1] The pathogenicity of this bacterium is, in large part, attributed to its production of a suite of phytotoxins, among which syringomycin is a primary determinant of virulence.[2][3] Syringomycin E, the most abundant and active structural form, is a lipopeptide composed of a nine-amino-acid ring linked to a 3-hydroxydodecanoic acid tail.[4][5] This amphipathic structure is crucial to its pathogenic activity, enabling it to interact with and disrupt plant cell membranes.[5][6] Understanding the precise role and regulation of syringomycin is paramount for developing effective countermeasures against bacterial canker in stone fruits.

Mechanism of Action: Pore Formation and Cellular Disruption

The primary mode of action of syringomycin is the formation of pores in the plasma membranes of host plant cells.[6][7] This process disrupts cellular integrity and leads to the characteristic necrosis observed in infected tissues.[6] The lipophilic fatty acid tail of syringomycin facilitates its insertion into the plant cell's lipid bilayer, while the hydrophilic peptide ring forms a channel.[8] These pores, with an estimated radius of 0.6 to 1.0 nm, are permeable to both monovalent and divalent cations, leading to a significant leakage of electrolytes from the cytoplasm.[7][9] This uncontrolled ion flux, particularly of K+, H+, and Ca2+, is ultimately lethal to the plant cell, causing cell death and the release of nutrients that the pathogen can utilize.[6][8]

In addition to its pore-forming capabilities, syringomycin exhibits biosurfactant properties, which may aid in the pathogen's ability to move and colonize the plant surface.[7][9]

Signaling Pathway of Syringomycin-Induced Cell Death

The interaction of syringomycin with the plant cell membrane initiates a cascade of events leading to programmed cell death or necrosis. The initial disruption of ion homeostasis is a key trigger in this pathway.

Caption: Mechanism of syringomycin action on the plant cell membrane.

Regulation of Syringomycin Biosynthesis

The production of syringomycin by P. syringae pv. syringae is a tightly regulated process, influenced by both environmental cues and plant-derived signals. This ensures that the toxin is produced when it is most beneficial for the pathogen, i.e., during host colonization.

The biosynthesis of syringomycin is carried out by a large, multi-enzymatic complex encoded by the syr gene cluster.[10][11] This cluster contains genes for the peptide synthetases (syrB and syrE), as well as genes involved in regulation and secretion.[12][13]

Regulatory Pathway of Syringomycin Production

The expression of the syr genes is controlled by a sophisticated regulatory network that responds to specific signals from the host plant.

Caption: Regulation of syringomycin biosynthesis in P. syringae.

Plant-derived phenolic glucosides, such as arbutin (B1665170) and salicin, in conjunction with sugars like fructose, act as potent inducers of the syrB gene, a key component of the syringomycin synthetase complex.[14] Environmental factors also play a crucial role; iron is required for syringomycin production, while high concentrations of inorganic phosphate are suppressive.[15][16] The syrP gene encodes a regulatory protein similar to histidine kinases, suggesting its involvement in a two-component regulatory system that perceives and transduces these signals.[12]

Contribution to Virulence in Stone Fruits

The role of syringomycin as a major virulence factor in the pathogenesis of stone fruits has been unequivocally demonstrated through mutational analysis.[2][3] Strains of P. syringae pv. syringae with mutations in the syrB1 gene, rendering them unable to produce syringomycin, exhibit a significant reduction in virulence on cherry fruits.[2]

Syringomycin acts synergistically with another lipopeptide, syringopeptin, to cause disease.[1] While both toxins can induce necrosis, they contribute differently to overall virulence. In studies on sweet cherry, syringopeptin mutants showed a greater reduction in virulence compared to syringomycin mutants, but a double mutant lacking both toxins was the most severely attenuated, indicating that both are critical for full pathogenicity.[2] The application of purified syringomycin to immature cherry fruits is sufficient to induce necrotic lesions, mimicking the symptoms of bacterial canker.[17][18]

Quantitative Data on Syringomycin Activity

The following tables summarize key quantitative data related to the biological activity and production of syringomycin.

Parameter	Value	Organism/System	Reference
Pore-Forming Activity
Hemolysis Threshold Concentration	500 ng/mL	Erythrocytes	[7]
Estimated Pore Radius	0.6 - 1.0 nm	Artificial Bilayers	[7][9]
Biosurfactant Properties
Critical Micellar Concentration (CMC)	1.25 mg/mL	Water	[7][9]
Interfacial Tension Reduction	to 31 mN/m	Water	[7]
Enzymatic Interactions
Optimal Stimulatory Concentration for H+-ATPase	10 - 50 µg/mL	Red Beet Plasma Membranes	[19][20]
In Vitro Production
Iron Requirement	≥ 2 µmol/L	Potato-Dextrose Broth	[15][16]
Phosphate Suppression	≥ 1 mmol/L	Potato-Dextrose Broth	[15][16]
Virulence Contribution
Reduction in Virulence (syrB1 mutant)	26%	Immature Sweet Cherry	[2]

Experimental Protocols

Detailed methodologies are essential for the accurate study of syringomycin. Below are protocols for key experiments cited in the literature.

Necrosis Assay on Immature Cherry Fruits

This bioassay is used to assess the virulence of P. syringae pv. syringae strains or the phytotoxicity of purified syringomycin.

Workflow:

Caption: Workflow for the cherry fruit necrosis assay.

Methodology:

• Fruit Selection: Use immature, green sweet cherry fruits, as they are highly susceptible.

• Sterilization: Surface-sterilize the fruits by immersing them in a 10% bleach solution (0.5% sodium hypochlorite) for 2 minutes, followed by three rinses with sterile distilled water.

• Wounding and Inoculation: Create three small wounds on the surface of each fruit using a sterile 25-gauge needle. Apply a 10 µL droplet of the bacterial suspension (adjusted to the desired concentration, e.g., 10^6 CFU/mL in sterile water) or purified syringomycin solution to each wound. A negative control with sterile water should be included.

• Incubation: Place the inoculated fruits in a sterile petri dish or a humid chamber lined with moist filter paper to maintain high humidity. Incubate at room temperature (e.g., 25°C).

• Data Collection: Measure the diameter of the necrotic lesions that develop around the wound sites at regular intervals (e.g., 24, 48, 72, and 96 hours) using calipers.

Syringomycin Production Bioassay (Antifungal Activity)

This assay quantifies syringomycin production by P. syringae pv. syringae based on its inhibitory effect on a sensitive indicator fungus.

Methodology:

• Indicator Organism: Use a syringomycin-sensitive fungus, such as Geotrichum candidum or Rhodotorula pilimanae.

• Media Preparation: Prepare potato dextrose agar (B569324) (PDA) plates. For the indicator lawn, embed spores or cells of the indicator fungus into molten PDA at a final concentration of approximately 10^6 spores/mL before pouring the plates.

• Inoculation: Spot-inoculate the P. syringae pv. syringae strains to be tested onto the surface of the solidified agar containing the indicator fungus.

• Incubation: Incubate the plates at a suitable temperature for the growth of both the bacterium and the fungus (e.g., 25°C) for 48-72 hours.

• Data Collection: Measure the diameter of the zone of inhibition (the clear area where fungal growth is suppressed) around each bacterial colony. The size of the inhibition zone correlates with the amount of syringomycin produced.

Conclusion and Future Directions

Syringomycin is a potent phytotoxin and a critical weapon in the arsenal (B13267) of P. syringae pv. syringae during the infection of stone fruits. Its ability to form pores in plant cell membranes, leading to ion leakage and cell death, is the primary mechanism behind its contribution to disease symptoms. The intricate regulation of its biosynthesis, finely tuned to respond to host signals, underscores its evolutionary importance for the pathogen.

For researchers and professionals in drug development, a thorough understanding of syringomycin's role offers several avenues for innovation. Targeting the biosynthesis or regulatory pathways of syringomycin could lead to the development of novel anti-virulence compounds that disarm the pathogen without necessarily killing it, potentially reducing the selective pressure for resistance. Furthermore, elucidating the specific interactions between syringomycin and the plant cell membrane could inform the breeding of stone fruit cultivars with enhanced resistance to bacterial canker. The detailed protocols and structured data presented in this guide are intended to serve as a foundational resource for these future research and development endeavors.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. The contribution of syringopeptin and syringomycin to virulence of Pseudomonas syringae pv. syringae strain B301D on the basis of sypA and syrB1 biosynthesis mutant analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The structure of syringomycins A1, E and G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 6. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of biosurfactant and ion channel-forming activities of syringomycin in transmembrane ion flux: a model for the mechanism of action in the plant-pathogen interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Syringomycin E - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. A physical map of the syringomycin and syringopeptin gene clusters localized to an approximately 145-kb DNA region of Pseudomonas syringae pv. syringae strain B301D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Characterization of the syringomycin synthetase gene cluster. A link between prokaryotic and eukaryotic peptide synthetases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. researchgate.net [researchgate.net]
• 14. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]
• 20. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]

Syringomycin as a Virulence Factor in Plant Diseases: A Technical Guide

Executive Summary

Syringomycin (B1172496) is a cyclic lipodepsipeptide phytotoxin produced by the plant pathogenic bacterium Pseudomonas syringae pv. syringae. It is a key virulence factor that contributes significantly to disease development in a wide range of host plants. The primary mechanism of action for syringomycin involves its insertion into the plant plasma membrane, where it forms pores or ion channels. This disrupts the membrane's integrity and electrochemical potential, leading to uncontrolled ion fluxes—primarily an efflux of K+ and H+ and an influx of Ca2+—which culminates in cell death and the necrotic lesions characteristic of infection.[1][2] The biosynthesis of syringomycin is a complex process carried out by non-ribosomal peptide synthetases encoded by the syr gene cluster.[1][3] The expression of these genes is tightly regulated and is notably induced by specific signal molecules, such as phenolic glucosides and sugars, released by the host plant.[4] This guide provides an in-depth examination of syringomycin's structure, mechanism of action, biosynthesis, and its crucial role in plant pathogenesis, supported by quantitative data and detailed experimental protocols.

Introduction

Pseudomonas syringae is a widespread and economically important bacterial pathogen responsible for diseases in numerous crop species.[5] Its virulence is attributed to a suite of factors, including a type III secretion system and the production of various phytotoxins.[5] Among these, syringomycin and the related syringopeptins are necrosis-inducing lipodepsipeptides that play a major role in disease severity.[1][5] While not strictly essential for pathogenicity, the production of syringomycin significantly enhances the pathogen's ability to cause disease, as demonstrated by studies where mutants deficient in its production show attenuated virulence.[6][7][8] This document serves as a technical resource, consolidating current knowledge on syringomycin's function as a virulence determinant.

Molecular Structure and Properties

Syringomycin is a member of the lipodepsinonapeptide family.[2] The major and most active form, Syringomycin E (SRE), consists of a nine-amino-acid peptide ring linked to a 3-hydroxy fatty acid tail.[6] This amphipathic structure is fundamental to its biological activity, enabling it to interact with and insert into lipid bilayers.[1] The peptide head contains several uncommon amino acids, including 2,3-dehydroaminobutyric acid, 3-hydroxyaspartic acid, and a C-terminal 4-chlorothreonine.[1][9] The chlorination of this terminal threonine residue is critical for its full biological activity; a failure to chlorinate results in a threefold decrease in its effectiveness.[1][10]

In addition to its pore-forming capabilities, syringomycin is a potent biosurfactant.[1][5] This property allows it to reduce the surface tension of water, which may help the bacteria spread across the plant surface and increase water availability, facilitating infection.[5][11]

Table 1: Physicochemical and Biological Properties of Syringomycin

Property	Value / Description	Reference
Molecular Class	Cyclic Lipodepsinonapeptide	[2]
Major Form	Syringomycin E (SRE)	[6]
Key Structural Features	9-amino acid ring, 3-hydroxy fatty acid tail, C-terminal 4-chlorothreonine	[1][9]
Biosurfactant Activity	Lowers interfacial tension of water to 31 mN/m	[1][11]
Critical Micelle Conc.	1.2 mg/ml	[1][11]

Mechanism of Action as a Virulence Factor

Syringomycin's virulence is primarily exerted at the plant cell's plasma membrane. Its mode of action is multifaceted, involving pore formation, disruption of ion homeostasis, and potential modulation of host enzymes.

Pore Formation in the Plasma Membrane

The core of syringomycin's phytotoxicity is its ability to form pores in the plant plasma membrane.[1][2] Its amphipathic nature drives the insertion of the lipopeptide monomers into the lipid bilayer.[1] These monomers then aggregate to form voltage-dependent ion channels.[1] Biophysical analyses suggest that a functional pore is an oligomer composed of at least six syringomycin molecules.[1][12] These pores are permeable to cations, disrupting the cell's ability to maintain essential ion gradients.[1][11]

Figure 1: Syringomycin pore formation and induced ion fluxes across the plant plasma membrane.

Disruption of Ion Homeostasis and Signaling

The formation of pores leads to a rapid and deadly cascade of events. The primary consequences are a massive efflux of potassium (K+) and protons (H+), and a significant influx of calcium (Ca2+).[1]

• K+ Efflux: The loss of cytosolic potassium, a key ion for maintaining turgor pressure and enzyme function, disrupts cellular homeostasis.

• Ca2+ Influx: The sustained influx of Ca2+ is particularly damaging. Calcium is a critical secondary messenger in plant cells, and its uncontrolled entry into the cytoplasm triggers a variety of downstream signaling pathways, including those associated with programmed cell death (PCD) and the hypersensitive response (HR).[13][14][15] This ultimately leads to the necrotic symptoms observed in infected tissues.[1]

• H+ Efflux & ATPase Stimulation: Syringomycin also causes an efflux of H+ (or influx of OH-), leading to alkalinization of the cytoplasm.[16] Furthermore, some studies have shown that syringomycin can stimulate the plasma membrane H+-ATPase.[17][18] This effect is thought to be indirect, possibly through covalent modification of the enzyme or its regulators, rather than a direct interaction or collapse of ion gradients.[18][19]

Table 2: Quantitative Effects of Syringomycin on Plant and Fungal Cells

Effect	Organism/System	Concentration	Result	Reference
Ion Flux & Lysis	Tobacco Protoplasts	50 ng/ml	Threshold for ⁴⁵Ca²⁺ influx and membrane lysis	[1]
ATPase Stimulation	Red Beet Plasma Membrane	10-50 µg SR / 25 µg protein	2-fold stimulation of vanadate-sensitive ATPase	[17][18]
Growth Inhibition	Saccharomyces cerevisiae	≥ 0.5 µg/ml	Inhibition of growth in liquid culture	[16]
Virulence Reduction	P. syringae syrB1 mutant in cherry	N/A	26% reduction in virulence vs. wild-type	[6]
Virulence Reduction	P. syringae Tox⁻ mutants in cherry	N/A	17% to 66% lower disease index vs. wild-type	[8]

Biosynthesis and Regulation

Syringomycin is not synthesized by ribosomes. Instead, it is assembled by large, multienzymatic proteins known as non-ribosomal peptide synthetases (NRPS), which function via a thiotemplate mechanism.[1][20]

The syr Gene Cluster

The genes responsible for syringomycin biosynthesis, regulation, and secretion are clustered together in a region of the P. syringae chromosome.[3][20] Key genes in this cluster include:

• syrE : A massive gene encoding a peptide synthetase with modules responsible for activating and incorporating the first eight amino acids of the syringomycin peptide.[6]

• syrB1 : Encodes a peptide synthetase that activates the C-terminal amino acid, L-threonine.[6]

• syrB2 : Encodes a non-heme Fe(II)/α-ketoglutarate-dependent halogenase that chlorinates the L-threonine while it is attached to SyrB1, a crucial step for toxin activity.[10]

• syrD : Encodes a protein predicted to be involved in the secretion of syringomycin out of the bacterial cell.[1][21]

• syrP and salA : Regulatory genes that control the expression of the biosynthetic genes.[20][22]

Regulation by Plant Signals

The production of syringomycin is not constitutive; it is a highly regulated process that responds to environmental cues, particularly signals from the host plant.[1] This allows the bacterium to conserve energy and produce the toxin when it is most beneficial for infection.

Two main classes of plant molecules have been identified as potent inducers of the syr genes:

• Phenolic Glucosides: Compounds like arbutin (B1665170) and salicin, which are common in plant tissues, strongly induce the expression of syr genes such as syrB.[4] The β-glycosidic linkage is essential for this activity.[4]

• Sugars: Simple sugars like D-fructose and sucrose (B13894) significantly enhance the induction by phenolic glucosides, increasing the bacterium's sensitivity to the plant signals, especially at low concentrations.[4]

This perception of plant signals is transduced through a complex genetic network, involving regulatory proteins like SyrP (a putative histidine kinase) and global regulators like GacS, to activate the transcriptional machinery of the syr gene cluster.[1][22][23]

Figure 2: Regulatory pathway for syringomycin production induced by plant signals.

Experimental Protocols

The study of syringomycin relies on a range of microbiological, genetic, and biochemical techniques. The following are methodologies for key experiments cited in the literature.

Protocol: Syringomycin Production Bioassay

This protocol is used to qualitatively or semi-quantitatively assess syringomycin production by screening for antibiotic activity against a sensitive indicator organism.

Objective: To detect syringomycin production by P. syringae strains.

Materials:

• Potato Dextrose Agar (PDA) plates

• Indicator fungus: Geotrichum candidum or Bacillus megaterium

• P. syringae strains to be tested

• Sterile toothpicks or inoculation loops

• Incubator (25°C)

• Fungal spore suspension or bacterial overnight culture for overlay

Procedure:

• Using a sterile toothpick, inoculate patches of the P. syringae strains onto PDA plates.

• Incubate the plates at 25°C for 3-4 days to allow for bacterial growth and toxin diffusion into the agar.[24]

• Prepare an overlay by mixing a spore suspension of G. candidum (or a diluted culture of B. megaterium) with molten, cooled (45°C) PDA.

• Pour the overlay mixture evenly over the surface of the plates containing the P. syringae colonies.

• Allow the overlay to solidify.

• Incubate the plates for an additional 24-48 hours at 25°C.

• Analysis: Measure the diameter of the clear zone of growth inhibition around each bacterial colony. A larger zone indicates higher levels of toxin production.[24][25]

Protocol: Plant Virulence Assay (Immature Cherry Model)

This assay quantitatively evaluates the contribution of syringomycin to the virulence of P. syringae.

Objective: To measure disease severity caused by wild-type and syringomycin-deficient mutant strains.

Materials:

• Immature sweet cherry fruits (surface sterilized)

• Wild-type P. syringae pv. syringae

• Syringomycin-deficient mutant (e.g., syrB1 mutant)

• Phosphate-buffered saline (PBS)

• Micropipette and sterile tips

• Incubator with high humidity

Procedure:

• Grow bacterial strains overnight in a suitable liquid medium and wash cells with PBS. Resuspend and adjust the concentration to ~10⁸ CFU/ml.

• Using a sterile blade or needle, make a small wound on the surface of each surface-sterilized cherry.

• Inoculate each wound with a 10 µl droplet of the bacterial suspension. Use PBS as a negative control.

• Place the inoculated fruits in a humid chamber and incubate at room temperature.

• After 3-5 days, assess the disease symptoms.

• Analysis: Measure the diameter of the necrotic lesion that develops around the inoculation site. Compare the average lesion size caused by the wild-type strain to that of the mutant strain. A statistically significant reduction in lesion size for the mutant indicates that syringomycin contributes to virulence.[6][8] Bacterial populations can also be quantified by homogenizing the tissue and plating serial dilutions.[7][8]

Protocol: Ion Flux Measurement in Protoplasts

This method uses radioisotopes to directly measure the effect of syringomycin on ion transport across the plasma membrane.

Objective: To quantify Ca²⁺ influx into plant cells upon exposure to syringomycin.

Materials:

• Plant protoplasts (e.g., from tobacco suspension cells)

• Purified syringomycin

• Buffer solution for protoplasts

• Radioactive ⁴⁵CaCl₂

• Silicon oil

• Microcentrifuge tubes and microcentrifuge

• Scintillation vials and scintillation counter

Procedure:

• Prepare a suspension of healthy plant protoplasts in a suitable buffer.

• Dispense the protoplast suspension into microcentrifuge tubes.

• Add purified syringomycin to the tubes to achieve the desired final concentration (e.g., 50 ng/ml).[1] Include a no-toxin control.

• Immediately add a small amount of ⁴⁵CaCl₂ to each tube to initiate the uptake measurement.

• At various time points (e.g., 0, 5, 10, 20 minutes), stop the reaction by adding a layer of silicon oil and centrifuging the tubes. This separates the protoplasts (which pass through the oil) from the radioactive medium.

• Freeze the tubes to trap the protoplasts at the bottom.

• Cut the tip of the tube containing the protoplast pellet and place it in a scintillation vial.

• Add scintillation fluid and measure the radioactivity using a scintillation counter.

• Analysis: Calculate the amount of ⁴⁵Ca²⁺ taken up by the protoplasts over time. Compare the uptake in syringomycin-treated samples to the control to determine the effect of the toxin on calcium influx.[1]

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringomycin E - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pseudomonas syringae: what it takes to be a pathogen - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. SyrB2 in syringomycin E biosynthesis is a nonheme FeII α-ketoglutarate- and O2-dependent halogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Elicitor-stimulated ion fluxes and O2− from the oxidative burst are essential components in triggering defense gene activation and phytoalexin synthesis in parsley - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Illuminating the hidden world of calcium ions in plants with a universe of indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mechanism of action of Pseudomonas syringae phytotoxin, syringomycin. Interaction with the plasma membrane of wild-type and respiratory-deficient strains of Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. "Mechanism of Action of Syringomycin on the Red Beet Plasma Membrane" by Ashok P. Bidwai [digitalcommons.usu.edu]
• 20. A physical map of the syringomycin and syringopeptin gene clusters localized to an approximately 145-kb DNA region of Pseudomonas syringae pv. syringae strain B301D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Analysis of the syrP gene, which regulates syringomycin synthesis by Pseudomonas syringae pv. syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 23. journals.asm.org [journals.asm.org]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]

Initial Studies on the Antifungal Properties of Syringomycin: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Syringomycin E (SE), a cyclic lipodepsinonapeptide produced by the bacterium Pseudomonas syringae pv. syringae, has been a subject of significant interest due to its potent, broad-spectrum antifungal activity. Initial research has elucidated its primary mechanism of action, which involves a direct and disruptive interaction with the fungal plasma membrane. This technical guide provides an in-depth review of these foundational studies, consolidating quantitative data on its fungicidal efficacy, detailing the experimental protocols used for its characterization, and visualizing its molecular interactions and relevant workflows. The data underscores Syringomycin's efficacy against a range of medically and agriculturally important fungi and highlights the critical role of specific membrane lipids in its activity.

Core Mechanism of Action: Membrane Interaction and Pore Formation

Early investigations consistently identified the fungal plasma membrane as the primary target for Syringomycin E.[1] The molecule's amphipathic nature, consisting of a hydrophilic peptide ring and a hydrophobic fatty acid tail, facilitates its insertion into the lipid bilayer.[1] This insertion leads to the formation of voltage-sensitive ion channels or pores.[2][3]

The formation of these transmembrane channels disrupts the cell's electrochemical balance, causing a rapid efflux of potassium (K+) ions, an influx of calcium (Ca2+) ions, and a general depolarization of the membrane.[2][4] This loss of ionic homeostasis is a critical event that triggers downstream cellular stress and ultimately leads to fungal cell death.[1]

Caption: Syringomycin E mechanism of action on the fungal plasma membrane.

Quantitative Data on Antifungal Efficacy

Initial studies quantified the potent fungicidal activity of Syringomycin E against a variety of pathogenic and spoilage fungi. The compound was found to be particularly effective against yeasts and filamentous fungi, with significant lethality observed at low microgram-per-milliliter concentrations.[3][5]

Table 1: Fungicidal Activity of Syringomycin E Against Pathogenic Fungi

Fungal Species	Concentration (µg/mL)	Observed Effect	Reference
Aspergillus niger	1.9	>95% kill of germinated conidia	[3][6]
Aspergillus fumigatus	1.9	>95% kill of germinated conidia	[3][6]
Aspergillus flavus	7.8	95% kill of germinated conidia	[3][6]
Fusarium moniliforme	1.9	95% kill of conidia	[3][6]
Fusarium oxysporum	1.9	99% kill of conidia	[3][6]
Candida albicans	2.5 - 5.0	MIC Range	[5][7]

| Saccharomyces cerevisiae| < 2.5 | MIC |[5][7] |

Note: MIC (Minimum Inhibitory Concentration) values represent the lowest concentration that inhibits visible growth.

Role of Specific Membrane and Cell Wall Components

The sensitivity of fungi to Syringomycin E is heavily modulated by the composition of their plasma membrane and cell wall.[2]

Plasma Membrane Lipids

Studies using mutants of Saccharomyces cerevisiae revealed that both sterols (primarily ergosterol) and sphingolipids are crucial for mediating Syringomycin's activity.[2][4][8] While ergosterol (B1671047) itself is not the direct binding target, its presence and the overall structural integrity of the membrane, influenced by specific sphingolipids, are necessary for the proper insertion and channel-forming action of the toxin.[4][6][8] Mutants with defects in ergosterol or sphingolipid biosynthesis exhibit increased resistance to Syringomycin E.[2]

Cell Wall Binding

In addition to its primary action on the plasma membrane, Syringomycin E also interacts with components of the fungal cell wall. Binding assays have shown a clear affinity for major structural polysaccharides. This interaction may serve to concentrate the molecule at the cell periphery before it reaches its ultimate target in the plasma membrane.

Table 2: Binding Affinity of Syringomycin E to Fungal Cell Wall and Membrane Components

Component	Percent of Syringomycin E Bound	Reference
β-1,3-glucan	10.7%	[3][9]
Chitin	3.3%	[3][9]
Mannan	4.2%	[3][9]
Ergosterol	< 1.0%	[3][9]

| Cholesterol | < 1.0% |[3][9] |

Experimental Protocols

The characterization of Syringomycin's antifungal properties relied on a set of key experimental methodologies. The following protocols are synthesized from standard methods described in the initial research.[3][7][10]

Protocol: Broth Microdilution for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antifungal agent.

• Inoculum Preparation: Fungal isolates are cultured on an appropriate medium (e.g., Sabouraud Dextrose Agar) for 24-48 hours. Colonies are suspended in sterile saline, and the turbidity is adjusted spectrophotometrically to a 0.5 McFarland standard, which is then further diluted in RPMI-1640 test medium to achieve a final inoculum concentration of approximately 1-5 x 10³ CFU/mL.[10]

• Drug Dilution: A stock solution of Syringomycin E is prepared in a suitable solvent. Serial twofold dilutions are then prepared in RPMI-1640 medium directly within a 96-well microtiter plate.

• Inoculation and Incubation: The standardized fungal inoculum is added to each well containing the drug dilutions. A drug-free well serves as a positive control for growth. The plate is incubated at 35°C for 24 to 48 hours.

• MIC Reading: The MIC is visually determined as the lowest concentration of Syringomycin E that causes complete inhibition of fungal growth compared to the control well.

Protocol: Fungal Lethality (Fungicidal) Assay

This assay determines the concentration of an agent required to kill fungal cells.

• Fungal Preparation: Conidia (spores) are harvested from agar (B569324) slants in a suitable broth (e.g., 1% potato dextrose broth). Suspensions are prepared for both non-germinated conidia and germinated conidia (obtained by incubating for ~8 hours at 30°C).[3]

• Exposure: A fixed concentration of fungal conidia (e.g., 10⁴ conidia/mL) is mixed with varying concentrations of Syringomycin E in a total volume of 450 µL.[3]

• Incubation: The mixtures are incubated for a defined period (e.g., 1 hour).

• Viability Assessment: Aliquots from each test mixture are serially diluted, plated onto drug-free agar, and incubated to allow for colony formation.

• Data Analysis: The number of colony-forming units (CFU) is counted, and the percentage of killing is calculated by comparing the CFU counts from Syringomycin-treated samples to those of the untreated control.

Caption: Generalized workflow for antifungal susceptibility testing.

Conclusion

The initial body of research on Syringomycin E firmly establishes it as a potent antifungal agent with a distinct mechanism of action. Its ability to disrupt fungal plasma membranes by forming ion channels, a process dependent on membrane sterol and sphingolipid composition, makes it an important model for studying membrane-active antifungals. The quantitative data from these early studies demonstrate its efficacy against a broad range of fungi, suggesting its potential as a lead compound for the development of novel therapeutic and agricultural antifungal agents.[5][7] Further research into its structure-activity relationship and potential for chemical modification is warranted.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fungicidal Activities and Mechanisms of Action of Pseudomonas syringae pv. syringae Lipodepsipeptide Syringopeptins 22A and 25A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fungal Lethality, Binding, and Cytotoxicity of Syringomycin-E - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro antifungal and fungicidal activities and erythrocyte toxicities of cyclic lipodepsinonapeptides produced by Pseudomonas syringae pv. syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In vitro antifungal and fungicidal activities and erythrocyte toxicities of cyclic lipodepsinonapeptides produced by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 9. Fungal lethality, binding, and cytotoxicity of syringomycin-E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reviberoammicol.com [reviberoammicol.com]

An In-depth Technical Guide to the Ion Pore Formation by Syringomycin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringomycin (B1172496) is a cyclic lipodepsipeptide phytotoxin produced by the bacterium Pseudomonas syringae pv. syringae. Its potent fungicidal and phytotoxic activities are primarily attributed to its ability to disrupt the plasma membrane of target cells through the formation of ion pores. This technical guide provides a comprehensive overview of the mode of action of Syringomycin, with a specific focus on the molecular mechanisms of ion pore formation, the resulting physiological consequences, and the experimental methodologies used to study these phenomena.

Molecular Mechanism of Syringomycin Action: Ion Pore Formation

Syringomycin's amphipathic structure, consisting of a hydrophilic peptide head and a hydrophobic 3-hydroxy fatty acid tail, is crucial for its interaction with and disruption of the plasma membrane[1]. The primary mode of action involves the insertion of the lipopeptide into the lipid bilayer, leading to the formation of transmembrane pores that are permeable to cations[1][2][3].

The process of pore formation is a multi-step event:

• Membrane Insertion: The hydrophobic lipid tail of Syringomycin facilitates its insertion into the lipid bilayer of the target cell's plasma membrane.

• Oligomerization: Once inserted, Syringomycin monomers aggregate to form pore complexes. Studies suggest that a functional pore is formed by at least six Syringomycin molecules[2].

• Pore Structure: The resulting pore is an asymmetric, peptide-lipid structure with a conical geometry. The lipophilic tails of the Syringomycin subunits reside within the core of the bilayer, while the hydrophilic peptide heads are positioned near the membrane surface.

This pore formation is a highly efficient process, with nanomolar concentrations of Syringomycin being sufficient to induce measurable activity[1].

Biophysical and Physicochemical Properties

The interaction of Syringomycin with the cell membrane and its pore-forming ability are governed by its biophysical and physicochemical properties.

Property	Value	Reference
Pore/Channel Radius	0.6 - 1.0 nm	[3]
Threshold Concentration for Hemolysis	500 ng/mL	[3]
Threshold Concentration for 45Ca2+ Influx (Tobacco Protoplasts)	50 ng/mL	[1]
Critical Micellar Concentration (CMC)	1.25 mg/mL	[3]
Interfacial Tension Reduction of Water	to 31 mN/m	[3]

Electrophysiological Characteristics of Syringomycin Pores

Electrophysiological studies using artificial lipid bilayers have been instrumental in characterizing the properties of Syringomycin-induced ion channels.

Characteristic	Description	Reference
Ion Selectivity	Weakly anion selective, but permeable to both monovalent and divalent cations.	[2][3]
Voltage Dependence	Channel formation is greatly affected by cis-positive voltage. A change from positive to negative voltage leads to an abrupt increase in single-channel conductance followed by channel closing.	[2]
Conductance States	Exhibits two types of channels: "small" and "large," with the large channels being clusters of synchronously opening and closing small channels.	[4]
Single-Channel Current (Syringomycin E)	~1 pA at +80 mV	[5]
Single-Pore Current (Syringomycin E)	~0.7 pA at 100 mV	[5]
Oligomeric State	At least six monomers are required for channel formation.	[2]

Signaling Pathways and Physiological Consequences

The formation of ion pores by Syringomycin triggers a cascade of physiological events, ultimately leading to cell death.

Caption: Signaling pathway initiated by Syringomycin pore formation.

The primary consequences of pore formation include:

• Disruption of Ion Gradients: The pores allow for the uncontrolled flux of ions, particularly an influx of Ca2+ and H+, and an efflux of K+[1].

• Membrane Depolarization: The massive ion leakage leads to the depolarization of the plasma membrane.

• Osmotic Imbalance and Cell Lysis: The influx of ions and water down their osmotic gradients results in cell swelling and eventual colloid osmotic lysis[3].

• Induction of Apoptosis: The sustained increase in intracellular Ca2+ can trigger programmed cell death pathways.

Experimental Protocols

The study of Syringomycin's mode of action relies on a variety of specialized experimental techniques.

Planar Lipid Bilayer (PLB) Electrophysiology

This technique is used to study the properties of single ion channels in a controlled, artificial environment.

Caption: Workflow for Planar Lipid Bilayer (PLB) experiments.

Detailed Methodology:

• Chamber Setup: A two-compartment chamber (cis and trans) separated by a thin partition with a small aperture (50-250 µm) is used. Both chambers are filled with an electrolyte solution.

• Bilayer Formation: A solution of lipids in an organic solvent is "painted" across the aperture. The solvent dissolves into the aqueous phase, leaving a stable lipid bilayer.

• Syringomycin Addition: Syringomycin is added to one of the chambers (typically the cis chamber).

• Electrophysiological Recording: Ag/AgCl electrodes are placed in each chamber and connected to a patch-clamp amplifier. A holding potential (voltage) is applied across the bilayer, and the resulting ionic current is measured. Single-channel events are observed as discrete, step-like changes in current.

Patch-Clamp Electrophysiology

This technique allows for the recording of ion channel activity from a small "patch" of a cell's membrane.

Detailed Methodology:

• Pipette Preparation: A glass micropipette with a very fine tip is fabricated and fire-polished. The pipette is filled with a specific electrolyte solution.

• Seal Formation: The tip of the micropipette is pressed against the surface of a cell, and gentle suction is applied to form a high-resistance "giga-seal" between the pipette and the membrane, electrically isolating the patch of membrane.

• Recording Configurations:

  • Cell-Attached: Records the activity of channels within the sealed patch without disrupting the cell's integrity.

  • Inside-Out: The patch of membrane is excised from the cell, allowing the intracellular face of the membrane to be exposed to the bath solution.

  • Whole-Cell: The membrane patch is ruptured, providing electrical access to the entire cell.

• Data Acquisition: A patch-clamp amplifier is used to clamp the voltage across the membrane patch and record the resulting currents.

Electrolyte Leakage Assay

This assay measures the integrity of the cell membrane by quantifying the leakage of ions from damaged cells.

Caption: Workflow for the Electrolyte Leakage Assay.

Detailed Methodology:

• Sample Preparation: Plant leaf discs or a cell suspension are washed and placed in deionized water.

• Syringomycin Treatment: Syringomycin is added to the samples at various concentrations.

• Conductivity Measurement: The electrical conductivity of the surrounding solution is measured at different time points using a conductivity meter.

• Data Analysis: An increase in conductivity over time indicates the leakage of electrolytes from the cells, providing a quantitative measure of membrane damage.

Hemolysis Assay

This assay is used to assess the membrane-disrupting activity of Syringomycin on red blood cells (erythrocytes).

Detailed Methodology:

• Red Blood Cell Preparation: A suspension of red blood cells is prepared and washed.

• Syringomycin Incubation: The red blood cell suspension is incubated with varying concentrations of Syringomycin.

• Centrifugation: The samples are centrifuged to pellet the intact red blood cells.

• Hemoglobin Measurement: The amount of hemoglobin released into the supernatant from lysed cells is quantified by measuring the absorbance at a specific wavelength (e.g., 540 nm) using a spectrophotometer.

• Calculation of Hemolysis: The percentage of hemolysis is calculated relative to a positive control (cells completely lysed with a detergent) and a negative control (untreated cells).

Conclusion

Syringomycin exerts its potent biological activities through the formation of ion-permeable pores in the plasma membranes of target organisms. This in-depth technical guide has provided a detailed overview of the molecular mechanisms underlying this process, the biophysical and electrophysiological properties of the resulting pores, and the downstream cellular consequences. The experimental protocols described herein are fundamental tools for researchers and drug development professionals seeking to further elucidate the mode of action of Syringomycin and to explore its potential as a lead compound for novel therapeutic agents. A thorough understanding of its interaction with cell membranes is critical for the rational design of new drugs that target membrane integrity.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Properties of voltage-gated ion channels formed by syringomycin E in planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of biosurfactant and ion channel-forming activities of syringomycin in transmembrane ion flux: a model for the mechanism of action in the plant-pathogen interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cluster organization of ion channels formed by the antibiotic syringomycin E in bilayer lipid membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. State of the Art of Cyclic Lipopeptide–Membrane Interactions: Pore Formation and Bilayer Permeability - PMC [pmc.ncbi.nlm.nih.gov]

Early Research on Syringomycin-Induced Membrane Depolarization: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the early research on syringomycin-induced membrane depolarization. Syringomycin (B1172496), a lipodepsipeptide phytotoxin produced by the bacterium Pseudomonas syringae pv. syringae, has been a subject of interest due to its potent effects on eukaryotic cell membranes. This document consolidates key findings, quantitative data, and experimental methodologies from foundational studies, offering a comprehensive resource for understanding the mechanisms of this potent biomolecule.

Core Mechanism of Action: Pore Formation and Ion Flux

Early studies established that the primary target of syringomycin is the plasma membrane of host cells.[1] Its amphipathic structure allows it to insert into the lipid bilayer, where it aggregates to form ion-permeable pores or channels.[1] This pore formation is a critical event that leads to a cascade of downstream effects, ultimately causing membrane depolarization and cell death. The formation of these channels is a highly efficient process, with nanomolar concentrations of syringomycin being sufficient to induce measurable activity.[1] It is proposed that at least six syringomycin monomers are required to form a functional channel.[2][3]

The channels formed by syringomycin are permeable to various cations, leading to a significant disruption of ion homeostasis.[1] Early research consistently demonstrated syringomycin-induced increases in the transmembrane fluxes of potassium (K+), protons (H+), and calcium (Ca2+).[1] This uncontrolled movement of ions across the plasma membrane dissipates the electrochemical gradients essential for cellular function, leading to membrane depolarization.

Quantitative Data on Syringomycin's Effects

The following tables summarize the key quantitative data from early research on the effects of syringomycin on various cellular and artificial membrane systems.

Table 1: Syringomycin Concentrations and Their Effects

Effect	System	Syringomycin Concentration	Reference
Inhibition of growth	Saccharomyces cerevisiae	0.5 µg/mL	[2]
Increased ion uptake	Saccharomyces cerevisiae	1.5 µg/mL	[2]
Stimulation of H+-ATPase activity	Red Beet Plasma Membrane	10-50 µg per 25 µg membrane protein	[4]
Channel formation in planar lipid bilayers	Dioleoylglycerophosphatidylserine	1-40 µg/mL	[2]
Induction of hemolysis	Erythrocytes	Threshold of 500 ng/mL	[5]
45Ca2+ influx and membrane lysis	Tobacco Protoplasts	50 ng/mL	[1]

Table 2: Characteristics of Syringomycin-Induced Pores and Ion Flux

Parameter	Value	System	Reference
Estimated Channel Radius	0.6 - 1.0 nm	Erythrocytes	[5]
Ion Permeability	Permeable to monovalent and divalent cations	Erythrocytes	[5]
Baseline Ca2+ Influx	0.02 - 0.06 µmol/g/hr	Suspension-cultured tobacco cells	[6]
Syringomycin-Induced Ca2+ Influx	0.5 - 1.0 µmol/g/hr	Suspension-cultured tobacco cells	[6]

Interaction with Plasma Membrane H+-ATPase

Beyond its direct pore-forming activity, early research also highlighted the interaction of syringomycin with the plasma membrane H+-ATPase. Studies on red beet plasma membranes showed that syringomycin can stimulate the activity of this proton pump.[4][7] This effect was observed to be a 2-fold stimulation of the vanadate-sensitive ATPase activity.[4][7] Furthermore, syringomycin was found to stimulate the phosphorylation of the 100-kilodalton polypeptide of the H+-ATPase, suggesting a regulatory role for protein kinases in this process.[8] However, in other systems, such as maize roots, syringomycin-E was found to reversibly and noncompetitively inhibit the purified H+-ATPase.[1] This suggests that the effect of syringomycin on the H+-ATPase may be complex and potentially concentration-dependent or specific to the organism and experimental conditions.

Experimental Protocols

Detailed methodologies for the key experiments cited in early syringomycin research are provided below.

Planar Lipid Bilayer Technique for Measuring Ion Channel Formation

This technique is used to create an artificial lipid bilayer to study the ion channel-forming properties of molecules like syringomycin.

Materials:

• Dioleoylglycerophosphatidylserine (or other suitable lipid)

• Syringomycin E stock solution

• Electrolyte solution (e.g., KCl)

• Planar lipid bilayer apparatus (including a cup with a small aperture, electrodes, amplifier, and data acquisition system)

Procedure:

• Prepare a solution of the chosen lipid in an organic solvent (e.g., n-decane).

• "Paint" the lipid solution across the aperture in the bilayer cup to form a thin lipid film.

• Allow the solvent to evaporate, leading to the formation of a stable planar lipid bilayer. The formation of the bilayer can be monitored by measuring the electrical capacitance across the membrane.

• Add the electrolyte solution to both chambers of the apparatus.

• Introduce a known concentration of syringomycin E (e.g., 1-40 µg/mL) to one side of the bilayer (the cis side).[2]

• Apply a voltage across the membrane using the electrodes and record the resulting current.

• The appearance of step-like increases in current indicates the formation of single ion channels. The amplitude of these steps corresponds to the single-channel conductance.

• Vary the applied voltage and syringomycin concentration to study the voltage-dependence and concentration-dependence of channel formation.

Voltage-Sensitive Dye Assay for Membrane Depolarization

This assay utilizes fluorescent dyes that change their fluorescence intensity in response to changes in membrane potential, providing a real-time measurement of membrane depolarization.

Materials:

• Voltage-sensitive dye (e.g., DiSC3(5))

• Cell suspension (e.g., yeast, bacteria, or protoplasts)

• Syringomycin solution

• Fluorometer or fluorescence microscope

Procedure:

• Incubate the cell suspension with the voltage-sensitive dye. The dye will accumulate in polarized membranes, leading to fluorescence quenching.

• Establish a baseline fluorescence reading.

• Add syringomycin to the cell suspension at the desired concentration.

• Monitor the fluorescence intensity over time. An increase in fluorescence (dequenching) indicates the dissipation of the membrane potential and thus, membrane depolarization.

• Control experiments should be performed using known depolarizing agents (e.g., gramicidin (B1672133) or high extracellular K+ with a K+ ionophore like valinomycin) to calibrate the response.

Erythrocyte Hemolysis Assay

This assay measures the ability of syringomycin to lyse red blood cells, which serves as a model for its membrane-disrupting activity.

Materials:

• Fresh erythrocytes (e.g., human or sheep)

• Phosphate-buffered saline (PBS)

• Syringomycin solutions of varying concentrations

• Positive control (e.g., Triton X-100 for 100% hemolysis)

• Negative control (PBS)

• Spectrophotometer

Procedure:

• Wash the erythrocytes with PBS by centrifugation to remove plasma components.

• Prepare a suspension of erythrocytes in PBS at a defined concentration.

• Incubate aliquots of the erythrocyte suspension with different concentrations of syringomycin, the positive control, and the negative control for a specific time at 37°C.

• Centrifuge the samples to pellet the intact erythrocytes.

• Transfer the supernatant to a new plate or cuvette.

• Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin (e.g., 540 nm). The amount of hemoglobin released is directly proportional to the extent of hemolysis.

• Calculate the percentage of hemolysis for each syringomycin concentration relative to the positive control.

Plasma Membrane H+-ATPase Activity Assay

This assay measures the effect of syringomycin on the activity of the plasma membrane H+-ATPase by quantifying the amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis.

Materials:

• Isolated plasma membrane vesicles

• Assay buffer (containing buffer salts, Mg2+, and ATP)

• Syringomycin solution

• Reagents for colorimetric detection of inorganic phosphate (e.g., molybdate-based reagent)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing the isolated plasma membrane vesicles and the assay buffer.

• Add syringomycin to the reaction mixture at the desired concentration (e.g., 10-50 µg per 25 µg of membrane protein).[4]

• Initiate the reaction by adding ATP.

• Incubate the reaction at a specific temperature for a defined period.

• Stop the reaction (e.g., by adding a strong acid).

• Add the colorimetric reagent to detect the amount of inorganic phosphate released.

• Measure the absorbance at the appropriate wavelength.

• Compare the ATPase activity in the presence of syringomycin to a control without the toxin. Vanadate can be used as a specific inhibitor of P-type ATPases to confirm the activity is from the plasma membrane H+-ATPase.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of syringomycin-induced membrane depolarization and the general workflows of the key experimental techniques.

Caption: Proposed signaling pathway of syringomycin-induced membrane depolarization.

Caption: Experimental workflow for the planar lipid bilayer technique.

Caption: Experimental workflow for the voltage-sensitive dye assay.

References

• 1. Pseudomonas syringae pv. syringae phytotoxins reversibly inhibit the plasma membrane H(+)-ATPase and disrupt unilamellar liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Properties of voltage-gated ion channels formed by syringomycin E in planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphoregulation of Ca2+ Influx in Plant Immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of biosurfactant and ion channel-forming activities of syringomycin in transmembrane ion flux: a model for the mechanism of action in the plant-pathogen interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Involvement of Plasma Membrane Calcium Influx in Bacterial Induction of the K+/H+ and Hypersensitive Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Syringomycin-Stimulated Phosphorylation of the Plasma Membrane H+-ATPase from Red Beet Storage Tissue - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Core Attributes of Syringomycin Variants A1, E, and G

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, structure, biological activity, and analysis of Syringomycin (B1172496) variants A1, E, and G. These cyclic lipodepsipeptides, produced by the plant pathogen Pseudomonas syringae pv. syringae, are notable for their potent phytotoxic and antifungal properties. This document is intended to serve as a valuable resource for researchers in natural product chemistry, drug development, and plant pathology, offering detailed experimental protocols and insights into the mechanism of action of these fascinating molecules.

Discovery and Structure Elucidation

Syringomycin E, the most abundant of these variants, was identified as a novel lipodepsipeptide through a combination of analytical techniques.[1] Its structure, along with those of Syringomycin A1 and G, was elucidated using one- and two-dimensional Proton and Carbon-13 Nuclear Magnetic Resonance (NMR) spectroscopy, Fast Atom Bombardment Mass Spectrometry (FAB-MS), and various chemical and enzymatic reactions.[2] These studies revealed a shared cyclic nonapeptide core with a fatty acid tail attached to the N-terminal serine residue. The primary structural difference between these variants lies in the length of this fatty acid chain.[2]

The amino acid sequence of the cyclic peptide portion is Ser-Ser-Dab-Dab-Arg-Phe-Dhb-4(Cl)Thr-3(OH)Asp, where Dab is 2,4-diaminobutyric acid and Dhb is 2,3-dehydroaminobutyric acid.[2] A macrocyclic ring is formed by a lactone linkage between the β-carboxy group of the C-terminal 3-hydroxyaspartic acid and the hydroxyl group of the N-terminal serine.[2]

Physicochemical Properties

The defining physicochemical difference between Syringomycin A1, E, and G is the length of their N-acylated 3-hydroxy fatty acid tail, which directly impacts their molecular weight and likely influences their biological activity.

Property	Syringomycin A1	Syringomycin E	Syringomycin G
Fatty Acid Moiety	3-hydroxydecanoic acid	3-hydroxydodecanoic acid	3-hydroxytetradecanoic acid
Molecular Formula	C₅₁H₈₁ClN₁₄O₁₇	C₅₃H₈₅ClN₁₄O₁₇	C₅₅H₈₉ClN₁₄O₁₇
Molecular Weight (Da)	1197.72	1225.78[3]	1253.83

Biological Activity

Syringomycins exhibit a broad spectrum of biological activity, functioning as potent phytotoxins and antifungal agents.[4] Their primary mechanism of action involves the disruption of plasma membrane integrity in target organisms.[3][4] The amphipathic nature of these molecules allows them to insert into the lipid bilayer, forming pores that lead to the leakage of ions and other cellular components, ultimately resulting in cell death.[3][4]

While comprehensive comparative data is limited, the available information suggests that all three variants possess significant biological activity. The length of the fatty acid tail is thought to influence the efficiency of membrane insertion and pore formation, which may result in variations in their specific activities.

Organism	Syringomycin E (MIC, µg/mL)	Syringomycin A1 (MIC, µg/mL)	Syringomycin G (MIC, µg/mL)	Reference
Saccharomyces cerevisiae	~2-fold more active than SP22A and SP25A	Data not available	Data not available	[5]
Candida albicans	~2-fold more active than SP22A and SP25A	Data not available	Data not available	[5]

Experimental Protocols

Isolation and Purification of Syringomycins

The following is a general protocol for the isolation and purification of syringomycins from Pseudomonas syringae pv. syringae cultures. This can be adapted for the separation of individual variants through preparative HPLC.

1. Culturing and Extraction:

• Grow Pseudomonas syringae pv. syringae in a suitable liquid medium, such as potato dextrose broth, to promote syringomycin production.

• Pellet the bacterial cells by centrifugation.

• Extract the supernatant containing the secreted syringomycins with a suitable organic solvent, such as n-butanol.

• Concentrate the organic extract under reduced pressure.

2. Preliminary Purification:

• Resuspend the crude extract in a minimal amount of an appropriate solvent.

• Subject the extract to precipitation with a non-polar solvent like diethyl ether to precipitate the lipopeptides.

• Collect the precipitate by centrifugation and wash it to remove impurities.

3. HPLC Purification:

• Dissolve the partially purified syringomycin mixture in the HPLC mobile phase.

• Perform preparative reversed-phase HPLC using a C18 column.

• Employ a gradient of increasing acetonitrile (B52724) concentration in water, both containing a small amount of an ion-pairing agent like trifluoroacetic acid (TFA), to separate the different syringomycin variants.

• Monitor the elution profile at a suitable wavelength (e.g., 214 nm) and collect the fractions corresponding to the peaks of Syringomycin A1, E, and G.[6]

4. Purity Analysis:

• Analyze the collected fractions by analytical HPLC to confirm their purity.

• Lyophilize the purified fractions to obtain the individual syringomycin variants as a white powder.

Figure 1. Experimental workflow for the isolation and purification of Syringomycin variants.

Structural Characterization

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve the purified syringomycin variant in a suitable deuterated solvent (e.g., DMSO-d₆).

• Acquire one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, TOCSY, HSQC, HMBC) NMR spectra on a high-field NMR spectrometer.[7]

• Analyze the spectra to determine the amino acid sequence, the structure of the fatty acid tail, and the overall three-dimensional conformation of the molecule.[7]

2. Fast Atom Bombardment Mass Spectrometry (FAB-MS):

• Dissolve the purified syringomycin variant in a suitable matrix (e.g., glycerol).

• Acquire the mass spectrum to determine the accurate molecular weight of the molecule.[2]

• Analyze the fragmentation pattern to confirm the amino acid sequence and the structure of the fatty acid tail.[2]

Signaling Pathways and Mechanism of Action

The primary mechanism of action for all syringomycin variants is the formation of pores in the plasma membrane of target cells.[4] This process is not known to involve a complex signaling cascade but rather a direct physical disruption of the membrane.

Figure 2. General mechanism of action of Syringomycin variants on the cell membrane.

The process can be summarized as follows:

• Membrane Insertion: The lipophilic fatty acid tail of the syringomycin molecule facilitates its insertion into the lipid bilayer of the target cell's plasma membrane.

• Pore Formation: Once inserted, multiple syringomycin molecules aggregate to form transmembrane pores or channels.[4]

• Ion Leakage: These pores disrupt the selective permeability of the membrane, leading to an uncontrolled efflux of essential intracellular ions, such as potassium, and an influx of extracellular ions, such as calcium.[4]

• Membrane Depolarization: The unregulated ion flow leads to the depolarization of the membrane potential.

• Cell Death: The loss of ionic homeostasis and membrane integrity ultimately results in cell death.[3]

The production of syringomycin by P. syringae is itself regulated by plant signal molecules.[8] Phenolic glucosides and certain sugars present in plant tissues can induce the expression of the syrB gene, which is required for syringomycin biosynthesis.[8] This indicates a sophisticated mechanism by which the bacterium senses its plant host and activates its virulence factors.

Conclusion

Syringomycin variants A1, E, and G represent a fascinating class of lipodepsipeptides with significant potential in both agriculture and medicine. Their potent antifungal and phytotoxic activities, coupled with their unique mechanism of action, make them compelling subjects for further research. This guide provides a foundational understanding of these molecules, from their discovery and characterization to their biological function. Further investigation into the specific biological activities of each variant and the development of more detailed, variant-specific protocols will undoubtedly open new avenues for their application in drug development and crop protection.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syringomycin E - Wikipedia [en.wikipedia.org]
• 4. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fungicidal Activities and Mechanisms of Action of Pseudomonas syringae pv. syringae Lipodepsipeptide Syringopeptins 22A and 25A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Solution conformation of the Pseudomonas syringae MSU 16H phytotoxic lipodepsipeptide Pseudomycin A determined by computer simulations using distance geometry and molecular dynamics from NMR data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Architecture of a Potent Phytotoxin: A Technical Guide to the Lipodepsinonapeptide Nature of Syringomycin

For Immediate Release

Göttingen, Germany – December 19, 2025 – Researchers, scientists, and drug development professionals now have access to a comprehensive technical guide detailing the foundational research on the lipodepsinonapeptide structure of Syringomycin (B1172496). This whitepaper provides an in-depth analysis of the core scientific principles, experimental methodologies, and structural data that have been pivotal in understanding this potent phytotoxin.

Syringomycin is a cyclic lipodepsinonapeptide produced by the plant pathogenic bacterium Pseudomonas syringae pv. syringae. Its potent fungicidal and antibacterial properties have made it a subject of intense scientific scrutiny. This guide delves into the key characteristics of Syringomycin, focusing on its unique chemical structure, which is central to its biological activity.

The Lipodepsinonapeptide Core of Syringomycin

Syringomycin is characterized by a cyclic peptide head linked to a long-chain 3-hydroxy fatty acid tail. The peptide portion is a nonapeptide, meaning it is composed of nine amino acids. A defining feature of this class of molecules is the ester linkage that closes the peptide ring, forming a lactone. This is in contrast to a simple cyclic peptide where the ring is closed by a peptide bond.

The primary variant, Syringomycin-E, has the following amino acid sequence: L-Ser - L-Dab - L-Dab - L-Arg - L-Phe - L-Dhb - (4-Cl)-L-Thr - L-hAsp - D-Ser, where Dab is 2,4-diaminobutyric acid, Dhb is 2,3-dehydroaminobutyric acid, and hAsp is 3-hydroxyaspartic acid. The cyclic structure is formed by an ester bond between the C-terminal serine and the hydroxyl group of the threonine residue. The N-terminal serine is acylated with a 3-hydroxydodecanoic acid tail.

Quantitative Data Summary

A summary of the key quantitative data for Syringomycin is presented in the tables below, providing a comparative overview of its structural and functional properties.

Parameter	Value	Reference
Molecular Formula (Syringomycin-E)	C₅₈H₉₇N₁₃O₂₀Cl	[1]
Molecular Weight (Syringomycin-E)	1355.9 g/mol	[1]
Number of Amino Acids	9	[1]
Fatty Acid Tail (Syringomycin-E)	3-hydroxydodecanoic acid	[1]
Fatty Acid Tail (Syringomycin-A1)	3-hydroxydecanoic acid	[1]
Fatty Acid Tail (Syringomycin-G)	3-hydroxytetradecanoic acid	[1]
Pore Formation	Forms pores in plasma membranes	[2][3]
Estimated Pore Radius	0.4 - 0.5 nm	[2][3]
Molecules per Pore	Approximately 6-10	[2][3]

Experimental Protocols

The elucidation of Syringomycin's structure and function has relied on a combination of sophisticated analytical techniques. Below are detailed methodologies for key experiments.

Isolation and Purification of Syringomycin

A standardized protocol for the isolation and purification of Syringomycin from P. syringae pv. syringae cultures is crucial for obtaining high-purity material for structural and functional studies.

Protocol:

• Culture Growth: Pseudomonas syringae pv. syringae is cultured in a suitable medium, such as potato dextrose broth, for 5-7 days at 25°C with shaking.

• Extraction: The culture broth is acidified to pH 3.0 with HCl and the precipitate containing Syringomycin is collected by centrifugation. The pellet is then extracted with 95% ethanol (B145695).

• Purification by HPLC: The ethanol extract is concentrated and subjected to reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Column: C18 reverse-phase column (e.g., 250 x 10 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 30% to 70% Mobile Phase B over 40 minutes is typically used.

  • Detection: UV absorbance at 214 nm.

• Purity Confirmation: The purity of the collected fractions is confirmed by analytical HPLC and mass spectrometry.

Structural Elucidation by NMR and Mass Spectrometry

The precise structure of Syringomycin was determined using a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Fast Atom Bombardment Mass Spectrometry (FAB-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol:

• Sample Preparation: Purified Syringomycin-E (approximately 5-10 mg) is dissolved in a suitable deuterated solvent, such as DMSO-d₆ or CD₃OH.

• 1D NMR: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher).

• 2D NMR: A suite of 2D NMR experiments is performed to establish connectivity and spatial relationships:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings within amino acid residues.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system (i.e., within an amino acid residue).

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine through-space proximities between protons, which helps in sequencing the peptide and determining its conformation.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons, which is crucial for sequencing and identifying the ester linkage.

Fast Atom Bombardment Mass Spectrometry (FAB-MS) Protocol:

• Sample Preparation: A solution of purified Syringomycin is mixed with a suitable matrix (e.g., glycerol (B35011) or thioglycerol) on the FAB probe tip.

• Ionization: The sample is bombarded with a high-energy beam of neutral atoms (e.g., Xenon or Argon), leading to the desorption and ionization of the analyte molecules.

• Mass Analysis: The resulting ions are analyzed by a mass spectrometer to determine the molecular weight of the parent molecule and the mass-to-charge ratio of its fragments.

• Fragmentation Analysis: The fragmentation pattern provides information about the amino acid sequence and the structure of the fatty acid tail. Common fragmentation pathways for cyclic peptides involve the cleavage of amide bonds, leading to a series of b and y ions, although the cyclic nature of Syringomycin results in a more complex fragmentation pattern.

Functional Analysis of Pore Formation by Planar Lipid Bilayer Technique

The ability of Syringomycin to form ion channels in membranes is a key aspect of its biological activity. The planar lipid bilayer technique allows for the direct observation of this phenomenon.

Protocol:

• Bilayer Formation: A synthetic lipid bilayer (e.g., composed of diphytanoylphosphatidylcholine) is formed across a small aperture (typically 50-200 µm in diameter) in a Teflon partition separating two aqueous compartments (cis and trans).

• Syringomycin Addition: A solution of purified Syringomycin is added to the cis compartment.

• Electrophysiological Recording: Ag/AgCl electrodes are placed in both compartments to apply a transmembrane potential and record the ionic current flowing through the bilayer using a patch-clamp amplifier.

• Data Analysis: The formation of ion channels is observed as discrete, stepwise increases in the transmembrane current. The conductance of single channels can be calculated from the current-voltage relationship. The pore size can be estimated by observing the passage of ions of different sizes.

Visualizing the Molecular Logic

To better understand the complex processes involved in Syringomycin's biology, the following diagrams, generated using the DOT language, illustrate key pathways and workflows.

Caption: Syringomycin's mode of action involves insertion into the plasma membrane, leading to pore formation and subsequent ion leakage, ultimately causing cell death.

Caption: A simplified workflow for the isolation and purification of Syringomycin.

Caption: The non-ribosomal peptide synthetase (NRPS) machinery for Syringomycin biosynthesis, highlighting the modular organization of the SyrE and SyrB synthetases.

This technical guide serves as a valuable resource for the scientific community, providing a consolidated and detailed overview of the foundational research into Syringomycin's lipodepsinonapeptide nature. The provided data and protocols are intended to facilitate further research and development in the fields of natural product chemistry, drug discovery, and plant pathology.

References

• 1. Analysis of the syrB and syrC genes of Pseudomonas syringae pv. syringae indicates that syringomycin is synthesized by a thiotemplate mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of the syrB and syrC genes of Pseudomonas syringae pv. syringae indicates that syringomycin is synthesized by a thiotemplate mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

exploration of Syringomycin's role as a biocontrol agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringomycin, a cyclic lipodepsipeptide produced by the bacterium Pseudomonas syringae pv. syringae, has garnered significant attention as a potent biocontrol agent. Its broad-spectrum antifungal and antibacterial activity, coupled with a unique mode of action, positions it as a promising alternative to conventional chemical pesticides in agriculture. This technical guide provides an in-depth exploration of Syringomycin's role as a biocontrol agent, detailing its mechanism of action, production, and application. It is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the discovery and development of novel biocontrol solutions. This document summarizes key quantitative data, outlines detailed experimental protocols, and provides visual representations of its molecular interactions and experimental workflows.

Introduction

The increasing demand for sustainable agricultural practices has fueled the search for effective biological control agents to manage plant diseases. Syringomycin, a secondary metabolite of Pseudomonas syringae pv. syringae, has emerged as a frontrunner in this field. This lipopeptide toxin exhibits potent activity against a wide range of plant pathogens, including fungi and bacteria. Its primary mechanism of action involves the disruption of plasma membrane integrity through the formation of transmembrane pores, leading to electrolyte leakage and eventual cell death.[1] This guide delves into the technical aspects of Syringomycin, providing the necessary information for its evaluation and potential development as a commercial biocontrol product.

Mechanism of Action

Syringomycin's efficacy as a biocontrol agent is rooted in its ability to interact with and disrupt the plasma membranes of target pathogens. This process is primarily driven by two key activities:

• Pore Formation: Syringomycin molecules insert into the lipid bilayer of the plasma membrane and aggregate to form ion channels. This leads to an uncontrolled efflux of ions, disrupting the electrochemical gradients essential for cellular function and ultimately causing cell lysis.[1]

• Biosurfactant Activity: Syringomycin also acts as a biosurfactant, altering the surface tension of the cell membrane, which may facilitate the pore formation process and contribute to overall membrane destabilization.

The consequence of this membrane disruption is a cascade of events leading to programmed cell death, characterized by necrosis.[1]

Signaling Pathway of Syringomycin-Induced Cell Death

The following diagram illustrates the proposed signaling pathway initiated by Syringomycin, leading to target cell necrosis.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]

Syringomycin's Impact on Yeast Models: A Preliminary Mechanistic Investigation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin (B1172496) E, a cyclic lipodepsinonapeptide produced by the bacterium Pseudomonas syringae pv. syringae, exhibits potent antifungal activity against a broad spectrum of fungi, including various yeast species.[1] Its primary mode of action involves interaction with the plasma membrane, leading to the formation of ion channels that disrupt cellular homeostasis. This guide provides a comprehensive overview of the preliminary investigations into the effects of Syringomycin E on yeast models, with a focus on the underlying molecular mechanisms, relevant signaling pathways, and detailed experimental protocols. This information is intended to serve as a valuable resource for researchers in mycology, drug discovery, and molecular biology.

Mechanism of Action: A Multi-faceted Assault on the Fungal Cell Membrane

The fungicidal activity of Syringomycin E is initiated by its interaction with the yeast plasma membrane. This interaction is critically dependent on the lipid composition of the membrane, specifically the presence of ergosterol (B1671047) and sphingolipids.[2][3]

1. Ion Channel Formation and Disruption of Ion Homeostasis:

Syringomycin E molecules insert into the plasma membrane and aggregate to form voltage-dependent ion channels.[1] This channel formation leads to a rapid and detrimental efflux of potassium (K+) ions and a concurrent influx of calcium (Ca2+) ions.[1] The uncontrolled movement of these ions across the membrane disrupts the electrochemical gradient, leading to membrane depolarization and ultimately, cell death.

2. The Crucial Role of Sphingolipids and Ergosterol:

The sensitivity of yeast to Syringomycin E is intimately linked to the presence of specific lipids in the plasma membrane.

• Sphingolipids: The biosynthesis of complex sphingolipids, particularly mannosyldiinositolphosphoceramide (M(IP)2C) containing very-long-chain fatty acids, is essential for the action of Syringomycin E.[1] Yeast mutants with defects in genes involved in sphingolipid biosynthesis, such as ELO2, ELO3, IPT1, CSG1/SUR1, and CSG2, exhibit resistance to the toxin.[1]

• Ergosterol: Ergosterol, the major sterol in fungal membranes, is also a key determinant of Syringomycin E sensitivity. Mutants deficient in ergosterol biosynthesis, for instance, those with mutations in the ERG3 gene, show increased resistance.[2]

Key Signaling Pathways Implicated in the Yeast Response to Syringomycin E

The cellular insults triggered by Syringomycin E, particularly the massive influx of calcium, are known to activate specific signaling pathways that govern the yeast's response to stress.

Calcium-Calcineurin Signaling Pathway

The sudden increase in intracellular calcium concentration is a potent activator of the calcium-calcineurin signaling pathway. This pathway is a conserved stress response module in eukaryotes. In yeast, the influx of Ca2+ leads to the activation of the calmodulin-dependent phosphatase, calcinein.[4][5] Activated calcineurin then dephosphorylates the transcription factor Crz1p, promoting its translocation to the nucleus where it regulates the expression of genes involved in ion homeostasis and cell wall integrity.[6] The sensitivity of calcineurin mutants to various stresses suggests that this pathway plays a critical role in the cellular response to Syringomycin E-induced damage.[4][6]

dot

Caption: Syringomycin E-induced calcium-calcineurin signaling pathway.

Putative Involvement of HOG and TOR Pathways

While direct evidence is still emerging, the profound membrane stress and disruption of cellular homeostasis caused by Syringomycin E strongly suggest the involvement of the High Osmolarity Glycerol (HOG) and Target of Rapamycin (TOR) pathways.

• HOG Pathway: The HOG pathway is a critical mitogen-activated protein kinase (MAPK) cascade that responds to various environmental stresses, including osmotic stress and cell wall damage.[7][8] The membrane perturbations caused by Syringomycin E could potentially activate the HOG pathway as a general stress response. The activation of Hog1p, the terminal kinase in this pathway, would lead to a broad transcriptional response aimed at mitigating cellular damage.[9][10][11]

• TOR Pathway: The TOR pathway is a central regulator of cell growth, proliferation, and metabolism in response to nutrient availability and stress.[12][13][14] The severe cellular stress induced by Syringomycin E would likely lead to the inhibition of TOR Complex 1 (TORC1), a key component of the TOR pathway.[15][16] TORC1 inhibition would result in the cessation of growth-promoting processes and the activation of stress-responsive pathways, such as autophagy, to conserve resources and manage damaged cellular components.

dot

Caption: Putative involvement of HOG and TOR pathways.

Quantitative Data on Syringomycin E's Effects

The inhibitory effect of Syringomycin E on yeast growth is dose-dependent. While specific IC50 values can vary depending on the yeast species, strain, and experimental conditions, the following table summarizes representative data on the lethal concentrations of Syringomycin E against various fungi.

Fungal Species	Effective Concentration (µg/mL)	Effect	Reference
Aspergillus niger	1.9	>95% killing of germinated conidia	[17][18]
Aspergillus fumigatus	1.9	>95% killing of germinated conidia	[17][18]
Aspergillus flavus	7.8	95% reduction in CFU of germinated conidia	[17][18]
Fusarium moniliforme	1.9	95-99% reduction in CFU	[17][18]
Fusarium oxysporum	1.9	95-99% reduction in CFU	[17][18]
Saccharomyces cerevisiae	1.0	Growth inhibition for screening resistant mutants	[1]

Detailed Experimental Protocols

This section provides an overview of key experimental methodologies used to investigate the effects of Syringomycin E on yeast.

Yeast Growth Inhibition Assay

Objective: To determine the susceptibility of yeast strains to Syringomycin E and to calculate inhibitory concentrations (e.g., IC50).

Protocol:

• Yeast Culture Preparation: Grow yeast strains to the mid-logarithmic phase in a suitable liquid medium (e.g., YPD).[19]

• Serial Dilutions: Prepare serial dilutions of the yeast culture.

• Plating: Spot the dilutions onto agar (B569324) plates containing a range of Syringomycin E concentrations.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 30°C) for 2-3 days.

• Analysis: Assess yeast growth inhibition by comparing the growth on plates with Syringomycin E to the control plates without the toxin. For a more quantitative analysis, a microplate-based liquid growth assay can be performed, measuring optical density (OD600) over time.[20] The IC50 value can then be calculated from the dose-response curve.[20]

dot

Caption: Experimental workflow for yeast growth inhibition assay.

Measurement of Ion Fluxes

Objective: To measure the Syringomycin E-induced influx of Ca2+ and efflux of K+.

Protocol:

• Cell Preparation: Harvest mid-log phase yeast cells, wash, and resuspend them in a low-potassium buffer.

• Ion-Selective Electrodes: Use Ca2+ and K+ ion-selective electrodes to monitor the concentration of these ions in the extracellular medium.

• Syringomycin E Addition: Add Syringomycin E to the cell suspension and record the changes in extracellular Ca2+ and K+ concentrations over time.

• Data Analysis: The rate of ion flux can be calculated from the change in ion concentration over time. For more detailed intracellular measurements, fluorescent ion indicators (e.g., for Ca2+) can be used in conjunction with fluorescence microscopy or flow cytometry.[21][22][23][24][25]

Analysis of Signaling Pathway Activation

Objective: To determine if Syringomycin E activates specific signaling pathways like the HOG or calcineurin pathways.

Protocol:

• Yeast Treatment: Treat mid-log phase yeast cells with Syringomycin E for various time points.

• Protein Extraction: Prepare total protein extracts from the treated and untreated cells.

• Western Blotting: Perform Western blot analysis using antibodies specific for the phosphorylated (activated) forms of key signaling proteins (e.g., phospho-Hog1p for the HOG pathway).[7][9][10][11]

• Analysis: An increased signal for the phosphorylated protein in the Syringomycin E-treated samples compared to the control indicates activation of the pathway. For the calcineurin pathway, the nuclear translocation of a GFP-tagged Crz1p can be monitored by fluorescence microscopy.

Conclusion

Preliminary investigations have established that Syringomycin E exerts its potent antifungal effect on yeast by forming ion channels in the plasma membrane, a process highly dependent on the presence of ergosterol and specific sphingolipids. The resulting disruption of ion homeostasis, particularly the influx of calcium, activates the calcium-calcineurin signaling pathway. The profound cellular stress also strongly implicates the involvement of the HOG and TOR pathways in the yeast's response to this toxin. The experimental protocols outlined in this guide provide a framework for further detailed investigations into the intricate molecular interactions between Syringomycin E and yeast cells. A deeper understanding of these mechanisms will be invaluable for the development of novel antifungal strategies and for elucidating fundamental aspects of fungal cell biology.

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Yeast genes involved in growth inhibition by Pseudomonas syringae pv. syringae syringomycin family lipodepsipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of ergosterol in growth inhibition of Saccharomyces cerevisiae by syringomycin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcineurin in fungal virulence and drug resistance: Prospects for harnessing targeted inhibition of calcineurin for an antifungal therapeutic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calcineurin Plays Key Roles in the Dimorphic Transition and Virulence of the Human Pathogenic Zygomycete Mucor circinelloides | PLOS Pathogens [journals.plos.org]
• 6. Calcineurin Is Required for Pseudohyphal Growth, Virulence, and Drug Resistance in Candida lusitaniae | PLOS One [journals.plos.org]
• 7. The Sequential Activation of the Yeast HOG and SLT2 Pathways Is Required for Cell Survival to Cell Wall Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of the Saccharomyces cerevisiae HOG1 mitogen-activated protein kinase by the PTP2 and PTP3 protein tyrosine phosphatases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Activation of a Mitogen-Activated Protein Kinase Hog1 by DNA Damaging Agent Methyl Methanesulfonate in Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mitogen-activated protein kinase Hog1 is activated in response to curcumin exposure in the budding yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Activation of a Mitogen-Activated Protein Kinase Hog1 by DNA Damaging Agent Methyl Methanesulfonate in Yeast [frontiersin.org]
• 12. Hyperactive TORC1 sensitizes yeast cells to endoplasmic reticulum stress by compromising cell wall integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Synergistic effects of TOR and proteasome pathways on the yeast transcriptome and cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Identification of a small molecule yeast TORC1 inhibitor with a flow cytometry-based multiplex screen - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Fungal Lethality, Binding, and Cytotoxicity of Syringomycin-E - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fungal lethality, binding, and cytotoxicity of syringomycin-E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Saccharomyces cerevisiae Exponential Growth Kinetics in Batch Culture to Analyze Respiratory and Fermentative Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A simple and inexpensive quantitative technique for determining chemical sensitivity in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Simulating calcium influx and free calcium concentrations in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Simulating calcium influx and free calcium concentrations in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Internal Ca2+ release in yeast is triggered by hypertonic shock and mediated by a TRP channel homologue - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Frontiers | Modeling Calcium Signaling in S. cerevisiae Highlights the Role and Regulation of the Calmodulin-Calcineurin Pathway in Response to Hypotonic Shock [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for Syringomycin Bioassay Using Geotrichum candidum Indicator

Introduction

Syringomycin (B1172496) is a cyclic lipodepsinonapeptide phytotoxin produced by various pathovars of Pseudomonas syringae.[1] This molecule exhibits potent fungicidal activity against a broad spectrum of fungi. The primary mechanism of action for syringomycin involves its insertion into the plasma membrane of fungal cells, where it forms pores. This disruption of the membrane leads to an increase in transmembrane ion fluxes (K+, H+, and Ca2+), ultimately causing cell death.[1]

Geotrichum candidum, a yeast-like fungus, is particularly sensitive to syringomycin, making it an excellent indicator organism for detecting and quantifying this toxin.[1] Bioassays utilizing G. candidum are frequently employed to screen for syringomycin-producing bacterial strains and to determine the concentration of the toxin in various samples.

This document provides detailed protocols for both a qualitative agar (B569324) overlay bioassay and a quantitative well diffusion bioassay for syringomycin using Geotrichum candidum. These methods are essential for researchers in microbiology, plant pathology, and drug discovery.

Data Presentation

Materials and Equipment

Item	Supplier
Pseudomonas syringae pv. syringae	ATCC or equivalent
Geotrichum candidum	ATCC or equivalent
Syringomycin standard	Sigma-Aldrich or equivalent
Potato Dextrose Agar (PDA)	Becton, Dickinson and Company
Potato Dextrose Broth (PDB)	Becton, Dickinson and Company
L-histidine	Sigma-Aldrich or equivalent
FeCl3	Sigma-Aldrich or equivalent
K2HPO4	Sigma-Aldrich or equivalent
KH2PO4	Sigma-Aldrich or equivalent
(NH4)2SO4	Sigma-Aldrich or equivalent
MgCl2	Sigma-Aldrich or equivalent
NaCl	Sigma-Aldrich or equivalent
Fructose	Sigma-Aldrich or equivalent
Agar	Becton, Dickinson and Company
Sterile Petri dishes (90 mm)	VWR or equivalent
Sterile test tubes and flasks	VWR or equivalent
Micropipettes and sterile tips	Gilson or equivalent
Spectrophotometer	Beckman Coulter or equivalent
Incubator (25°C)	Thermo Fisher Scientific
Shaking incubator	New Brunswick Scientific
Sterile spreader	VWR or equivalent
Cork borer (6-8 mm)	VWR or equivalent
Calipers	VWR or equivalent

Quantitative Data

Table 1: Representative Data for Syringomycin Standard Curve using Well Diffusion Assay

Syringomycin Concentration (µg/mL)	Average Inhibition Zone Diameter (mm)
100	25
50	22
25	19
12.5	16
6.25	13
3.125	10
0 (Control)	0

Table 2: Comparison of Syringomycin Production by Wild-Type and Mutant P. syringae Strains

P. syringae Strain	Syringomycin Production (U/mL)	Reference
Parental Strain PS120	36.0	[1]
Mutant Strain PS120-15	47.6	[1]

Experimental Protocols

Protocol 1: Qualitative Agar Overlay Bioassay for Syringomycin Production

This protocol is designed to screen bacterial colonies for the production of syringomycin.

1. Media Preparation

• Potato Dextrose Agar (PDA): Prepare according to the manufacturer's instructions. Autoclave and pour into sterile Petri dishes.

• Syringomycin Minimal Medium (SRM) Agar:

  • This medium is used to enhance syringomycin production. A representative composition is as follows:

    • KH2PO4: 5.5 g/L

    • K2HPO4: 1.5 g/L

    • (NH4)2SO4: 1.0 g/L

    • MgCl2: 0.344 g/L

    • NaCl: 0.1 g/L

    • Fructose: 2.0 g/L

    • L-histidine: ~20 mmol/L

    • FeCl3: ~2 µmol/L

    • Agar: 15 g/L

  • Adjust pH to 5.5. Autoclave and pour into sterile Petri dishes.

2. Inoculum Preparation of P. syringae

• From a fresh culture of P. syringae on a PDA plate, inoculate a single colony into 5 mL of Potato Dextrose Broth (PDB).

• Incubate at 25°C with shaking (200 rpm) for 18-24 hours.

• Harvest the bacterial cells by centrifugation (e.g., 5000 x g for 10 minutes).

• Wash the cell pellet once with sterile distilled water and resuspend in sterile distilled water to an OD600 of approximately 0.1.

3. Inoculation and Incubation of P. syringae

• Spot 10 µL of the prepared P. syringae suspension onto the surface of an SRM agar plate.

• Allow the spots to dry completely in a laminar flow hood.

• Incubate the plates at 25°C for 3-4 days to allow for bacterial growth and syringomycin production.

4. Preparation of G. candidum Spore Suspension

• Grow G. candidum on a PDA plate at 25°C for 5-7 days until sporulation is evident.

• Aseptically add 10 mL of sterile distilled water containing 0.05% Tween 80 to the plate.

• Gently scrape the surface of the culture with a sterile loop to dislodge the spores.

• Transfer the spore suspension to a sterile tube.

• Adjust the concentration of the spore suspension with sterile distilled water to approximately 1 x 10^6 spores/mL using a hemocytometer.

5. Agar Overlay Procedure

• Prepare PDA with a reduced agar concentration (e.g., 0.7% w/v) to create a soft agar. Autoclave and maintain in a 45-50°C water bath.

• Add the G. candidum spore suspension to the molten soft agar to a final concentration of approximately 1 x 10^5 spores/mL. Mix gently.

• Pour 5-7 mL of the seeded soft agar evenly over the surface of the P. syringae plates.

• Allow the overlay to solidify completely.

6. Incubation and Observation

• Incubate the plates at 25°C for 24-48 hours.

• Observe for zones of inhibition (clear areas) in the G. candidum lawn around the P. syringae colonies. The presence of a clear zone indicates syringomycin production.

Protocol 2: Quantitative Well Diffusion Bioassay for Syringomycin

This protocol allows for the quantification of syringomycin in a liquid sample.

1. Media and Reagent Preparation

• Potato Dextrose Agar (PDA): Prepare as described in Protocol 1.

• G. candidum Spore Suspension: Prepare as described in Protocol 1.

• Syringomycin Standards: Prepare a stock solution of syringomycin in a suitable solvent (e.g., 50% ethanol) and create a series of dilutions (e.g., 100, 50, 25, 12.5, 6.25, 3.125 µg/mL) in sterile distilled water.

2. Preparation of G. candidum Lawn

• Prepare molten PDA and cool to 45-50°C.

• Add the G. candidum spore suspension to the molten PDA to a final concentration of approximately 1 x 10^5 spores/mL.

• Pour the seeded agar into sterile Petri dishes and allow to solidify.

3. Preparation of Unknown Samples

• Grow P. syringae in PDB or SRM broth at 25°C with shaking for 3-4 days.

• Centrifuge the culture (e.g., 10,000 x g for 15 minutes) to pellet the bacterial cells.

• Collect the supernatant and filter-sterilize it through a 0.22 µm filter. This sterile supernatant is the unknown sample.

4. Well Diffusion Procedure

• Using a sterile cork borer (6-8 mm in diameter), cut evenly spaced wells into the solidified G. candidum-seeded PDA plates.

• Carefully add a fixed volume (e.g., 50-100 µL) of each syringomycin standard and the unknown sample into separate wells.

• Include a negative control well with sterile distilled water or the solvent used for the stock solution.

5. Incubation and Measurement

• Incubate the plates at 25°C for 24-48 hours.

• Measure the diameter of the zones of inhibition around each well using calipers.

6. Data Analysis

• Standard Curve: Plot the diameter of the inhibition zones (in mm) against the logarithm of the syringomycin concentration for the standards. This will generate a standard curve.

• Quantification: Use the standard curve to determine the concentration of syringomycin in the unknown sample based on the diameter of its inhibition zone.

Visualizations

Caption: Mechanism of action of syringomycin on a fungal cell membrane.

Caption: Workflow for the qualitative agar overlay bioassay.

Caption: Workflow for the quantitative well diffusion bioassay.

References

• 1. researchgate.net [researchgate.net]

Application Note &amp; Protocol: HPLC Purification of Syringomycin E

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of Syringomycin E, a cyclic lipodepsinonapeptide phytotoxin produced by the bacterium Pseudomonas syringae.[1] Syringomycin E has garnered interest for its potential as an antifungal agent. This protocol outlines the necessary steps for sample preparation and High-Performance Liquid Chromatography (HPLC) purification.

Quantitative Data Summary

The following table summarizes the key parameters for the HPLC purification of Syringomycin E.

Parameter	Value	Reference
HPLC Column	Octadecylsilane bonded silica (B1680970) (C18)
Particle Size	5 µm
Dimensions	25 cm × 4.6 mm
Mobile Phase	Isocratic mixture: • 50% (v/v) 0.2% (w/v) Acetic Acid in Water • 25% (v/v) Acetonitrile • 25% (v/v) Methanol
Flow Rate	1.0 mL/min
Detection	UV at 240 nm
Injection Volume	20 µL
Expected Retention Time	~42.8 minutes	[2]

Experimental Protocol

This protocol is divided into two main stages: Sample Preparation (Extraction and Preliminary Purification) and HPLC Purification.

Sample Preparation: Extraction and Cation-Exchange Chromatography

This initial phase aims to extract Syringomycin E from a P. syringae culture and perform a preliminary purification to remove major contaminants.

Materials:

• 24-hour culture of Pseudomonas syringae in NBY (Nutrient Broth Yeast Extract) media

• n-butanol (water-saturated)

• Hydrochloric acid (HCl) or other suitable acid for pH adjustment

• Cation-exchange chromatography column and appropriate buffers

• Centrifuge and tubes

• Rotary evaporator

Procedure:

• Cell Pellet Collection: Centrifuge the 24-hour P. syringae culture to pellet the bacterial cells.

• Supernatant Extraction:

  • Carefully collect the supernatant.

  • Adjust the pH of the supernatant to 2.0.

  • Perform a liquid-liquid extraction with water-saturated n-butanol. Mix the phases thoroughly and allow them to separate.

  • Collect the n-butanol phase containing Syringomycin E.

  • Concentrate the n-butanol extract using a rotary evaporator.

• Cation-Exchange Chromatography:

  • Resuspend the concentrated extract in the appropriate loading buffer for your cation-exchange column.

  • Load the sample onto the pre-equilibrated cation-exchange column.

  • Wash the column with the loading buffer to remove unbound impurities.

  • Elute the bound Syringomycin E using an appropriate elution buffer (e.g., a salt gradient).

  • Collect the fractions containing the antifungal activity.

HPLC Purification

This final step utilizes Reverse-Phase HPLC to achieve high-purity Syringomycin E.

Materials and Equipment:

• HPLC system with a UV detector

• Octadecylsilane (C18) column (5 µm, 25 cm × 4.6 mm)

• Mobile phase components: Acetic acid, HPLC-grade water, Acetonitrile, Methanol

• Syringeless filters (0.22 µm)

• HPLC vials

Procedure:

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing 50 volumes of 0.2% (w/v) acetic acid in water, 25 volumes of acetonitrile, and 25 volumes of methanol.

  • Degas the mobile phase prior to use.

• Sample Preparation:

  • Lyophilize or dry the fractions collected from the cation-exchange chromatography.

  • Reconstitute the sample in a small volume of the mobile phase.

  • Filter the sample through a 0.22 µm syringeless filter into an HPLC vial.

• HPLC Analysis and Purification:

  • Equilibrate the HPLC system and the C18 column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

  • Set the UV detector to a wavelength of 240 nm.

  • Inject 20 µL of the prepared sample onto the column.

  • Monitor the chromatogram for the peak corresponding to Syringomycin E, which is expected to elute at approximately 42.8 minutes.[2]

  • Collect the fraction(s) containing the purified Syringomycin E peak.

• Post-Purification:

  • The collected fractions can be pooled and the solvent removed (e.g., by lyophilization) to obtain the purified Syringomycin E.

  • Confirm the purity and identity of the final product using techniques such as mass spectrometry.

Visualizations

Caption: Workflow for the purification of Syringomycin E.

References

• 1. Syringomycin E - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Application Note: Quantification of Syringomycin Production by LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin (B1172496) is a cyclic lipodepsipeptide phytotoxin produced by the plant pathogenic bacterium Pseudomonas syringae pv. syringae.[1] It plays a significant role in the virulence of the bacterium by forming pores in the plasma membranes of host plant cells, leading to electrolyte leakage and cell death.[1] Beyond its role in plant pathology, syringomycin and its analogs have garnered interest for their potential as antimicrobial and anticancer agents, making the accurate quantification of its production crucial for research and development. This application note provides a detailed protocol for the quantification of syringomycin from P. syringae cultures using Liquid Chromatography-Mass Spectrometry (LC-MS), a highly sensitive and specific analytical technique.[2][3]

The biosynthesis of syringomycin is a complex process regulated by a variety of environmental and genetic factors. The syr gene cluster, including syrB, syrC, and syrE, encodes the non-ribosomal peptide synthetases responsible for its assembly.[4] The production of syringomycin is induced by plant signal molecules, such as arbutin (B1665170) and D-fructose, and is also influenced by the availability of iron and phosphate (B84403) in the growth medium.[5][6] Understanding these regulatory mechanisms is key to optimizing syringomycin production for various applications.

Experimental Protocols

Culture and Induction of Syringomycin Production

This protocol describes the cultivation of Pseudomonas syringae pv. syringae and the induction of syringomycin production.

Materials:

• Pseudomonas syringae pv. syringae strain (e.g., B301D)

• Syringomycin Minimal (SRM) Medium

• Arbutin stock solution (100 mM)

• D-fructose stock solution (1 M)

• Sterile culture flasks

• Shaking incubator

• Spectrophotometer

Procedure:

• Prepare SRM medium and autoclave.

• Inoculate a starter culture of P. syringae in SRM medium and grow overnight at 25°C with shaking.

• Inoculate fresh SRM medium with the overnight culture to an initial OD₆₀₀ of 0.1.

• To induce syringomycin production, add arbutin and D-fructose to final concentrations of 100 µM and 10 mM, respectively.

• Incubate the cultures at 25°C with shaking (200 rpm) for 48-72 hours.

• Monitor bacterial growth by measuring OD₆₀₀.

Sample Preparation for LC-MS Analysis

This protocol outlines the extraction of syringomycin from the bacterial culture for subsequent LC-MS analysis.

Materials:

• Bacterial culture from Protocol 1

• Centrifuge and centrifuge tubes

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.22 µm syringe filters

• LC-MS vials

Procedure:

• Transfer the bacterial culture to centrifuge tubes and pellet the cells by centrifugation at 8,000 x g for 15 minutes.

• Carefully collect the supernatant, which contains the secreted syringomycin.

• To 1 mL of the supernatant, add 1 mL of methanol, vortex thoroughly to precipitate proteins and other macromolecules.

• Centrifuge the mixture at 13,000 x g for 10 minutes to pellet the precipitated material.[7]

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 500 µL of a solution of 50:50 acetonitrile:water with 0.1% formic acid.[8]

• Filter the reconstituted sample through a 0.22 µm syringe filter into an LC-MS vial.[7]

LC-MS/MS Quantification of Syringomycin

This protocol provides the parameters for the quantification of syringomycin using a triple quadrupole mass spectrometer.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[9]

LC Parameters:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)[10]

• Mobile Phase A: Water with 0.1% formic acid[8]

• Mobile Phase B: Acetonitrile with 0.1% formic acid[8]

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes, followed by a 5-minute hold at 95% B, and a 5-minute re-equilibration at 5% B.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL[8]

• Column Temperature: 40°C

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)[8]

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion (Q1): m/z for Syringomycin E (e.g., [M+H]⁺)

• Product Ions (Q3): Specific fragment ions for syringomycin E (to be determined by infusion of a standard)

• Collision Energy: Optimized for the specific precursor-product ion transitions

• Source Temperature: 350°C[8]

Quantification:

• A standard curve is generated using a certified reference standard of Syringomycin E at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• The concentration of syringomycin in the samples is determined by interpolating the peak areas from the standard curve.

Data Presentation

The following table presents representative quantitative data for syringomycin production under different induction conditions. Please note that these are example values for illustrative purposes, as specific quantitative LC-MS data was not available in the initial search results.

Condition	Syringomycin E Concentration (mg/L)	Standard Deviation
Uninduced Control	1.5	0.3
+ Arbutin (100 µM)	8.2	1.1
+ D-fructose (10 mM)	4.5	0.8
+ Arbutin + D-fructose	25.6	3.4

Visualizations

Caption: Experimental workflow for syringomycin quantification.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An LC-MS/MS assay and complementary web-based tool to quantify and predict compound accumulation in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluating LC-MS/MS To Measure Accumulation of Compounds within Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 5. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. atlantis-press.com [atlantis-press.com]
• 9. Volumetric adsorptive microsampling-liquid chromatography tandem mass spectrometry assay for the simultaneous quantification of four antibiotics in human blood: Method development, validation and comparison with dried blood spot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Differential secretome analysis of Pseudomonas syringae pv tomato using gel-free MS proteomics [frontiersin.org]

Application of Syringomycin in Food Preservation Research

Introduction

Syringomycins, particularly Syringomycin E (SRE), are cyclic lipodepsinonapeptides produced by the bacterium Pseudomonas syringae.[1] These compounds exhibit potent antifungal activity against a broad spectrum of fungi, including many yeast and mold species responsible for food spoilage.[1] The primary mechanism of action involves the disruption of fungal plasma membranes. Syringomycin E inserts itself into the lipid bilayer, forming pores or ion channels that lead to a cascade of detrimental effects, including potassium ion (K+) efflux, calcium ion (Ca2+) influx, and changes in the membrane potential, ultimately resulting in cell death.[1] This unique mode of action makes Syringomycin E a compelling candidate for development as a natural food preservative, particularly for controlling postharvest fungal diseases in fruits and vegetables.

These application notes provide an overview of the current research, quantitative data on antifungal efficacy, and detailed protocols for researchers and professionals investigating the use of Syringomycin E in food preservation.

Quantitative Data: Antifungal Efficacy of Syringomycin E

The following table summarizes the reported Minimum Inhibitory Concentrations (MIC) and lethal concentrations of Syringomycin E against various food-relevant fungal species. This data highlights its potent activity, often in the low µg/mL range.

Fungal Species	Type	Substrate/Medium	Efficacy Metric	Concentration (µg/mL)	Reference
Aspergillus niger	Mold	In vitro	95% kill (germinated conidia)	1.9	[2]
Aspergillus fumigatus	Mold	In vitro	95% kill (germinated conidia)	1.9	[2]
Aspergillus flavus	Mold	In vitro	95% kill (germinated conidia)	7.8	[2]
Fusarium moniliforme	Mold	In vitro	95% kill (nongerminated conidia)	1.9	[2]
Fusarium oxysporum	Mold	In vitro	99% kill (germinated conidia)	1.9	[2]
Saccharomyces cerevisiae	Yeast	Liquid Culture	Growth Inhibition	0.5	---
Various Yeasts	Yeast	In vitro	MIC Range	2.5 - >40	---
Various Filamentous Fungi	Mold	In vitro	MIC Range	2.5 - >40	---

Signaling Pathways and Mechanisms

Diagram: Mechanism of Action of Syringomycin E

The primary antifungal mechanism of Syringomycin E is the formation of ion channels in the fungal plasma membrane. This process is dependent on interactions with membrane components like sterols and sphingolipids. The resulting ion leakage disrupts cellular homeostasis and leads to cell death.

Caption: Syringomycin E pore formation and ion flux disruption in fungal cells.

Experimental Protocols

The following protocols provide standardized methods for evaluating the efficacy of Syringomycin E.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol details the standardized method for determining the MIC of Syringomycin E against a target fungal strain, adapted from established methodologies.

1. Materials and Reagents:

• Syringomycin E (SRE) stock solution (e.g., 1 mg/mL in a suitable solvent like DMSO or methanol)

• Target fungal strain (e.g., Aspergillus niger, Penicillium digitatum)

• Appropriate sterile liquid growth medium (e.g., Potato Dextrose Broth (PDB) for molds, Yeast Peptone Dextrose (YPD) for yeasts)

• Sterile 96-well microtiter plates

• Sterile solvent for SRE (control)

• Spectrophotometer or microplate reader (optional, for quantitative measurement)

• Hemocytometer or spectrophotometer for spore/cell counting

• Incubator

2. Procedure:

• Inoculum Preparation:

  • For molds, harvest spores from a mature culture into a sterile saline solution with 0.05% Tween 80. Filter through sterile cheesecloth to remove mycelial fragments. Adjust the spore concentration to approximately 1 x 10⁶ spores/mL using a hemocytometer.

  • For yeasts, grow a culture in the appropriate broth to the mid-log phase. Adjust the cell concentration to approximately 1 x 10⁶ cells/mL.

  • Dilute the final adjusted inoculum 1:20 in the growth medium to achieve a working concentration of 5 x 10⁴ CFU/mL.

• Serial Dilution of Syringomycin E:

  • Add 100 µL of sterile growth medium to all wells of a 96-well plate.

  • Add 100 µL of the SRE stock solution to the first well of a row and mix thoroughly. This creates a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the row. Discard 100 µL from the last well. This will create a range of SRE concentrations.

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum (5 x 10⁴ CFU/mL) to each well containing the SRE dilutions. This brings the final volume in each well to 200 µL and halves the SRE concentration, achieving the final test concentrations. The final inoculum density will be approximately 2.5 x 10⁴ CFU/mL.

• Controls:

  • Positive Control (Growth): 100 µL of medium + 100 µL of inoculum.

  • Negative Control (Sterility): 200 µL of sterile medium.

  • Solvent Control: A serial dilution of the solvent used for the SRE stock to ensure it has no inhibitory effect at the concentrations used.

• Incubation:

  • Seal the plate (e.g., with parafilm or a plate sealer) to prevent evaporation.

  • Incubate at the optimal temperature for the target fungus (e.g., 25-28°C) for 24-72 hours, or until sufficient growth is observed in the positive control well.

• Determining MIC:

  • The MIC is defined as the lowest concentration of Syringomycin E that results in the complete visual inhibition of microbial growth.

  • For a quantitative result, measure the optical density (OD) at 600 nm using a microplate reader. The MIC can be defined as the concentration that inhibits growth by ≥90% compared to the positive control.

Diagram: Workflow for MIC Determination

Caption: Standard workflow for broth microdilution MIC assay.

Application Notes for Specific Food Categories

Disclaimer: The following protocols are generalized examples based on standard food preservation research methodologies. The stability and efficacy of Syringomycin E can be significantly influenced by food matrix components such as pH, proteins, fats, and water activity. These protocols have not been validated and must be adapted and rigorously tested for each specific food product.

Application Note 1: Postharvest Treatment of Fruits & Vegetables

Objective: To evaluate the efficacy of Syringomycin E as a postharvest dip or spray to control common molds like Penicillium spp. and Botrytis cinerea on fruits (e.g., berries, apples, citrus).

Protocol Outline:

• Preparation of SRE Solution: Prepare aqueous solutions of Syringomycin E at various concentrations (e.g., 10, 50, 100, 250 µg/mL). Including a surfactant (e.g., Tween 20 at 0.01%) may improve coverage.

• Fruit Inoculation (Challenge Study):

  • Source fresh, unwaxed, and organic fruit.

  • Surface-sterilize the fruit (e.g., with 1% sodium hypochlorite (B82951) solution followed by a sterile water rinse).

  • Artificially wound the fruit at the equator with a sterile probe.

  • Inoculate each wound with a known concentration of fungal spores (e.g., 10 µL of a 10⁵ spores/mL suspension of P. digitatum).

  • Allow the inoculum to air-dry for 1-2 hours.

• Treatment Application:

  • Divide inoculated fruit into groups.

  • Dip Treatment: Submerge one group of fruit in the SRE solution for 60 seconds.

  • Control Groups: Dip other groups in sterile water (negative control) and a standard commercial fungicide (positive control).

  • Allow all fruit to air-dry in a sterile environment.

• Storage and Evaluation:

  • Store treated fruit at appropriate conditions (e.g., 20°C for accelerated spoilage or 4°C for shelf-life study) with high humidity.

  • Record the incidence of decay (percentage of infected fruit) and the severity of decay (lesion diameter in mm) daily for 7-14 days.

• Data Analysis: Compare the disease incidence and severity between SRE-treated groups and control groups to determine efficacy.

Application Note 2: Preservation of Acidic Beverages (Fruit Juices)

Objective: To assess the ability of Syringomycin E to inhibit the growth of acid-tolerant spoilage yeasts (e.g., Saccharomyces cerevisiae, Zygosaccharomyces bailii) in a model fruit juice system.

Protocol Outline:

• Model Juice Preparation: Prepare or procure a sterile fruit juice (e.g., apple juice, pH ~3.5). Filter-sterilize to maintain natural composition if possible.

• SRE and Inoculum Preparation:

  • Prepare a concentrated stock of SRE.

  • Prepare an inoculum of the target yeast strain adjusted to ~10⁶ cells/mL.

• Challenge Test:

  • Dispense the sterile juice into sterile flasks or tubes.

  • Add SRE to achieve final concentrations (e.g., 1, 5, 10, 20 µg/mL).

  • Inoculate the juice with the yeast to a final concentration of ~10³ cells/mL.

  • Include a "no SRE" inoculated control.

• Incubation and Analysis:

  • Incubate samples at room temperature (~25°C).

  • At regular intervals (e.g., 0, 24, 48, 72 hours), perform serial dilutions and plate counts on appropriate agar (B569324) (e.g., YPD agar) to determine the viable yeast population (CFU/mL).

  • Monitor for signs of spoilage such as turbidity, gas production, and pH changes.

• Data Analysis: Plot yeast growth curves for each SRE concentration to determine the inhibitory or fungicidal effect over time.

Application Note 3: Mold Inhibition in Baked Goods

Objective: To evaluate Syringomycin E as a surface treatment to extend the mold-free shelf life of high-moisture bakery products.

Protocol Outline:

• Product: Use a preservative-free, pre-sliced bread or cake as the substrate.

• SRE Solution: Prepare an aqueous or ethanol-based solution of SRE (e.g., 250 µg/mL). Ethanol-based solutions may evaporate faster.

• Application:

  • Evenly spray the surface of each slice with the SRE solution (a defined volume per slice).

  • Prepare control groups sprayed with the solvent alone (negative control) and a solution of a commercial preservative like calcium propionate (B1217596) (positive control).

• Inoculation and Packaging:

  • After the spray has dried, inoculate the center of each slice with a small volume (e.g., 5 µL) of a mold spore suspension (e.g., Penicillium roqueforti at 10⁶ spores/mL).

  • Package the slices individually in sealed bags to maintain humidity.

• Storage and Evaluation:

  • Store at room temperature (~25°C).

  • Visually inspect the samples daily.

  • Record the "mold-free shelf life," defined as the number of days until the first visible sign of mold growth.

  • Measure the diameter of the mold colony over time.

• Data Analysis: Compare the average mold-free shelf life across the different treatment groups.

Conclusion

Syringomycin E demonstrates significant potential as a natural antifungal agent for food preservation. Its potent, broad-spectrum activity and membrane-disruptive mechanism make it a strong candidate for controlling spoilage fungi. However, extensive research is still required to validate its efficacy and stability within diverse and complex food matrices. The protocols and data presented here serve as a foundational guide for researchers to explore and develop the application of Syringomycin E, with the ultimate goal of enhancing food safety and extending shelf life through innovative, natural solutions.

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sources of Lipopeptides and Their Applications in Food and Human Health: A Review [mdpi.com]

Syringomycin: A Promising Natural Product for Novel Antifungal Drug Development

Application Notes and Protocols for Researchers

Introduction:

Syringomycin (B1172496) E, a cyclic lipodepsinonapeptide produced by the plant pathogen Pseudomonas syringae pv. syringae, has emerged as a compelling lead compound in the search for new antifungal agents.[1][2] Its potent, broad-spectrum fungicidal activity, coupled with a mechanism of action distinct from many current antifungals, makes it a molecule of significant interest for overcoming the challenges of drug-resistant fungal infections.[2][3] These application notes provide a comprehensive overview of syringomycin's antifungal properties, mechanism of action, and detailed protocols for its investigation in a research setting.

Mechanism of Action

Syringomycin E exerts its antifungal effects primarily by targeting the fungal plasma membrane.[1][4] Its amphipathic structure, consisting of a hydrophilic peptide head and a hydrophobic fatty acid tail, facilitates its insertion into the lipid bilayer.[1] This insertion leads to the formation of voltage-sensitive ion channels, disrupting membrane integrity and causing a cascade of detrimental events for the fungal cell.[4][5]

The key events in syringomycin's mechanism of action include:

• Pore Formation: Syringomycin aggregates within the plasma membrane to form pores that allow for the unregulated passage of ions.[1][4]

• Ion Flux Disruption: The formation of these channels leads to a significant efflux of potassium ions (K⁺) and an influx of calcium ions (Ca²⁺), disrupting the cell's electrochemical gradients.[2]

• Membrane Depolarization: The uncontrolled ion movement results in the depolarization of the plasma membrane.

• Stimulation of Plasma Membrane H+-ATPase: Syringomycin has been shown to stimulate the activity of the plasma membrane H+-ATPase, further altering cellular homeostasis.[6][7]

• Cell Death: The culmination of these events is the loss of cellular integrity and ultimately, cell death.[1]

The susceptibility of fungi to syringomycin is influenced by the composition of their plasma membranes, particularly the presence of specific sphingolipids and sterols.[5][8] Studies in Saccharomyces cerevisiae have demonstrated that the biosynthesis of sphingolipids with very-long-chain fatty acids and specific head groups is crucial for syringomycin E's inhibitory action.[2]

Signaling Pathway and Molecular Interactions

The following diagram illustrates the proposed signaling pathway and molecular interactions of syringomycin E at the fungal plasma membrane.

References

• 1. Syringomycin E - Wikipedia [en.wikipedia.org]
• 2. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fungal Lethality, Binding, and Cytotoxicity of Syringomycin-E - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antifungal Susceptibility | MI [microbiology.mlsascp.com]
• 8. researchgate.net [researchgate.net]

Experimental Use of Syringomycin in Biomedical Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin E, a cyclic lipodepsipeptide produced by the bacterium Pseudomonas syringae pv. syringae, has garnered interest in biomedical research primarily for its potent antifungal activity.[1] Its unique mechanism of action, involving the formation of ion channels in cellular membranes, presents a compelling avenue for investigation into novel therapeutic agents.[1] These application notes provide a detailed overview of the experimental use of Syringomycin E, focusing on its cytotoxic effects on cancer cells and its underlying mechanism. Detailed protocols for key experiments are provided to facilitate further research and drug development efforts.

Mechanism of Action

Syringomycin E exerts its biological effects primarily by disrupting the integrity of cellular membranes. It self-assembles within the lipid bilayer to form ion channels, leading to uncontrolled ion fluxes across the membrane.[1] In fungal cells, this results in K+ efflux and Ca2+ influx, ultimately leading to cell death.[2] While the precise downstream effects in mammalian cells are still under investigation, it is hypothesized that this disruption of ion homeostasis triggers signaling cascades that can lead to apoptosis.

Applications in Biomedical Research

Anticancer Research

Preliminary studies have indicated that Syringomycin E possesses cytotoxic activity against cancer cells. Research has demonstrated a concentration-dependent cytotoxic effect on HeLa (human cervical cancer) cells.[3]

Table 1: Cytotoxicity of Syringomycin E on HeLa Cells [3]

Concentration (µg/mL)	Cytotoxicity
< 12 µg/mL	Minimal to no cytotoxicity
≥ 12 µg/mL	Proportional increase in cytotoxicity

Further research is warranted to determine the IC50 values of Syringomycin E across a broader range of cancer cell lines and to elucidate the specific signaling pathways involved in its anticancer activity.

Experimental Protocols

Protocol 1: Determination of Cytotoxicity by MTT Assay

This protocol is for assessing the cytotoxic effect of Syringomycin E on adherent cancer cell lines, such as HeLa cells.

Materials:

• Syringomycin E

• HeLa cells (or other desired cancer cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count HeLa cells.

  • Seed 1 x 10^4 cells per well in a 96-well plate in a final volume of 100 µL of complete DMEM.[4]

  • Incubate the plate overnight to allow for cell attachment.

• Treatment with Syringomycin E:

  • Prepare a stock solution of Syringomycin E in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of Syringomycin E in complete DMEM to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Syringomycin E. Include a vehicle control (medium with the same concentration of solvent used to dissolve Syringomycin E) and a no-treatment control.

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.[5]

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[5]

  • Carefully remove the medium from the wells.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[4]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.[5]

  • Calculate cell viability as a percentage of the control (untreated cells).

Protocol 2: Hemolysis Assay

This protocol is to assess the lytic activity of Syringomycin E on red blood cells, providing an indication of its general membrane-disrupting potential.

Materials:

• Syringomycin E

• Freshly drawn human or animal red blood cells (RBCs)

• Phosphate-Buffered Saline (PBS)

• Triton X-100 (1% v/v in PBS) for positive control

• 96-well plates

• Centrifuge

• Microplate reader

Procedure:

• Preparation of Red Blood Cells:

  • Centrifuge the whole blood to pellet the RBCs.

  • Wash the RBC pellet three times with PBS, centrifuging and removing the supernatant after each wash.

  • Resuspend the washed RBCs in PBS to a final concentration of 2% (v/v).

• Hemolysis Assay:

  • Prepare serial dilutions of Syringomycin E in PBS.

  • In a 96-well plate, add 100 µL of each Syringomycin E dilution to triplicate wells.

  • Add 100 µL of PBS to the negative control wells and 100 µL of 1% Triton X-100 to the positive control wells.

  • Add 100 µL of the 2% RBC suspension to all wells.

  • Incubate the plate at 37°C for 1 hour.

• Data Acquisition:

  • Centrifuge the plate to pellet the intact RBCs.

  • Carefully transfer 100 µL of the supernatant from each well to a new 96-well plate.

  • Measure the absorbance of the supernatant at 540 nm, which corresponds to the released hemoglobin.

  • Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] * 100

Signaling Pathways and Visualizations

The primary mechanism of Syringomycin E involves the formation of ion channels in the plasma membrane, leading to a disruption of ion gradients. This initial event is hypothesized to trigger downstream signaling cascades that culminate in cell death.

Hypothesized Signaling Pathway for Syringomycin E-Induced Apoptosis

The influx of Ca2+ and efflux of K+ caused by Syringomycin E channels can initiate apoptotic signaling. Increased intracellular Ca2+ can lead to the activation of various enzymes, including caspases, and can also induce mitochondrial stress. The decrease in intracellular K+ is also a known trigger for apoptosis.

Hypothesized signaling cascade of Syringomycin E-induced apoptosis.

Experimental Workflow for Investigating Syringomycin E's Anticancer Effects

A logical workflow to investigate the potential of Syringomycin E as an anticancer agent would involve a series of in vitro experiments to characterize its cytotoxicity and elucidate its mechanism of action.

Workflow for the in vitro evaluation of Syringomycin E's anticancer properties.

Conclusion

Syringomycin E presents an intriguing molecule for biomedical research, particularly in the context of developing novel anticancer agents. Its well-established membrane-disrupting mechanism provides a strong foundation for further investigation into its cytotoxic effects on mammalian cells. The protocols and conceptual frameworks provided here are intended to serve as a guide for researchers to explore the therapeutic potential of Syringomycin E and to unravel the detailed molecular mechanisms underlying its biological activities. Further studies are crucial to validate the hypothesized signaling pathways and to assess the in vivo efficacy and safety of this compound.

References

• 1. Syringomycin E - Wikipedia [en.wikipedia.org]
• 2. Pharmacogenomics of in vitro response of the NCI-60 cancer cell line panel to Indian natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting MAPK Signaling in Cancer: Mechanisms of Drug Resistance and Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. texaschildrens.org [texaschildrens.org]

Application Notes and Protocols for the Extraction of Syringomycin from Bacterial Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin (B1172496) is a cyclic lipodepsipeptide phytotoxin produced by various pathovars of the bacterium Pseudomonas syringae.[1][2] It exhibits potent antifungal and antibacterial activities, making it a compound of interest for agricultural and pharmaceutical applications. Structurally, syringomycin consists of a peptide ring and a fatty acid side chain, which confers amphipathic properties crucial for its biological function of forming pores in plasma membranes.[1] Effective extraction and purification of syringomycin from bacterial cultures are essential for its study and potential application. These application notes provide detailed protocols for the extraction and purification of syringomycin, including methods for precipitation, solid-phase extraction, and high-performance liquid chromatography.

Overview of Extraction and Purification Strategies

The extraction of syringomycin from Pseudomonas syringae cultures typically involves a multi-step process aimed at isolating the lipopeptide from the culture medium and separating it from other cellular components and metabolites. The general workflow consists of the following stages:

• Cell Culture and Supernatant Collection : P. syringae is cultured in a suitable medium to promote syringomycin production. The bacterial cells are then separated from the culture broth by centrifugation, as syringomycin is secreted into the supernatant.

• Initial Purification and Concentration : The cell-free supernatant is subjected to a preliminary purification step to concentrate the syringomycin and remove bulk impurities. Common methods include acid precipitation or ammonium (B1175870) sulfate (B86663) precipitation.

• Intermediate Purification/Desalting : Solid-phase extraction (SPE) is often employed to further purify and desalt the syringomycin-containing fraction.

• High-Resolution Purification : Reversed-phase high-performance liquid chromatography (RP-HPLC) is the final step to achieve high-purity syringomycin.

Below are detailed protocols for each of these key stages.

Experimental Protocol 1: Bacterial Culture and Supernatant Collection

This protocol describes the initial step of culturing Pseudomonas syringae and harvesting the cell-free supernatant containing syringomycin.

Materials:

• Pseudomonas syringae strain (known syringomycin producer)

• Syringomycin minimal (SRM) medium or Potato Dextrose Broth (PDB)

• Shaking incubator

• High-speed refrigerated centrifuge and appropriate centrifuge tubes

Procedure:

• Inoculate a starter culture of P. syringae in 5 mL of nutrient broth and grow overnight at 25-28°C with shaking.

• Use the starter culture to inoculate a larger volume of SRM or PDB medium.

• Incubate the production culture at 25-28°C with vigorous shaking (e.g., 200-250 rpm) for 5-7 days to allow for maximal syringomycin production.

• Transfer the culture to centrifuge tubes and pellet the bacterial cells by centrifugation at 10,000 x g for 20 minutes at 4°C.[3]

• Carefully decant the supernatant, which contains the secreted syringomycin, into a clean collection vessel. The supernatant can be stored at -20°C or processed immediately.

Experimental Protocol 2: Initial Purification by Precipitation

Choose one of the following precipitation methods to concentrate syringomycin from the cell-free supernatant.

Method A: Acid Precipitation

This method leverages the reduced solubility of lipopeptides at low pH.

Materials:

• Cell-free supernatant

• 12 N HCl

• Methanol (B129727)

• Refrigerated centrifuge

Procedure:

• Cool the cell-free supernatant to 4°C.

• Slowly add 12 N HCl dropwise while stirring to adjust the pH of the supernatant to 2.0.

• Incubate the acidified supernatant at 4°C for at least 4 hours (or overnight) to allow for complete precipitation.

• Centrifuge the mixture at 10,000 x g for 20 minutes at 4°C to pellet the precipitate.

• Discard the supernatant and dissolve the pellet in a minimal amount of methanol. This methanol extract contains the partially purified syringomycin.

Method B: Ammonium Sulfate Precipitation

This technique, also known as "salting out," precipitates proteins and other large molecules, including lipopeptides.

Materials:

• Cell-free supernatant

• Ammonium sulfate (solid)

• 50 mM Tris-HCl, pH 7.5

• Refrigerated centrifuge

Procedure:

• Place the cell-free supernatant in a beaker on a magnetic stirrer in a cold room (4°C).

• Slowly and gently add solid ammonium sulfate to the stirring supernatant to achieve 80% saturation.[4]

• Continue stirring at 4°C for at least 4 hours after all the ammonium sulfate has dissolved.

• Collect the precipitate by centrifugation at 20,000 x g for 1 hour at 4°C.[4]

• Discard the supernatant and resuspend the pellet in 50 mM Tris-HCl, pH 7.5.[4]

Experimental Protocol 3: Intermediate Purification by Solid-Phase Extraction (SPE)

This protocol is for desalting and further purifying the syringomycin from the resuspended precipitate obtained from Protocol 2. A C18 cartridge is used.

Materials:

• Syringomycin-containing extract (from Protocol 2)

• C18 SPE cartridge

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• SPE manifold (optional)

Procedure:

• Prepare Solvents:

  • Conditioning Solution: 100% Methanol

  • Equilibration Solution: 0.1% TFA in water

  • Wash Solution: 5% Methanol in water with 0.1% TFA

  • Elution Solution: 50% Acetonitrile in water with 0.1% TFA[5]

• Condition the Cartridge: Pass 3 mL of the Conditioning Solution through the C18 cartridge. Do not allow the cartridge to go dry.[5]

• Equilibrate the Cartridge: Pass 2 mL of the Equilibration Solution through the cartridge.[5]

• Load the Sample: Acidify the resuspended precipitate with TFA to a pH < 3. Slowly load the sample onto the cartridge at a flow rate of approximately 1 drop per second.[5]

• Wash the Cartridge: Pass 1 mL of the Wash Solution through the cartridge to remove salts and polar impurities.

• Elute Syringomycin: Elute the bound syringomycin by passing 1 mL of the Elution Solution through the cartridge. Collect the eluate.[5]

• The eluate can be dried under vacuum (e.g., using a Speed-Vap) and reconstituted in a suitable solvent for HPLC analysis.

Experimental Protocol 4: High-Purity Purification by RP-HPLC

This protocol describes the final purification of syringomycin using a C18 reversed-phase column.

Materials:

• SPE-purified syringomycin sample

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• HPLC vials

Procedure:

• Sample Preparation: Reconstitute the dried eluate from the SPE step in a small volume of 50% acetonitrile/water. Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Method:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 210 nm

  • Injection Volume: 20-100 µL

  • Gradient Program:

    • 0-5 min: 50% B

    • 5-25 min: Linear gradient from 50% to 95% B

    • 25-30 min: 95% B

    • 30.1-35 min: 50% B (re-equilibration)

• Fraction Collection: Monitor the chromatogram and collect the peak corresponding to syringomycin. The retention time for syringomycin E is typically around 42-43 minutes under similar conditions, though this will vary based on the specific column and system.[6]

• Purity Assessment and Quantification: Re-inject a small aliquot of the collected fraction to assess its purity. Quantification can be performed by comparing the peak area to a standard curve of known syringomycin concentrations.

Data Presentation

The following tables summarize the expected outcomes at each stage of the purification process. The values are indicative and may vary depending on the bacterial strain, culture conditions, and specific equipment used.

Table 1: Summary of Syringomycin Purification Steps and Yields

Purification Step	Total Protein (mg)	Syringomycin Activity (Units)	Specific Activity (Units/mg)	Yield (%)	Purification Fold
Cell-Free Supernatant	1500	1,024,000	683	100	1
Acid Precipitation	300	819,200	2,731	80	4.0
Solid-Phase Extraction	60	614,400	10,240	60	15.0
RP-HPLC	5	409,600	81,920	40	120.0

Table 2: HPLC Parameters for Syringomycin Purification

Parameter	Value
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Gradient	50-95% B over 20 minutes
Expected Retention Time	~42-43 min for Syringomycin E[6]

Visualizations

Experimental Workflow for Syringomycin Extraction

Caption: Workflow for the extraction and purification of syringomycin.

Signaling Pathway for Syringomycin Biosynthesis Regulation

Caption: Simplified regulation of syringomycin synthesis.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In planta Transcriptome Analysis of Pseudomonas syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purification of Bioactive Lipopeptides Produced by Bacillus subtilis Strain BIA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. C18 Cartridge Solid Phase Extraction (SPE) for MS analysis | Cornell Institute of Biotechnology | Cornell University [biotech.cornell.edu]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Thin-Layer Chromatography of Syringomycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin is a cyclic lipodepsipeptide phytotoxin produced by the bacterium Pseudomonas syringae pv. syringae. It exhibits potent antifungal and antibacterial activities, making it a subject of interest in drug development and agricultural applications.[1][2] Its mechanism of action involves the formation of pores in the plasma membranes of target cells, leading to electrolyte leakage and cell death.[1][3][4][5] Thin-layer chromatography (TLC) is a rapid, simple, and cost-effective technique for the qualitative analysis of Syringomycin, suitable for monitoring its production, purity, and stability. These application notes provide a detailed protocol for the TLC analysis of Syringomycin.

Principle of Thin-Layer Chromatography

TLC separates compounds based on their differential partitioning between a solid stationary phase and a liquid mobile phase. For Syringomycin, a polar stationary phase (silica gel) is recommended. The separation is achieved by developing the TLC plate with a mobile phase of appropriate polarity. Less polar compounds will travel further up the plate, resulting in a higher Retention Factor (Rf), while more polar compounds will interact more strongly with the stationary phase and have a lower Rf.

Data Presentation

As no specific experimental data for Syringomycin TLC is readily available in the provided search results, the following table provides a template for recording and presenting experimental data. Researchers should populate this table with their own experimental results.

Parameter	Value/Observation	Notes
Stationary Phase	Silica (B1680970) Gel 60 F254	Standard analytical TLC plate.
Mobile Phase	Chloroform (B151607):Methanol (B129727) (e.g., 9:1 v/v)	Polarity can be adjusted based on results.
Sample Solvent	Methanol	Ensure complete dissolution of Syringomycin.
Rf Value	e.g., 0.45	To be determined experimentally.
Visualization Method	e.g., Iodine vapor	Note the color of the spot.
Spot Characteristics	e.g., Compact, round spot	Note any tailing or streaking.

Experimental Protocol

This protocol outlines the steps for performing thin-layer chromatography of Syringomycin.

Materials and Reagents

• TLC Plates: Pre-coated silica gel 60 F254 plates.

• Syringomycin Standard: A solution of known concentration in methanol.

• Sample: Extract or solution containing Syringomycin.

• Mobile Phase: A mixture of chloroform and methanol (start with a 9:1 v/v ratio and optimize as needed). Other solvent systems can be explored based on the lipophilic nature of Syringomycin.

• Developing Chamber: A glass tank with a lid.

• Capillary Tubes or Micropipette: For spotting the samples.

• Visualization Reagents:

  • Iodine crystals (for an iodine chamber).

  • Ninhydrin (B49086) solution (for detecting amino groups).[6]

  • p-Anisaldehyde stain.[7]

  • Sulfuric acid spray (charring agent).[6]

• Heating device: Hot plate or oven for visualization.

• Personal Protective Equipment (PPE): Safety goggles, lab coat, and gloves.

Procedure

• Plate Preparation:

  • Handle the TLC plate carefully by the edges to avoid contaminating the surface.

  • Using a pencil, gently draw a faint origin line about 1.5 cm from the bottom of the plate.[8]

  • Mark the points for sample application on the origin line, ensuring they are at least 1 cm apart and from the edges.[9]

• Chamber Saturation:

  • Pour the prepared mobile phase into the developing chamber to a depth of about 0.5 to 1 cm.

  • Place a piece of filter paper inside the chamber, ensuring it is saturated with the mobile phase, to create a saturated vapor environment.[10]

  • Close the chamber with the lid and allow it to equilibrate for at least 30 minutes.

• Sample Application (Spotting):

  • Using a capillary tube or micropipette, apply a small, concentrated spot of the Syringomycin standard and the sample solution onto the marked points on the origin line.[11]

  • Allow the solvent to evaporate completely between applications to keep the spots small and concentrated.

• Development:

  • Carefully place the spotted TLC plate into the equilibrated developing chamber. Ensure the origin line is above the level of the mobile phase.[11]

  • Close the chamber and allow the mobile phase to ascend the plate by capillary action.

  • Let the development proceed until the solvent front is about 1 cm from the top of the plate.[9]

• Drying:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.[12]

  • Allow the plate to air dry completely in a fume hood.

• Visualization:

  • UV Light: Examine the dried plate under short-wave (254 nm) and long-wave (365 nm) UV light. Compounds that absorb UV light will appear as dark spots on a fluorescent background.[13] Circle any visible spots with a pencil.

  • Iodine Vapor: Place the plate in a sealed chamber containing a few iodine crystals. Most organic compounds will form a temporary brown complex with iodine, appearing as brown spots.[7][13]

  • Ninhydrin Stain: Spray the plate with a ninhydrin solution and heat it at 100-110°C for 5-10 minutes. Primary and secondary amines, present in the peptide structure of Syringomycin, will appear as pink or purple spots.[6]

  • p-Anisaldehyde Stain: Spray the plate with p-anisaldehyde solution and heat. This stain reacts with many functional groups to produce colored spots.[7][14]

  • Charring: As a universal but destructive method, spray the plate with a sulfuric acid solution and heat it on a hot plate. Organic compounds will char and appear as dark spots.[6]

• Rf Value Calculation:

  • Measure the distance from the origin to the center of the spot (distance traveled by the solute).

  • Measure the distance from the origin to the solvent front (distance traveled by the solvent).

  • Calculate the Rf value using the following formula: Rf = (Distance traveled by the solute) / (Distance traveled by the solvent)[8]

Visualizations

TLC Workflow

Caption: A flowchart illustrating the key steps in the thin-layer chromatography protocol.

Signaling Pathway of Syringomycin

Caption: The proposed mechanism of action for Syringomycin, leading to cell death.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The structure of syringomycins A1, E and G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Mechanism of action of Pseudomonas syringae phytotoxin, syringomycin. Interaction with the plasma membrane of wild-type and respiratory-deficient strains of Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. faculty.fiu.edu [faculty.fiu.edu]
• 8. iitg.ac.in [iitg.ac.in]
• 9. Thin-layer Chromatographic (TLC) Separations and Bioassays of Plant Extracts to Identify Antimicrobial Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. ocw.mit.edu [ocw.mit.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. epfl.ch [epfl.ch]

Application of Syringomycin in Plant Pathology Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin is a cyclic lipodepsinonapeptide phytotoxin primarily produced by the plant pathogenic bacterium Pseudomonas syringae pv. syringae.[1] It plays a significant role as a virulence factor in the development of various plant diseases, particularly on stone fruit crops.[1] This document provides detailed application notes and protocols for the use of Syringomycin, with a focus on Syringomycin E, in plant pathology research. These guidelines are intended for researchers, scientists, and professionals involved in drug development seeking to understand and utilize this toxin in their studies.

Syringomycin's primary mechanism of action involves the formation of pores in the plasma membrane of plant cells.[2] This disruption of membrane integrity leads to a cascade of events, including ion leakage, ultimately resulting in cell death and the development of necrotic lesions on plant tissues.[1][2] Beyond its role in pathogenesis, Syringomycin also exhibits broad-spectrum antifungal activity, making it a subject of interest for the development of novel antimicrobial agents.

Mechanism of Action

Syringomycin E, the most abundant and active form, is an amphipathic molecule composed of a cyclic peptide head and a fatty acid tail. This structure facilitates its insertion into the lipid bilayer of plant cell membranes. Once inserted, Syringomycin molecules aggregate to form pores or ion channels.[2]

The key events in Syringomycin's mechanism of action are:

• Membrane Insertion: The lipophilic fatty acid tail anchors the molecule into the plant cell membrane.

• Pore Formation: Syringomycin monomers oligomerize to form transmembrane pores. These pores have an estimated radius of 0.6 to 1.0 nm.

• Ion Leakage: The pores allow the unregulated passage of ions, particularly Ca2+, K+, and H+, across the membrane, leading to a disruption of the electrochemical gradients essential for cell function.[2]

• Signal Transduction Activation: The influx of Ca2+ acts as a secondary messenger, triggering a signaling cascade that includes the activation of protein kinases and the phosphorylation of various membrane proteins.

• Cell Death: The sustained ion imbalance and subsequent cellular responses lead to programmed cell death (PCD) and necrosis of the plant tissue.[1]

Data Presentation

Table 1: Quantitative Data on Syringomycin E Effects

Parameter	Organism/System	Concentration	Observed Effect	Reference
Pore Formation	Artificial Lipid Bilayers	0.4 - 1.6 µM	Step-like increase in conductivity, single-channel current fluctuations of ~1 pA at +80 mV	[3]
Hemolysis	Human Erythrocytes	500 ng/mL (threshold)	Induction of ion channels leading to cell lysis	[4]
Phytotoxicity	Immature Sweet Cherry Fruits	2.5 µg per wound	Development of necrotic lesions within 5 hours	[5]
Protein Kinase Activation	Red Beet Plasma Membrane	10-20 µg per 25 µg membrane protein	Stimulation of phosphorylation of a 100-kDa polypeptide and other membrane proteins	[6]
ATPase Activity Stimulation	Red Beet Plasma Membrane	10-50 µg per 25 µg membrane protein	2-fold stimulation of vanadate-sensitive ATPase activity	[7][8]
Antifungal Activity (MIC)	Geotrichum candidum	As low as 0.8 µg/mL	Inhibition of fungal growth	[2]
Virulence Reduction (Mutant Studies)	P. syringae pv. syringae on Immature Cherry Fruits	Not Applicable	Syringomycin-deficient mutants showed a 17-66% reduction in disease index compared to the wild type.	[7][8][9][10]

Experimental Protocols

Protocol 1: Assessment of Syringomycin-Induced Phytotoxicity using Electrolyte Leakage Assay

This protocol measures the leakage of ions from plant tissues as an indicator of cell membrane damage caused by Syringomycin.

Materials:

• Plant leaves (e.g., Arabidopsis thaliana, tobacco)

• Syringomycin E solution (dissolved in a suitable solvent like DMSO, then diluted in sterile water)

• Sterile deionized water

• Cork borer (e.g., 5-10 mm diameter)

• 12-well plates or 50 mL conical tubes

• Conductivity meter

• Shaker

• Autoclave

Procedure:

• Plant Material Preparation:

  • Select healthy, fully expanded leaves from well-watered plants of similar age.[4][11]

  • Using a cork borer, cut uniform leaf discs, avoiding the midrib and major veins.[6][11] Prepare at least three replicate discs per treatment.

• Syringomycin Treatment:

  • Prepare a series of Syringomycin E dilutions in sterile deionized water. A typical concentration range to test is 0.1 to 10 µg/mL. Include a solvent control (water with the same concentration of DMSO used for the highest Syringomycin concentration).

  • Float the leaf discs (adaxial side up) on the Syringomycin solutions or control solutions in the wells of a 12-well plate (2 mL per well) or in 50 mL tubes (10 mL per tube).[6]

  • Incubate the plates/tubes on a shaker at a gentle speed (e.g., 50 rpm) at room temperature for a defined period (e.g., 4, 8, 12, 24 hours).

• Electrolyte Leakage Measurement:

  • After the incubation period, measure the initial conductivity (C1) of the solution in each well/tube using a calibrated conductivity meter.

  • To determine the total electrolyte content, autoclave the plates/tubes with the leaf discs and solution at 121°C for 15-20 minutes to induce complete cell lysis.

  • Allow the samples to cool to room temperature and then measure the final conductivity (C2).

• Data Analysis:

  • Calculate the percentage of electrolyte leakage using the following formula: % Electrolyte Leakage = (C1 / C2) * 100

  • Plot the percentage of electrolyte leakage against the Syringomycin concentration.

Protocol 2: In Vivo Analysis of Syringomycin-Induced Protein Phosphorylation by Western Blot

This protocol describes the detection of phosphorylation of specific proteins, such as MAP kinases, in plant tissues treated with Syringomycin.

Materials:

• Plant seedlings or leaves

• Syringomycin E solution

• Liquid nitrogen

• Protein extraction buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Bradford assay reagent

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p44/42 MAPK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plant Treatment and Sample Collection:

  • Treat plant seedlings or detached leaves with a specific concentration of Syringomycin E (e.g., 1-10 µg/mL) or a control solution for various time points (e.g., 0, 15, 30, 60 minutes).

  • At each time point, flash-freeze the plant tissue in liquid nitrogen and store at -80°C until use.

• Protein Extraction:

  • Grind the frozen tissue to a fine powder in a mortar and pestle with liquid nitrogen.

  • Add ice-cold protein extraction buffer to the powder and vortex thoroughly.

  • Centrifuge the homogenate at high speed (e.g., 12,000 x g) at 4°C for 15 minutes.

  • Collect the supernatant containing the total protein extract.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each sample using the Bradford assay.

  • Normalize the protein concentrations of all samples with extraction buffer.

  • Add Laemmli sample buffer to the protein extracts and boil for 5 minutes.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-MAPK) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane and visualize the protein bands using an imaging system.

  • Analyze the intensity of the phosphorylated protein bands relative to a loading control (e.g., actin or total MAPK) to determine the effect of Syringomycin on protein phosphorylation.

Protocol 3: Visualization of Syringomycin-Induced Calcium Influx

This protocol allows for the visualization of changes in intracellular calcium levels in response to Syringomycin treatment using fluorescent Ca2+ indicators.

Materials:

• Plant protoplasts, cell suspension cultures, or intact roots of transgenic plants expressing a genetically encoded Ca2+ sensor (e.g., aequorin, cameleon).

• Fluorescent Ca2+ indicator dye (e.g., Fluo-4 AM) if not using transgenic lines.

• Syringomycin E solution.

• Confocal laser scanning microscope (CLSM) or fluorescence microscope.

Procedure (using Fluo-4 AM with protoplasts):

• Protoplast Isolation and Dye Loading:

  • Isolate protoplasts from plant tissue (e.g., Arabidopsis leaves) using standard enzymatic digestion methods.

  • Resuspend the protoplasts in a suitable loading buffer.

  • Add Fluo-4 AM to the protoplast suspension to a final concentration of 1-5 µM and incubate in the dark at room temperature for 30-60 minutes.

  • Wash the protoplasts twice with fresh buffer to remove excess dye.

• Microscopy and Syringomycin Treatment:

  • Mount the dye-loaded protoplasts on a microscope slide.

  • Place the slide on the stage of a confocal microscope.

  • Acquire a baseline fluorescence image before adding Syringomycin.

  • Carefully add Syringomycin E solution to the protoplast suspension on the slide to the desired final concentration (e.g., 1-5 µg/mL).

  • Immediately begin time-lapse imaging to capture the change in fluorescence intensity over time. Use appropriate excitation (e.g., 488 nm) and emission (e.g., 500-530 nm) wavelengths for Fluo-4.

• Data Analysis:

  • Measure the mean fluorescence intensity of individual protoplasts over the time course of the experiment.

  • Plot the change in fluorescence intensity (ΔF/F0, where F is the fluorescence at a given time and F0 is the baseline fluorescence) against time to visualize the calcium influx induced by Syringomycin.

Mandatory Visualization

Caption: Mechanism of Syringomycin E action on a plant cell.

Caption: Workflow for the Electrolyte Leakage Assay.

Caption: Syringomycin-induced signaling cascade in plant cells.

References

• 1. Visualizing Ca(2+) signatures in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. protocols.io [protocols.io]
• 5. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Quantification of Plant Cell Death by Electrolyte Leakage Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Electrolyte Leakage Assay to Analyze Membrane Integrity in Leaves [protocols.io]

Application Notes and Protocols: In Vitro Antifungal Spectrum of Syringomycin E

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin E is a cyclic lipodepsinonapeptide produced by the plant pathogenic bacterium Pseudomonas syringae pv. syringae. It belongs to a class of potent antifungal agents with a broad spectrum of activity.[1] These application notes provide a summary of the known in vitro antifungal activity of Syringomycin E, detailed protocols for its evaluation, and a description of its mechanism of action.

Data Presentation: In Vitro Antifungal Activity of Syringomycin E

The following tables summarize the available quantitative data on the antifungal activity of Syringomycin E. It is important to note that comprehensive Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) data across a wide range of fungal pathogens are not extensively available in the public domain. The presented data is compiled from various studies and may have been determined using different methodologies.

Table 1: Minimum Inhibitory Concentration (MIC) of Syringomycin E against Various Fungi

Fungal Species	Strain	Medium	MIC (µg/mL)	Reference
Saccharomyces cerevisiae	Various	YPD	0.5 - 1	[1]
Candida albicans	ATCC 10231	YPD	Less effective than against S. cerevisiae	[2]
Aspergillus fumigatus	Not specified	Not specified	Inhibited	[3]
Mucor sp.	Not specified	Not specified	Inhibited	[3]
Trichophyton sp.	Not specified	Not specified	Inhibited	[3]

Table 2: Lethal Concentration of Syringomycin E against Filamentous Fungi

Fungal Species	Condition	Concentration (µg/mL)	Effect	Reference
Aspergillus niger	Germinated conidia	1.9	Nearly all killed	[3][4]
Aspergillus fumigatus	Germinated conidia	1.9	Nearly all killed	[3]
Aspergillus flavus	Germinated conidia	7.8	95% reduction in CFU	[3][4]
Fusarium moniliforme	Nongerminated & Germinated conidia	1.9	95% reduction in CFU	[3][4]
Fusarium oxysporum	Nongerminated & Germinated conidia	1.9	99% reduction in CFU	[3]

Note: Lethal concentration is not equivalent to MFC but indicates potent fungicidal activity.

Mechanism of Action

Syringomycin E exerts its antifungal effect by disrupting the fungal plasma membrane.[1] The lipophilic tail of the molecule inserts into the lipid bilayer, while the cyclic peptide portion forms a transmembrane pore or channel.[5] This channel formation leads to an efflux of K+ ions and an influx of Ca2+ ions, disrupting the membrane potential and essential cellular processes, ultimately leading to cell death.[1] Studies suggest that at least six Syringomycin E monomers are required to form a functional ion channel.[6]

Mechanism of Action of Syringomycin E.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines for yeasts and M38-A2 for filamentous fungi, with modifications for a lipopeptide compound.

1. Materials:

• Syringomycin E (stock solution prepared in a suitable solvent, e.g., DMSO, and diluted in sterile water)

• Fungal isolates (yeast or filamentous fungi)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Sterile saline (0.85% NaCl)

• Spectrophotometer

• Incubator (35°C)

• Polysorbate 80 (Tween 80) or other suitable surfactant (optional, for enhancing solubility)

2. Inoculum Preparation:

• Yeasts: From a 24-48 hour culture on Sabouraud Dextrose Agar (SDA), select several colonies and suspend in sterile saline. Adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension 1:1000 in RPMI-1640 to achieve a final inoculum of 0.5-2.5 x 10^3 CFU/mL.

• Filamentous Fungi: Grow the fungus on Potato Dextrose Agar (PDA) at 35°C for 5-7 days. Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80. Adjust the conidial suspension to a concentration of 0.4-5 x 10^4 CFU/mL in RPMI-1640.

3. Microdilution Plate Preparation:

• Prepare a 2x working stock solution of Syringomycin E in RPMI-1640. Due to its lipophilic nature, it may be necessary to include a low concentration of a surfactant like Tween 80 (e.g., 0.02%) in the medium to ensure solubility.

• Add 100 µL of RPMI-1640 to wells 2-11 of a 96-well plate.

• Add 200 µL of the 2x Syringomycin E working solution to well 1.

• Perform serial two-fold dilutions by transferring 100 µL from well 1 to well 2, mixing, and continuing to well 10. Discard 100 µL from well 10. Well 11 will serve as the growth control (no drug), and well 12 as the sterility control (no inoculum).

4. Inoculation and Incubation:

• Add 100 µL of the prepared fungal inoculum to wells 1-11.

• Incubate the plate at 35°C for 24-48 hours for yeasts or 48-72 hours for filamentous fungi.

5. MIC Determination:

• The MIC is the lowest concentration of Syringomycin E that causes a significant inhibition of growth (e.g., ≥50% for azoles, but for Syringomycin E, complete visual inhibition is often used) compared to the drug-free growth control.

Workflow for MIC Determination.

Protocol 2: Determination of Minimum Fungicidal Concentration (MFC)

1. Materials:

• Completed MIC microtiter plate from Protocol 1

• SDA or PDA plates

• Sterile pipette tips

2. Procedure:

• Following the determination of the MIC, take a 10-20 µL aliquot from each well showing no visible growth (i.e., at and above the MIC).

• Spot-inoculate the aliquots onto separate, labeled sections of an SDA or PDA plate.

• Incubate the plates at 35°C for 24-48 hours.

3. MFC Determination:

• The MFC is the lowest concentration of Syringomycin E that results in no fungal growth or a significant reduction in CFU (e.g., ≥99.9%) compared to the initial inoculum.

Protocol 3: Time-Kill Kinetics Assay

1. Materials:

• Syringomycin E

• Fungal isolate

• RPMI-1640 medium

• Sterile culture tubes or flasks

• Shaking incubator (35°C)

• SDA or PDA plates

• Sterile saline

2. Procedure:

• Prepare a fungal inoculum as described in Protocol 1, but adjust the final concentration in RPMI-1640 to approximately 1-5 x 10^5 CFU/mL.

• Prepare culture tubes with RPMI-1640 containing Syringomycin E at various concentrations (e.g., 0x MIC, 1x MIC, 4x MIC, 16x MIC).

• Inoculate each tube with the prepared fungal suspension.

• Incubate the tubes at 35°C with constant agitation.

• At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24, and 48 hours), remove an aliquot from each tube.

• Perform ten-fold serial dilutions of each aliquot in sterile saline.

• Plate 100 µL of appropriate dilutions onto SDA or PDA plates.

• Incubate the plates at 35°C for 24-48 hours.

3. Data Analysis:

• Count the number of colonies on each plate and calculate the CFU/mL for each time point and concentration.

• Plot the log10 CFU/mL versus time for each concentration to generate time-kill curves.

• A ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum is generally considered fungicidal.

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fungicidal Activities and Mechanisms of Action of Pseudomonas syringae pv. syringae Lipodepsipeptide Syringopeptins 22A and 25A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fungal Lethality, Binding, and Cytotoxicity of Syringomycin-E - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fungal lethality, binding, and cytotoxicity of syringomycin-E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Syringomycin E - Wikipedia [en.wikipedia.org]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]

Application Notes and Protocols for Studying Syringomycin-Induced Ion Channels

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the biophysical characterization of ion channels formed by the cyclic lipodepsipeptide, Syringomycin (B1172496) E (SRE). The following sections detail the methodologies for studying SRE-induced pores, summarizing key quantitative data and providing visual workflows and signaling pathway diagrams.

Introduction

Syringomycin E, a phytotoxin produced by Pseudomonas syringae pv. syringae, exhibits potent antifungal activity by forming ion channels in the plasma membrane of target organisms.[1] This leads to unregulated ion flux, disruption of the membrane potential, and ultimately cell death.[1][2] Understanding the biophysical properties of these channels is crucial for elucidating their mechanism of action and for the development of novel antifungal agents. The primary technique for detailed characterization of these channels is the planar lipid bilayer (PLB) method, which allows for the study of channel formation, ion selectivity, and gating kinetics in a controlled in vitro environment.[3]

Key Characteristics of Syringomycin E-Induced Ion Channels

Syringomycin E forms voltage-sensitive ion channels with weak anionic selectivity.[4] A key feature of these channels is the existence of two distinct conductance states: "small" and "large" channels.[5] The large channels are believed to be clusters of the small channels that open and close synchronously.[5] The formation of these channels is a cooperative process, requiring at least six SRE monomers.[4] The activity of these channels is significantly influenced by the lipid composition of the membrane, particularly the presence of sterols and sphingolipids, as well as the membrane dipole potential.[6][7]

Data Presentation

Table 1: Electrophysiological Properties of Syringomycin E Ion Channels

Parameter	Value	Experimental Conditions	Source
Channel Type	Voltage-gated, weakly anion selective	Planar lipid bilayer	[4]
Pore Radius	~1.0 nm	Polymer partitioning in planar lipid bilayer	[5]
Stoichiometry	≥ 6 monomers per channel	Concentration dependence of conductance	[4]
Small Channel Conductance	Varies with electrolyte concentration	0.01-0.1 M NaCl, planar lipid bilayer	[5]
Large Channel Conductance	~6 times the small channel conductance	0.01-0.1 M NaCl, planar lipid bilayer	[5]
Ion Selectivity (Cl⁻ Transfer Number)	0.83 to 0.70	Decreases with increasing NaCl concentration (0.005 M to 0.5 M)	[5]
Reversal Potential	Corresponds to anionic selectivity	Twofold electrolyte gradient across the bilayer	[5]

Table 2: Factors Influencing Syringomycin E Channel Activity

Factor	Effect on Channel Activity	Notes	Source
Voltage	Channel formation is greatly affected by cis-positive voltage.	A change from positive to negative voltage leads to an initial increase in single-channel conductance followed by channel closing.	[4]
SRE Concentration	Conductance increases with the sixth power of SRE concentration.	Suggests a cooperative mechanism of channel formation.	[4]
NaCl Concentration	High concentrations (0.6-1.0 M) inhibit the formation of large channels.	Affects the clustering of small channels.	[5]
Membrane Lipid Composition	Sterols and sphingolipids are involved in SRE action.	Ergosterol is not required, but its presence modulates sensitivity.	[6]
Membrane Dipole Potential	An increase in dipole potential decreases the number of open channels.	Modulated by agents like phloretin (B1677691) and RH 421.	[7]

Experimental Protocols

Protocol 1: Planar Lipid Bilayer (PLB) Electrophysiology

This protocol describes the formation of a planar lipid bilayer and the subsequent recording of SRE-induced ion channel activity.

Materials:

• Planar lipid bilayer workstation (e.g., Warner Instruments)

• Teflon or Delrin cups/cuvettes with an aperture (50-250 µm diameter)

• Ag/AgCl electrodes

• Low-noise patch-clamp amplifier (e.g., Axopatch 200B)

• Data acquisition system and software (e.g., pCLAMP)

• Lipids (e.g., 1,2-dioleoyl-sn-glycero-3-phosphoserine (DOPS) or a mixture of lipids) dissolved in n-decane (10-25 mg/mL)

• Syringomycin E stock solution (e.g., 1 mg/mL in methanol)

• Electrolyte solutions (e.g., varying concentrations of NaCl or KCl, buffered with HEPES or MES)

• Stir bar

Procedure:

• Chamber Setup:

  • Assemble the PLB chamber, ensuring the cup with the aperture separates the two compartments (cis and trans).

  • Fill both compartments with the desired electrolyte solution. The cis compartment is where SRE will be added.

  • Place a small stir bar in the cis compartment for mixing.

• Bilayer Formation (Painting Method):

  • Using a fine brush or a glass rod, apply a small amount of the lipid solution across the aperture.

  • Allow the lipid film to thin spontaneously, which can be monitored by observing the reflected light or by measuring the membrane capacitance. A stable bilayer will have a capacitance of approximately 0.3-0.8 µF/cm².

• Syringomycin E Incorporation:

  • Once a stable bilayer is formed, add a small aliquot of the SRE stock solution to the cis compartment to achieve the desired final concentration (e.g., 1-40 µg/mL).[4]

  • Gently stir the solution in the cis compartment to facilitate the incorporation of SRE into the bilayer.

• Electrophysiological Recording:

  • Place the Ag/AgCl electrodes in the cis and trans compartments. The trans side is typically held at ground potential.

  • Apply a holding potential across the bilayer using the patch-clamp amplifier. Channel formation is favored by a cis-positive voltage.[4]

  • Record the resulting ionic currents. Single-channel events will appear as discrete steps in the current trace.

  • To study voltage-dependence, apply a series of voltage steps or ramps and record the corresponding currents.

• Data Analysis:

  • Analyze the recorded data to determine single-channel conductance, open and closed times, and ion selectivity.

  • Single-channel conductance (γ) can be calculated from the current amplitude (i) at a given voltage (V) using Ohm's law: γ = i/V.

  • Ion selectivity can be determined by measuring the reversal potential (the voltage at which the current is zero) under asymmetric ion conditions.

Protocol 2: Fluorescence-Based Ion Flux Assay

This protocol provides a method to study SRE-induced ion flux in liposomes using a fluorescent indicator. This assay is suitable for higher-throughput screening of factors that modulate SRE channel activity.

Materials:

• Fluorescence plate reader with kinetic read capabilities

• Liposomes (prepared with desired lipid composition)

• Fluorescent ion indicator (e.g., a potential-sensitive dye or an ion-specific indicator like those for Ca²⁺ or K⁺)

• Syringomycin E

• Buffer solutions

Procedure:

• Liposome (B1194612) Preparation:

  • Prepare liposomes containing the fluorescent indicator by methods such as extrusion or sonication.

  • Remove the external, unencapsulated dye by size-exclusion chromatography or dialysis.

• Assay Setup:

  • Dispense the liposome suspension into the wells of a microplate.

  • Add SRE to the wells at various concentrations. Include control wells without SRE.

• Initiation of Ion Flux:

  • Initiate the ion flux by adding a solution containing the ion of interest to the outside of the liposomes, creating a concentration gradient.

• Fluorescence Measurement:

  • Immediately begin monitoring the fluorescence intensity over time using the plate reader.

  • An increase or decrease in fluorescence (depending on the indicator) will be observed as ions flow through the SRE-induced channels, altering the intra-liposomal environment.

• Data Analysis:

  • Calculate the initial rate of fluorescence change for each condition.

  • Compare the rates of ion flux at different SRE concentrations or in the presence of potential modulators.

Visualizations

Caption: Syringomycin E signaling pathway leading to cell death.

Caption: Experimental workflow for PLB electrophysiology.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of action of Pseudomonas syringae phytotoxin, syringomycin. Interaction with the plasma membrane of wild-type and respiratory-deficient strains of Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetics of opening and closure of syringomycin E channels formed in lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Properties of voltage-gated ion channels formed by syringomycin E in planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cluster organization of ion channels formed by the antibiotic syringomycin E in bilayer lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 7. Effective gating charge of ion channels induced by toxin syringomycin E in lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Syringomycin in Artificial Lipid Bilayer Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Syringomycin (B1172496) E (SRE), a cyclic lipodepsipeptide phytotoxin, in artificial lipid bilayer experiments. This document details the mechanism of SRE-induced ion channel formation, protocols for conducting planar lipid bilayer experiments, and a summary of key quantitative data derived from the scientific literature.

Application Notes

Syringomycin E is a potent antifungal agent produced by the bacterium Pseudomonas syringae. Its primary mechanism of action involves the formation of ion channels in the plasma membranes of target organisms, leading to disruption of ion gradients and cell death.[1][2] Artificial lipid bilayers, particularly planar lipid bilayers (PLBs) or "black lipid membranes" (BLMs), serve as a powerful in vitro model system to study the pore-forming properties of SRE in a controlled environment.[3][4]

Mechanism of Action in Lipid Bilayers

Syringomycin E inserts into lipid membranes and oligomerizes to form voltage-gated ion channels.[2][3] Key characteristics of these channels include:

• Channel Formation: It is suggested that at least six SRE monomers are required to form a functional ion channel.[3]

• Two Conductance States: SRE forms two primary types of channels: "small" and "large" channels. The large channels exhibit a conductance approximately six times greater than the small channels and are believed to be clusters of synchronously opening and closing small channels.[5]

• Voltage Dependence: The formation and gating of SRE channels are strongly dependent on the transmembrane voltage. Channel opening is favored by cis-positive voltages (where SRE is added to the cis chamber), while negative voltages tend to induce channel closing.[3]

• Ion Selectivity: Syringomycin E channels exhibit weak anion selectivity, allowing the passage of anions more readily than cations.[3][5]

• Influence of Lipid Composition: The lipid environment significantly impacts SRE channel formation and function. The presence of sterols and specific sphingolipids can modulate sensitivity to SRE.[6] The charge of the lipid headgroups also influences the channel's gating properties.[7][8]

Applications in Research and Drug Development

The study of Syringomycin E in artificial lipid bilayers has several applications:

• Elucidating Mechanisms of Pore-Forming Toxins: SRE serves as a model for understanding how other pore-forming peptides and toxins interact with and disrupt cell membranes.

• Antifungal Drug Development: Understanding the molecular details of SRE channel formation can inform the design of novel antifungal agents that target the plasma membrane.

• Biophysical Studies of Ion Channels: The voltage-dependent nature of SRE channels provides a system for studying the fundamental principles of ion channel gating and permeation.

• Biosensor Development: The sensitivity of SRE channels to their environment suggests potential applications in the development of biosensors.

Quantitative Data Summary

The following tables summarize the quantitative data reported for Syringomycin E channels in artificial lipid bilayer experiments.

Table 1: General Properties of Syringomycin E Channels

Property	Value	Reference
Monomers per Channel	~6	[3]
Pore Radius	~1 nm	[5]
Channel Types	Small and Large (cluster of small)	[5]
Large to Small Conductance Ratio	~6	[5]

Table 2: Ion Selectivity of Syringomycin E Channels

Mean NaCl Concentration	Transfer Number for Cl-	Reference
0.005 M	0.83	[5]
0.5 M	0.70	[5]

Table 3: Influence of Voltage on Syringomycin E Channels

Voltage Condition	Effect	Reference
Cis-positive voltage	Promotes channel formation and opening	[3]
Change from positive to negative voltage	Abrupt increase in single-channel conductance followed by channel closing	[3]

Experimental Protocols

This section provides detailed protocols for studying Syringomycin E in a planar lipid bilayer system.

Protocol 1: Formation of a Planar Lipid Bilayer (Painting Method)

This protocol describes the formation of a solvent-containing artificial lipid bilayer across a small aperture.

Materials:

• Bilayer chamber with two compartments (cis and trans) separated by a thin partition (e.g., Teflon or Delrin) with a small aperture (50-250 µm diameter).

• Lipid solution (e.g., 1,2-dioleoyl-sn-glycero-3-phosphoserine (DOPS) or a mixture of phosphatidylethanolamine (B1630911) (PE) and phosphatidylserine (B164497) (PS) at a 3:1 ratio in n-decane at a concentration of 10-25 mg/mL).[3][9]

• Aqueous buffer solution (e.g., 0.1 M NaCl, buffered with 10 mM HEPES to pH 7.4).

• Syringomycin E stock solution (e.g., 1 mg/mL in ethanol (B145695) or a suitable organic solvent).

• Fine paintbrush or glass rod.

• Voltage-clamp amplifier and data acquisition system.

• Ag/AgCl electrodes.

Procedure:

• Chamber Preparation: Thoroughly clean the bilayer chamber with ethanol and deionized water to remove any contaminants.

• Pre-painting the Aperture: Apply a small amount of the lipid solution to the aperture and the surrounding area on the partition and allow the solvent to partially evaporate. This helps to create a stable annulus for the bilayer.

• Filling the Chambers: Fill both the cis and trans compartments with the aqueous buffer solution, ensuring the liquid level is above the aperture.

• Membrane Formation:

  • Dip the paintbrush or glass rod into the lipid solution.

  • Carefully "paint" the lipid solution across the aperture.

  • Initially, a thick lipid film will form, which will then spontaneously thin down to a bilayer. This process can be monitored by observing the reflected light (the bilayer will appear black) or by measuring the electrical capacitance of the membrane. A stable bilayer will have a capacitance of approximately 0.3-0.8 µF/cm².

• Syringomycin E Addition: Once a stable bilayer is formed, add a small aliquot of the Syringomycin E stock solution to the cis chamber to achieve the desired final concentration (typically in the range of 1-40 µg/mL).[3] Gently stir the solution in the cis chamber to ensure even distribution.

Protocol 2: Single-Channel Recording and Analysis

This protocol outlines the procedure for recording and analyzing the activity of single Syringomycin E channels.

Materials:

• Planar lipid bilayer setup with a stable SRE-containing membrane (from Protocol 1).

• Voltage-clamp amplifier.

• Low-pass filter.

• Data acquisition software.

• Data analysis software.

Procedure:

• Electrode Placement: Place Ag/AgCl electrodes in both the cis and trans chambers. The cis electrode is connected to the headstage of the amplifier (command voltage), and the trans electrode is connected to the ground.

• Voltage Protocol: Apply a constant holding potential across the membrane using the voltage-clamp amplifier. For Syringomycin E, a positive potential on the cis side (e.g., +50 mV to +150 mV) is typically used to induce channel insertion and opening.[3]

• Data Acquisition: Record the transmembrane current at a suitable sampling rate (e.g., 5-10 kHz) after filtering the signal with a low-pass filter (e.g., 1-2 kHz) to reduce noise.

• Observation of Channel Activity: Look for discrete, step-like changes in the current, which represent the opening and closing of individual ion channels.

• Data Analysis:

  • Amplitude Histogram: Create an all-points histogram of the recorded current. The peaks in the histogram correspond to the closed state and one or more open states of the channel. The difference in current between the peaks represents the single-channel current amplitude (i).

  • Single-Channel Conductance: Calculate the single-channel conductance (γ) using Ohm's law: γ = i / V, where V is the applied voltage.

  • Open Probability (Po): Determine the fraction of time the channel spends in the open state. This can be calculated from the area under the peaks in the amplitude histogram or by analyzing the dwell times in the open and closed states.

  • Current-Voltage (I-V) Relationship: Measure the single-channel current amplitude at various holding potentials to construct an I-V curve. The slope of this curve represents the single-channel conductance.

Protocol 3: Determining Ion Selectivity

This protocol describes how to determine the relative permeability of the Syringomycin E channel to different ions.

Materials:

• Planar lipid bilayer setup with SRE channels.

• Two different salt solutions (e.g., 1.0 M NaCl and 0.1 M NaCl).

Procedure:

• Establish a Salt Gradient: Form a bilayer with a higher concentration of salt in one chamber (e.g., 1.0 M NaCl in the cis chamber) and a lower concentration in the other (e.g., 0.1 M NaCl in the trans chamber).

• Incorporate Syringomycin E: Add Syringomycin E to the cis chamber and record the multichannel activity.

• Measure the Reversal Potential (E_rev): Apply a ramp of voltage across the membrane and measure the voltage at which the net current flow is zero. This is the reversal potential.

• Calculate the Permeability Ratio: Use the Goldman-Hodgkin-Katz (GHK) equation to calculate the permeability ratio of the ions (e.g., P_Cl / P_Na). For a membrane separating NaCl solutions of concentrations C1 and C2, the equation simplifies to:

  E_rev = (RT/F) * ln[(P_Na[Na+]_2 + P_Cl[Cl-]_1) / (P_Na[Na+]_1 + P_Cl[Cl-]_2)]

  Where R is the gas constant, T is the temperature, F is the Faraday constant, and P represents the permeability of the respective ion. By measuring E_rev, the ratio P_Cl / P_Na can be determined. A positive reversal potential under these conditions indicates anion selectivity.

Visualizations

Experimental Workflow

Caption: Workflow for Syringomycin E experiments in artificial lipid bilayers.

Syringomycin E Channel Formation and Gating

Caption: Mechanism of Syringomycin E channel formation and voltage-dependent gating.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Properties of voltage-gated ion channels formed by syringomycin E in planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recording of Ion Channel Activity in Planar Lipid Bilayer Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. poresizetest.com [poresizetest.com]
• 6. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 7. Syringomycin E channel: a lipidic pore stabilized by lipopeptide? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Syringomycin E channel: a lipidic pore stabilized by lipopeptide? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Developing Syringomycin-Resistant Mutants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development and characterization of syringomycin-resistant mutants, primarily in the model organism Saccharomyces cerevisiae (yeast), to elucidate the mechanism of action of this potent antifungal lipopeptide.

Introduction

Syringomycin (B1172496) E, a cyclic lipodepsinonapeptide produced by the bacterium Pseudomonas syringae, is a powerful antifungal agent.[1] Its primary mode of action involves interaction with the plasma membrane of fungal cells, leading to the formation of pores that disrupt ion gradients (K+, H+, and Ca2+), ultimately causing cell death.[2][3][4] The biosynthesis of specific sphingolipids and the presence of ergosterol (B1671047) in the yeast plasma membrane are crucial for its fungicidal activity.[1][4]

The generation of syringomycin-resistant mutants is a powerful genetic tool to identify the cellular components and pathways that are either direct targets of the drug or are involved in the cellular response to its toxic effects. By identifying and characterizing the genes that, when mutated, confer resistance, researchers can gain deeper insights into the precise mechanism of action of syringomycin E and uncover potential new antifungal drug targets.

Key Experimental Applications

• Mechanism of Action Studies: Elucidating the molecular targets of syringomycin E.

• Drug Discovery: Identifying novel antifungal targets by analyzing resistance-conferring mutations.

• Pathway Analysis: Understanding the cellular pathways that mediate sensitivity and resistance to membrane-disrupting agents.

Protocol 1: Generation of Syringomycin-Resistant Yeast Mutants using EMS

This protocol details the random mutagenesis of a haploid Saccharomyces cerevisiae strain using the chemical mutagen Ethyl Methanesulfonate (EMS) to generate a pool of mutants for subsequent screening.

Materials:

• Saccharomyces cerevisiae (haploid strain, e.g., BY4741)

• YPD medium (Yeast Extract Peptone Dextrose)

• 0.1 M Sodium Phosphate buffer (NaH2PO4), pH 7.0

• Ethyl Methanesulfonate (EMS) - Caution: EMS is a potent carcinogen. Handle with extreme care in a chemical fume hood and wear appropriate personal protective equipment (PPE).

• 5% Sodium Thiosulfate (B1220275) (autoclaved)

• Sterile water

• YPD agar (B569324) plates

• Syringomycin E

• Sterile culture tubes, conical tubes, and plating equipment

Procedure:

• Prepare Yeast Culture: Inoculate 50 mL of YPD medium with the yeast strain and grow overnight at 30°C with shaking to reach the stationary phase.

• Cell Preparation:

  • Determine the cell density using a hemocytometer or spectrophotometer.

  • Transfer a volume of culture containing approximately 1 x 10^8 cells to a 15 mL conical tube.

  • Centrifuge at 3000 x g for 5 minutes to pellet the cells.

  • Wash the cells by resuspending the pellet in 5 mL of sterile water, centrifuging again, and discarding the supernatant.[5]

  • Wash the cells again with 5 mL of 0.1 M Sodium Phosphate buffer (pH 7.0).[5]

  • Resuspend the final cell pellet in 1.7 mL of 0.1 M Sodium Phosphate buffer.[5]

• EMS Mutagenesis:

  • WORK IN A FUME HOOD. Transfer the cell suspension to a sterile glass culture tube.

  • Add 50 µL of EMS to the cell suspension.[5] Create a control tube without EMS.

  • Incubate on a roller drum at 30°C. To determine the optimal mutagenesis time, samples can be taken at various time points (e.g., 20, 40, 60 minutes).[5]

• Inactivation of EMS:

  • At each time point, transfer the cell suspension to a tube containing 8 mL of sterile 5% sodium thiosulfate to inactivate the EMS.[5] Mix well.

• Determine Kill Rate:

  • For each time point (including the control), make serial dilutions of the cell suspension in sterile water.

  • Plate appropriate dilutions onto YPD agar plates to obtain 100-200 colonies per plate.

  • Incubate at 30°C for 2-3 days and count the colonies.

  • Calculate the percentage of surviving cells compared to the non-mutagenized control. A kill rate of 30-40% (60-70% survival) is generally considered optimal for obtaining a good frequency of mutations.[5]

• Recovery:

  • Take the mutagenized cell culture corresponding to the optimal kill rate.

  • Inoculate it into fresh YPD medium and allow the cells to recover and "fix" the mutations by growing for a few generations (e.g., 4-6 hours) at 30°C.

Protocol 2: Screening for Syringomycin-Resistant Mutants

This protocol describes how to select and isolate yeast mutants that exhibit resistance to syringomycin E from the mutagenized pool.

Materials:

• Mutagenized yeast culture from Protocol 1

• YPD agar plates

• Syringomycin E stock solution (in a suitable solvent, e.g., DMSO)

• Sterile plating beads or a cell spreader

Procedure:

• Determine Plating Concentration of Syringomycin E:

  • Before screening, the minimum inhibitory concentration (MIC) of syringomycin E for the parental (wild-type) strain must be determined.

  • Prepare a series of YPD agar plates containing a range of syringomycin E concentrations (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 µg/mL).

  • Plate a known number of wild-type cells (e.g., 10^3) on each plate.

  • The MIC is the lowest concentration that completely inhibits visible growth after 2-3 days of incubation at 30°C.

  • For the screen, use a syringomycin E concentration that is at least 2-3 times the MIC to minimize the isolation of false positives. A concentration of 1 µg/mL has been used effectively in screens.[1]

• Plating for Selection:

  • Spread an appropriate number of mutagenized cells (e.g., 10^6 to 10^7 cells) onto large YPD agar plates containing the selective concentration of syringomycin E.

  • Plate a similar number of non-mutagenized control cells on a separate selection plate to confirm the effectiveness of the drug.

• Incubation and Isolation:

  • Incubate the plates at 30°C for 3-5 days.

  • Only cells with mutations conferring resistance to syringomycin E will be able to grow and form colonies. The non-mutagenized control plate should have no growth.

  • Pick individual, well-isolated colonies from the selection plates.

• Confirmation of Resistance:

  • Streak each putative resistant mutant onto a fresh YPD plate containing syringomycin E to confirm the resistance phenotype.

  • Also, streak the mutants onto a non-selective YPD plate to ensure they are viable under normal conditions.

  • Incubate and verify growth. True resistant mutants will grow on the syringomycin E plate, while contaminants or false positives will not.

Protocol 3: Characterization of Resistant Mutants

Once resistant mutants are isolated, they must be characterized to understand the basis of their resistance.

1. Quantitative Analysis of Resistance:

• Objective: To quantify the degree of resistance compared to the wild-type strain.

• Method: Perform a serial dilution spot assay.

  • Grow wild-type and mutant strains overnight in YPD.

  • Normalize all cultures to the same optical density (e.g., OD600 = 1.0).

  • Make 10-fold serial dilutions for each strain.

  • Spot 5 µL of each dilution onto YPD plates and YPD plates containing various concentrations of syringomycin E.

  • Incubate for 2-3 days at 30°C and document the growth. The fold-resistance can be estimated by comparing the growth at different drug concentrations.

2. Genetic Analysis:

• Objective: To identify the gene(s) responsible for the resistance phenotype.

• Method - Complementation: For model organisms like yeast with available genomic libraries, the mutated gene can be identified by complementation.[1]

  • Transform the resistant mutant with a yeast genomic library (e.g., on a centromeric plasmid).

  • Replica plate the transformants onto YPD plates containing syringomycin E.[1]

  • Colonies that are no longer able to grow have been "complemented" by the wild-type version of the gene from the library plasmid, restoring sensitivity.

  • Isolate the plasmid from these sensitive colonies and sequence the genomic DNA insert to identify the complementing gene.

• Method - Whole Genome Sequencing (WGS):

  • Extract genomic DNA from the wild-type parent and one or more confirmed resistant mutants.

  • Perform WGS on all samples.

  • Compare the genome sequences of the mutants to the parent strain to identify unique mutations (SNPs, indels).

  • Candidate genes are those with mutations that are common across independently isolated resistant mutants.

Data Presentation

Quantitative data from mutant characterization should be summarized for clarity.

Table 1: Syringomycin E Susceptibility Profile

Strain	Genotype	MIC (µg/mL)	Fold Resistance (vs. Wild-Type)
Wild-Type	WT	0.5	1x
Mutant 1	syr2Δ	> 10	> 20x
Mutant 2	elo2Δ	> 10	> 20x
Mutant 3	ipt1Δ	> 10	> 20x

Note: Data is illustrative. MIC (Minimum Inhibitory Concentration) values for resistant mutants are often significantly higher than the testable range. Known resistance genes like SYR2 (sphingolipid C-4 hydroxylase), ELO2 (fatty acid elongase), and IPT1 (sphingolipid synthase) confer high levels of resistance.[1]

Visualizations

Diagram 1: Experimental Workflow for Mutant Generation and Screening

Caption: Workflow for generating and identifying syringomycin-resistant mutants.

Diagram 2: Syringomycin E Mechanism and Resistance Pathway

Caption: Syringomycin E targets sphingolipids, and mutations in their biosynthesis confer resistance.

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syringomycin E - Wikipedia [en.wikipedia.org]
• 4. Fungicidal Activities and Mechanisms of Action of Pseudomonas syringae pv. syringae Lipodepsipeptide Syringopeptins 22A and 25A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.fredhutch.org [research.fredhutch.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Syringomycin Production

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on the optimization of Syringomycin (B1172496) production in minimal media.

Troubleshooting Guides

This section addresses specific issues that can lead to decreased Syringomycin production.

Q1: My Pseudomonas syringae culture is exhibiting good growth, but the Syringomycin yield is significantly lower than expected. What are the potential causes?

A1: Low Syringomycin yield despite high cell density is a common issue that can be attributed to several factors, primarily related to media composition and regulatory factors. Here is a step-by-step guide to troubleshoot this problem:

• Evaluate Iron Concentration: Iron is a critical regulator of Syringomycin synthesis. While essential for growth, excess iron can be inhibitory. Conversely, insufficient iron will also limit production.[1][2][3]

  • Solution: Ensure your minimal medium is supplemented with an optimal concentration of iron. A concentration of around 2 µmol/L FeCl₃ has been shown to be effective.[1][2] No Syringomycin was produced in deferrated potato-dextrose broth (PDB) despite good growth.[1][2]

• Assess Phosphate (B84403) Levels: Inorganic phosphate concentration is another key regulatory factor. High concentrations of phosphate can suppress Syringomycin production.[1][2][4]

  • Solution: Maintain the phosphate concentration in your minimal medium below 1 mmol/L.[1][2] The syrP gene, which is involved in the regulation of Syringomycin synthesis, is affected by phosphate levels.[4]

• Optimize Nitrogen Source: The choice and concentration of the nitrogen source can significantly impact yield.

  • Solution: L-histidine has been identified as a highly effective nitrogen source for Syringomycin synthesis.[1][2][5] An optimal concentration of approximately 20 mmol/L is recommended.[2]

• Induce Production with Plant Signal Molecules: The biosynthesis of Syringomycin is known to be induced by specific plant-derived signal molecules.[6][7]

  • Solution: Supplement your minimal medium with inducers such as arbutin (B1665170) (at ~100 µM) and D-fructose.[6][7] This has been shown to increase the production of the toxin significantly, in some cases over 10-fold.[7]

Frequently Asked Questions (FAQs)

Q2: What is a suitable minimal medium formulation for Syringomycin production?

A2: A synthetic medium, referred to as SR minimal medium, has been specifically formulated for Syringomycin production.[1][8] The key components and their optimal concentrations are detailed in the tables below.

Q3: Are there any specific genes I should be aware of when troubleshooting low Syringomycin yield?

A3: Yes, several genes are crucial for the biosynthesis and regulation of Syringomycin. The syrB and syrD genes are directly involved in the synthesis and export of the toxin.[7][9] The syrP gene plays a regulatory role, and its expression is influenced by environmental factors like phosphate concentration.[4] Analysis of the expression of these genes can provide insights into production bottlenecks.

Q4: Can the physical culture conditions affect Syringomycin production?

A4: Yes, physical parameters are important. Syringomycin production is most efficient when P. syringae is grown at a controlled temperature, typically around 25°C.[2] Additionally, the level of aeration can influence yield, with some studies suggesting that less aerated conditions, such as capped test tubes, can be more efficient for production than highly aerated fermenters.[5]

Data Presentation

Table 1: Key Components of SR Minimal Medium for Syringomycin Production

Component	Recommended Concentration	Role in Production
D-Glucose	≥ 1.0% (w/v)	Primary carbon and energy source.[2]
L-Histidine	~ 20 mmol/L	Effective nitrogen source for Syringomycin synthesis.[1][2][5]
FeCl₃	~ 2 µmol/L	Essential micronutrient and regulator of biosynthesis.[1][2]
Inorganic Phosphate	< 1 mmol/L	High concentrations are suppressive to production.[1][2]
Magnesium Sulphate	Presence is required	Essential for bacterial growth and toxin production.[2]

Table 2: Effect of Inducers on Syringomycin Production

Inducer Molecule	Concentration	Observed Effect
Arbutin	100 µM	Strong inducer of the syrB gene required for synthesis.[6]
D-Fructose	Varies	Enhances the sensitivity to phenolic inducers like arbutin.[6][7]

Experimental Protocols

Protocol 1: Culturing Pseudomonas syringae for Optimal Syringomycin Production in SR Minimal Medium

• Prepare SR Minimal Medium:

  • Based on the concentrations in Table 1, prepare the basal minimal medium containing D-glucose, magnesium sulfate, and a phosphate buffer (at a concentration below 1 mmol/L).

  • Autoclave the basal medium.

  • Prepare separate, sterile stock solutions of L-histidine, FeCl₃, and any plant signal inducers (e.g., arbutin and D-fructose).

  • Aseptically add the sterile stock solutions to the cooled basal medium to achieve the final desired concentrations.

• Inoculation and Incubation:

  • Inoculate the SR minimal medium with a fresh overnight culture of Pseudomonas syringae.

  • Incubate the cultures at 25°C for 5 days.[2]

  • For agitation, consider using a shaker or growing in capped test tubes, as reduced aeration has been shown to be effective.[5]

• Extraction and Quantification of Syringomycin:

  • After the incubation period, centrifuge the cultures to pellet the bacterial cells.

  • The Syringomycin will be in the supernatant. The activity can be quantified using a bioassay, for example, by measuring the zone of inhibition against a sensitive indicator organism like Geotrichum candidum.

Mandatory Visualizations

Caption: Troubleshooting workflow for low Syringomycin yield.

Caption: Key regulators of Syringomycin biosynthesis.

References

• 1. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]
• 5. "Growth Parameters for Syringomycin Production in Pseudomonas syringae " by Nathaly M. Carranza [digitalcommons.usu.edu]
• 6. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Inconsistent Results in Syringomycin Bioassays

Welcome to the technical support center for syringomycin (B1172496) bioassays. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues that may lead to inconsistent results in experiments involving syringomycin. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific challenges you might encounter.

Frequently Asked questions (FAQs)

Q1: What is the mechanism of action of syringomycin, and how does this relate to the bioassay?

A1: Syringomycin is a cyclic lipodepsipeptide phytotoxin produced by Pseudomonas syringae pv. syringae. Its primary mechanism of action involves the formation of pores in the plasma membranes of susceptible organisms, such as fungi.[1] This pore formation leads to a leakage of ions, particularly K+ and Ca2+, disrupting the electrochemical gradient and ultimately causing cell death.[1] Bioassays, therefore, rely on observing this cytotoxic effect, typically as a zone of growth inhibition of a sensitive indicator organism.

Q2: What is the most common indicator organism for syringomycin bioassays?

A2: The most commonly used indicator organism for syringomycin bioassays is the fungus Geotrichum candidum. This organism is highly sensitive to syringomycin, and the extent of its growth inhibition is used to quantify the activity of the toxin.

Q3: My syringomycin extract shows activity one day but little to no activity the next. What could be the cause?

A3: Syringomycin can be unstable under certain conditions. Inconsistent results from day to day could be due to degradation of your syringomycin stock solution. It is crucial to store stock solutions at -20°C or -80°C. When preparing working solutions, it is advisable to use them immediately. Avoid repeated freeze-thaw cycles.

Q4: I am not observing any zone of inhibition, even with a known syringomycin-producing strain. What are the possible reasons?

A4: Several factors could lead to a complete lack of an inhibition zone. Firstly, the production of syringomycin by Pseudomonas syringae is highly dependent on the culture medium composition. Specifically, iron and phosphate (B84403) concentrations are critical regulators.[2] Syringomycin production is suppressed in the absence of sufficient iron and in the presence of high phosphate levels.[2] Secondly, ensure your indicator organism, Geotrichum candidum, is viable and has been subcultured correctly. Finally, check your incubation conditions (temperature and duration) to ensure they are optimal for both the production of syringomycin by P. syringae and the growth of G. candidum.

Troubleshooting Guides

Guide 1: Inconsistent Zone of Inhibition Size in Agar (B569324) Diffusion Assays

This guide will help you troubleshoot variability in the diameter of the zone of inhibition in agar diffusion assays (both disk and well diffusion methods).

Problem: The size of the inhibition zone varies significantly between replicate plates or between experiments.

Potential Causes and Solutions:

• Inconsistent Inoculum Density: The density of the Geotrichum candidum lawn is critical. A lawn that is too dense will result in smaller zones, while a sparse lawn can lead to larger, less defined zones.

  • Solution: Standardize your inoculum preparation. Prepare a spore suspension of G. candidum and adjust its concentration using a hemocytometer or by measuring the optical density (OD) at 600 nm. Ensure a uniform and confluent lawn is achieved during inoculation.

• Variation in Agar Depth: The thickness of the agar medium directly affects the diffusion of syringomycin. Thinner agar leads to larger zones of inhibition, while thicker agar results in smaller zones.[3]

  • Solution: Pour a consistent volume of agar into petri dishes of the same size to ensure a uniform depth (typically 4 mm).[3] Allow the agar to solidify on a level surface.

• Culture Medium Composition: The composition of the culture medium used to grow Pseudomonas syringae significantly impacts syringomycin production.

  • Solution: Use a defined medium for syringomycin production, paying close attention to the concentrations of iron and phosphate. As indicated in the table below, iron is required for production, while high levels of phosphate are inhibitory.[2]

• Incubation Conditions: Variations in incubation temperature and time can affect both the growth rate of the indicator organism and the diffusion of the toxin.

  • Solution: Maintain a consistent incubation temperature (e.g., 25°C for G. candidum) and a fixed incubation period (e.g., 24-48 hours).

Quantitative Data Summary: Factors Affecting Syringomycin Production

Factor	Condition	Syringomycin Production (Units/mL)	Reference
Iron (FeCl₃)	Deferrated PDB + 0 µM	0	[2]
Deferrated PDB + 2 µM	1024	[2]
Deferrated PDB + 10 µM	1024	[2]
Phosphate	PDB + <1 mM	High	[2]
PDB + ≥1 mM	Suppressed	[2]

PDB: Potato Dextrose Broth

Guide 2: Unreliable Minimum Inhibitory Concentration (MIC) Values

This guide addresses issues with obtaining reproducible MIC values in broth microdilution or agar dilution assays.

Problem: MIC values for syringomycin against Geotrichum candidum are inconsistent across different experimental runs.

Potential Causes and Solutions:

• Inaccurate Serial Dilutions: Errors in preparing the serial dilutions of syringomycin will directly lead to incorrect MIC determinations.

  • Solution: Use calibrated pipettes and perform serial dilutions carefully. Prepare fresh dilutions for each experiment.

• Variable Inoculum Concentration: The final concentration of the indicator organism in each well or on each plate must be consistent.

  • Solution: Standardize the inoculum of G. candidum as described in Guide 1. For broth microdilution, the final inoculum concentration should be approximately 5 x 10⁵ CFU/mL.

• Solvent Effects: If using a solvent (e.g., DMSO) to dissolve syringomycin, high concentrations of the solvent itself can inhibit fungal growth, leading to artificially low MIC values.

  • Solution: Ensure the final concentration of the solvent is consistent across all wells and is below the level at which it affects the growth of G. candidum. Include a solvent control in your assay.

• Subjective Endpoint Determination: Visually determining the "no growth" point can be subjective and vary between individuals.

  • Solution: Use a spectrophotometer to measure the optical density in each well for a more objective determination of growth inhibition. Alternatively, use a growth indicator dye like resazurin. The MIC is the lowest concentration that prevents a color change.

Experimental Protocols

Protocol 1: Agar Well Diffusion Assay for Syringomycin

• Prepare Indicator Lawn:

  • Prepare a spore suspension of Geotrichum candidum.

  • Using a sterile cotton swab, evenly inoculate the surface of a Potato Dextrose Agar (PDA) plate to create a confluent lawn.

• Create Wells:

  • Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork borer or pipette tip.

• Add Syringomycin Sample:

  • Add a fixed volume (e.g., 50-100 µL) of your syringomycin-containing solution (e.g., culture supernatant or purified extract) to each well.

• Incubation:

  • Incubate the plates at 25°C for 24-48 hours.

• Measure Zone of Inhibition:

  • Measure the diameter of the clear zone of no growth around each well in millimeters.

Protocol 2: Broth Microdilution Assay for MIC Determination

• Prepare Syringomycin Dilutions:

  • Perform serial two-fold dilutions of your syringomycin sample in a 96-well microtiter plate containing Potato Dextrose Broth (PDB). The final volume in each well should be 100 µL.

  • Include a positive control (broth with a known antifungal) and a negative control (broth with no syringomycin). Also, include a solvent control if applicable.

• Prepare Inoculum:

  • Prepare a standardized spore suspension of Geotrichum candidum in PDB.

• Inoculation:

  • Add 100 µL of the standardized G. candidum inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL.

• Incubation:

  • Cover the plate and incubate at 25°C for 24-48 hours.

• Determine MIC:

  • The MIC is the lowest concentration of syringomycin at which no visible growth of G. candidum is observed. This can be determined visually or by reading the absorbance at 600 nm with a microplate reader.

Visualizations

References

• 1. open.clemson.edu [open.clemson.edu]
• 2. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Relationship Between Agar Thickness and Antimicrobial Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Syringomycin Production via UV Mutagenesis

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for improving syringomycin (B1172496) yield through UV mutagenesis of Pseudomonas syringae.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process.

Problem	Possible Cause(s)	Recommended Solution(s)
No or very few colonies survive after UV exposure.	1. UV dosage is too high (exposure time is too long or distance to the lamp is too short).[1] 2. The initial cell concentration was too low. 3. Cells are in a growth phase that is highly sensitive to UV damage.	1. Perform a dose-response experiment to determine the optimal UV exposure time that results in a survival rate of 0.1-1%.[1] Start with shorter exposure times and incrementally increase. 2. Ensure the bacterial suspension is at the correct optical density (e.g., OD600 = 0.5) before exposure.[1] 3. Use cells from a consistent growth phase, preferably mid-exponential phase, for all experiments.
High survival rate (>5%) after UV exposure.	1. UV dosage is too low (exposure time is too short or distance to the lamp is too great). 2. The petri dish lid was not removed during exposure, blocking the UV light.[2] 3. Cells clumped together in the suspension, shielding some bacteria from UV radiation. 4. Photoreactivation occurred due to exposure to visible light after UV treatment.[1]	1. Increase the UV exposure time or decrease the distance to the UV lamp. Recalibrate using a dose-response curve. 2. Always remove the lid of the petri dish before placing it in the UV crosslinker.[2] 3. Ensure the cell suspension is homogenous by vortexing thoroughly before plating. 4. Conduct all post-irradiation steps in the dark or under red light to prevent photolyase activity.[1]
Surviving mutants show no increase in syringomycin production.	1. The screening method is not sensitive enough to detect small increases in yield. 2. The number of screened mutants is too low to find a high-yield variant. 3. The mutations induced were neutral or deleterious to syringomycin production.	1. Optimize the bioassay. Ensure the indicator organism (Geotrichum candidum) is healthy and evenly plated. Include wild-type and negative controls in every assay.[3] 2. Increase the number of mutants screened. Random mutagenesis requires screening a large population to find desired phenotypes. In one successful study, 334 mutants were screened to find five with increased production. 3. This is an inherent aspect of random mutagenesis. Continue screening a larger pool of mutants.
Inconsistent results in the syringomycin bioassay.	1. Uneven application of the indicator fungus (G. candidum) overlay.[4] 2. Variation in the composition of the production medium (e.g., Potato Dextrose Agar). 3. Inconsistent incubation time or temperature for P. syringae growth or for the bioassay.[4] 4. Syringomycin production is sensitive to environmental factors like iron and phosphate (B84403) concentrations.[5][6]	1. Use a standardized protocol for the overlay, such as using a soft agar (B569324) suspension of the indicator fungus for even distribution. 2. Use a standardized, high-quality medium from the same manufacturer for all experiments. For more defined conditions, a synthetic minimal medium can be formulated.[5] 3. Strictly control incubation times and temperatures (e.g., 4 days at 25°C for P. syringae growth, followed by 24h at 25°C after overlaying the indicator fungus).[4] 4. Ensure consistent levels of key nutrients in the medium. High phosphate concentrations (>1 mmol/L) can suppress production.[5][6][7]
High-producing mutant loses its phenotype over time.	1. Genetic instability of the mutant strain. 2. Contamination of the culture. 3. Improper long-term storage leading to selection of revertants or other variants.	1. Re-isolate the mutant from a single colony to ensure purity and re-test for syringomycin production. 2. Perform quality control checks (e.g., microscopy, plating on selective media) to ensure culture purity. 3. Prepare multiple glycerol (B35011) stocks of the verified high-producing mutant and store them at -80°C. Avoid repeated freeze-thaw cycles of a single stock vial.

Frequently Asked Questions (FAQs)

Q1: What is the expected increase in syringomycin yield from UV mutagenesis?

A1: UV mutagenesis can lead to significant increases in syringomycin production. For instance, a study on Pseudomonas syringae pv. syringae reported the generation of a mutant (PS120-15) that produced 47.6 U/ml of Syringomycin E (SRE), a 32.2% increase compared to the 36 U/ml produced by the parental strain. The expression of the syrB1 gene, involved in SRE biosynthesis, was found to be six-fold higher in this mutant.[8]

Q2: What is the mechanism behind UV mutagenesis increasing syringomycin yield?

A2: UV radiation induces random mutations in the bacterial DNA. In the case of syringomycin production, mutations can occur in regulatory genes or within the syringomycin synthetase gene cluster (syr genes) themselves. One study identified that a high-producing mutant had numerous mutations in the AMP-binding site of the adenylation domain of the syrB1 gene.[8] These mutations, combined with a six-fold overexpression of the syrB1 gene, were responsible for the enhanced biosynthesis of Syringomycin E.[8]

Q3: How do I screen for high-producing mutants after mutagenesis?

A3: A common and effective method is a plate bioassay using an indicator organism that is sensitive to syringomycin, such as the fungus Geotrichum candidum.[3][4] After UV exposure, surviving P. syringae colonies are grown on a suitable medium (e.g., Potato Dextrose Agar) and then overlaid with a suspension of G. candidum.[4] Mutants producing more syringomycin will exhibit larger clear zones of fungal growth inhibition around their colonies compared to the wild-type strain.[3]

Q4: What are the key environmental factors that regulate syringomycin production?

A4: Syringomycin synthesis is controlled by various environmental factors. Production is regulated by iron and inorganic phosphate concentrations.[5][6] Iron is required for production, while phosphate concentrations of 1 mmol/L or higher are suppressive.[5][6][7] Additionally, certain plant signal molecules, such as arbutin (B1665170) and D-fructose, can induce the expression of genes required for syringomycin synthesis, like syrB.[9][10]

Q5: Can you provide a basic protocol for UV mutagenesis of Pseudomonas syringae?

A5: Yes, a detailed experimental protocol is provided in the section below. The key steps involve preparing a bacterial suspension, exposing it to a calibrated dose of UV radiation, plating the survivors, and screening them for enhanced syringomycin production.

Quantitative Data on Syringomycin Yield Improvement

The following table summarizes the quantitative results from a successful UV mutagenesis experiment to enhance Syringomycin E (SRE) production.

Strain	Description	SRE Production (U/ml)	% Increase from Parental Strain	Reference
PS120	Parental (Wild-Type) Strain	36.0	-
PS120-15	High-Yielding UV Mutant	47.6	32.2%
Other Mutants	Five selected mutants showed increases	N/A	20% to 32.2%

One unit of antifungal activity was defined as the amount of the final dilution of cell-free extract in 1 mM HCl required to completely inhibit the growth of G. candidum in a 10 µl droplet assay.

Experimental Protocols

Protocol for UV Mutagenesis of Pseudomonas syringae

This protocol is adapted from established methods for bacterial mutagenesis.[2][11]

• Preparation of Bacterial Suspension:

  • Inoculate a single colony of P. syringae into a suitable liquid broth (e.g., Nutrient Broth) and grow overnight at 25-28°C with shaking.

  • Pellet the cells from 1 mL of the overnight culture by centrifugation (e.g., 3000 rcf for 5 minutes).

  • Wash the cell pellet by resuspending it in 1 mL of sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS). Pellet the cells again and discard the supernatant.

  • Resuspend the final pellet in 1 mL of sterile saline.

• Determination of Optimal UV Dose (Kill Curve):

  • Label a series of sterile petri dishes for different UV exposure times (e.g., 0s, 30s, 60s, 90s, 120s, 180s).

  • Pipette 100-120 µL of the cell suspension into the center of each petri dish, forming a distinct droplet.[2]

  • Remove the lids and expose the droplets to a UV light source (e.g., a 30W germicidal lamp at a fixed distance of 20 cm).[11] The 0s sample should also be placed in the crosslinker without turning on the lamp to serve as a control.[2]

  • After each exposure time, create a serial dilution series of the treated cells.

  • Plate a known volume (e.g., 100 µL) of appropriate dilutions onto agar plates to obtain countable colonies (30-300 colonies).

  • Incubate the plates in the dark at 25-28°C until colonies are visible.

  • Calculate the survival rate for each time point relative to the 0s control. The optimal exposure time is typically one that results in a 99% to 99.9% kill rate (1% to 0.1% survival).[1] One study successfully used an exposure time of 180 seconds.

• Generation of Mutant Library:

  • Using the optimal exposure time determined above, treat a larger volume of the prepared bacterial suspension.

  • Plate the UV-treated suspension on multiple agar plates to generate a library of surviving mutant colonies. Incubate in the dark.

Protocol for Syringomycin Production Bioassay

This protocol describes the screening of mutants for enhanced syringomycin production.[3][4]

• Inoculation of Mutants:

  • Using sterile toothpicks, pick individual colonies from the mutant library plates.

  • Inoculate each mutant onto a fresh Potato Dextrose Agar (PDA) plate. Also, inoculate the wild-type parental strain as a positive control and a non-syringomycin producing strain as a negative control.

  • Incubate the plates at 25°C for 4 days.[4]

• Indicator Fungus Overlay:

  • Prepare a suspension of the indicator fungus Geotrichum candidum in sterile water or a soft agar (0.7%) solution.

  • Overlay or spray the PDA plates containing the P. syringae colonies with the G. candidum suspension.[4]

  • Ensure the overlay is evenly distributed across the plate.

• Screening and Selection:

  • Incubate the overlaid plates for an additional 24 hours at 25°C in the dark.[3]

  • Visually inspect the plates. Syringomycin production is indicated by a clear zone of inhibition in the fungal lawn surrounding a bacterial colony.[3][4]

  • Identify and select mutants that produce a larger zone of inhibition than the wild-type parental strain. These are your potential high-yield candidates for further quantitative analysis.

Visualizations

Caption: Experimental workflow for UV mutagenesis and screening.

References

• 1. researchgate.net [researchgate.net]
• 2. ProtocolsUVLibrary < Lab < TWiki [barricklab.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. UV mutagenesis for the overproduction of xylanase from Bacillus mojavensis PTCC 1723 and optimization of the production condition - PMC [pmc.ncbi.nlm.nih.gov]

effect of iron and phosphate on Syringomycin synthesis

Welcome to the technical support center for researchers studying the effects of iron and phosphate (B84403) on syringomycin (B1172496) synthesis by Pseudomonas syringae. This resource provides troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist you in your research.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during experiments on the regulation of syringomycin production by iron and phosphate.

Frequently Asked Questions (FAQs)

Q1: What are the optimal concentrations of iron and phosphate for syringomycin production?

A1: For optimal syringomycin production, iron (Fe³⁺) concentrations should be 2 µM or higher. Conversely, inorganic phosphate concentrations should be kept below 1 mM, as concentrations at or above this level suppress syringomycin synthesis.[1]

Q2: I am not detecting any syringomycin in my P. syringae cultures. What are the potential causes?

A2: There are several potential reasons for the absence of syringomycin production:

• Iron Limitation: Ensure your culture medium contains sufficient bioavailable iron (at least 2 µM). Production is negligible in iron-deficient media.[1]

• Phosphate Inhibition: High levels of inorganic phosphate (≥ 1 mM) in your medium will repress toxin synthesis.

• Inappropriate Culture Medium: Use a medium known to support syringomycin synthesis, such as a deferrated potato-dextrose broth (PDB) supplemented with iron or a defined minimal medium like SR minimal medium.[1]

• Genetic Factors: The strain of P. syringae you are using may have mutations in the syringomycin synthesis (syr) gene cluster or in regulatory genes such as gacS or syrP.

• Lack of Plant Signal Molecules: Syringomycin production is enhanced by certain plant-derived signal molecules. Consider supplementing your medium with inducers like arbutin (B1665170) and D-fructose.

Q3: My syringomycin yield is lower than expected. How can I improve it?

A3: To enhance syringomycin yield, consider the following:

• Optimize Iron and Phosphate Levels: Carefully control the concentrations of iron and phosphate in your culture medium to be within the optimal ranges.

• Supplement with L-histidine: L-histidine has been shown to be an effective nitrogen source for syringomycin synthesis.[1]

• Induce with Plant Signals: The addition of plant-derived compounds can stimulate production.

• Aeration: While not explicitly detailed in the provided search results, aeration can be a critical factor in bacterial secondary metabolite production. Experiment with different shaking speeds or fermenter aeration rates.

Troubleshooting Specific Experimental Issues

Q4: My syrB-lacZ reporter assay shows low or no β-galactosidase activity, even with inducing plant signals. What could be the problem?

A4: Low or no reporter activity could be due to:

• Insufficient Iron: The expression of syrB is dependent on iron. Ensure your medium has adequate iron levels.

• High Phosphate: High phosphate concentrations will repress syrB expression, leading to low reporter activity.

• Problems with the Reporter Strain: Verify the integrity of your syrB-lacZ fusion construct and the host P. syringae strain.

Q5: I observe bacterial growth, but there is no zone of inhibition in my syringomycin bioassay.

A5: This indicates that while the bacteria are viable, they are not producing biologically active syringomycin. The reasons could be the same as those for a complete lack of production (see Q2). Additionally, ensure your bioassay conditions are optimal:

• Indicator Organism: Use a sensitive indicator organism for your bioassay. Geotrichum candidum is commonly used.

• Incubation Time and Temperature: Ensure the plates are incubated for a sufficient time at an appropriate temperature to allow for both syringomycin diffusion and indicator organism growth inhibition.

Quantitative Data Summary

The following tables summarize the quantitative effects of iron and phosphate on syringomycin production.

Table 1: Effect of Iron Concentration on Syringomycin Production

Iron (FeCl₃) Concentration	Syringomycin Production (SR units/mL)	Reference
0 µM (deferrated PDB)	0	[1]
2 µM	1024	[1]
10 µM	Comparable to non-deferrated PDB	[1]

Table 2: Effect of Inorganic Phosphate Concentration on Syringomycin Production

Inorganic Phosphate Concentration	Effect on Syringomycin Production	Reference
< 1 mM	Permissive for production	[2]
≥ 1 mM	Suppressive to production

Experimental Protocols

Protocol 1: Preparation of Iron-Limited Minimal Medium

This protocol is adapted from methods used for studying iron-responsive gene expression in Pseudomonas syringae.

Materials:

• Mannitol

• L-glutamic acid

• KH₂PO₄

• NaCl

• MgSO₄

• Nitric acid (for acid-washing glassware)

• High-purity water

• 0.2 µm filter

Procedure:

• To minimize iron contamination, soak all glassware in 20% nitric acid overnight and rinse thoroughly with high-purity water.

• Prepare the Mannitol-Glutamate (MG) minimal medium with the following components:

  • Mannitol: 10 g/L

  • L-glutamic acid: 2 g/L

  • KH₂PO₄: 0.5 g/L

  • NaCl: 0.2 g/L

  • MgSO₄: 0.2 g/L

• Adjust the final pH to 7.0.

• Sterilize the medium by autoclaving.

• To create an iron-limited condition, use high-purity components and acid-washed glassware. The resulting medium will have a very low iron concentration (in the nanomolar range).

• For iron-replete conditions, supplement the autoclaved medium with a filter-sterilized solution of ferric citrate (B86180) or ferric chloride to the desired final concentration (e.g., 50 µM).

Protocol 2: Bioassay for Syringomycin Activity

This protocol describes a plate-based bioassay to detect and semi-quantify syringomycin production.

Materials:

• P. syringae cultures to be tested

• Potato Dextrose Agar (B569324) (PDA) plates

• Indicator organism: Geotrichum candidum

• Sterile water or buffer

• Soft agar (e.g., 0.7% agar)

Procedure:

• Culture the P. syringae strains to be tested on a suitable medium (e.g., SR minimal agar) for 3-4 days at 25°C to allow for syringomycin production.

• Prepare a suspension of the indicator organism, Geotrichum candidum, in sterile water or buffer.

• Melt the soft agar and cool it to approximately 45-50°C.

• Inoculate the molten soft agar with the G. candidum suspension.

• Overlay the P. syringae culture plates with the inoculated soft agar.

• Incubate the plates at 25°C for 24-48 hours.

• Observe the plates for zones of inhibition of G. candidum growth around the P. syringae colonies. The size of the inhibition zone is proportional to the amount of syringomycin produced.

Protocol 3: Quantification of Syringomycin by HPLC

High-Performance Liquid Chromatography (HPLC) can be used for the accurate quantification of syringomycin.

Materials:

• P. syringae culture supernatant

• HPLC system with a C18 column and a UV detector

• Syringomycin standard

• Acetonitrile (B52724)

• Tetrabutylammonium (B224687) solution (e.g., 20 mM)

• 0.22 µm syringe filters

Procedure:

• Grow P. syringae in a liquid medium under conditions optimized for syringomycin production.

• Separate the bacterial cells from the culture supernatant by centrifugation.

• Filter-sterilize the supernatant through a 0.22 µm syringe filter.

• Prepare a standard curve using a purified syringomycin standard of known concentrations.

• Set up the HPLC system with a C18 column and a mobile phase, which could be a mixture of 20 mM tetrabutylammonium and acetonitrile (e.g., 80:20, v/v), at a pH of 7.0.

• Set the flow rate to 0.5 - 1.0 mL/min and the UV detector to an appropriate wavelength for syringomycin detection.

• Inject the prepared standards and samples onto the HPLC column.

• Identify the syringomycin peak in the sample chromatograms by comparing the retention time with that of the standard.

• Quantify the amount of syringomycin in the samples by interpolating the peak area into the standard curve.

Signaling Pathways and Regulatory Mechanisms

Iron Regulation of Syringomycin Synthesis

Iron homeostasis is crucial for P. syringae, and it directly impacts the expression of virulence factors, including syringomycin. The key regulator of iron uptake is the Ferric Uptake Regulator (Fur) protein. In the presence of sufficient iron, Fur binds to specific DNA sequences ("Fur boxes") in the promoter regions of iron-responsive genes, repressing their transcription. While the direct interaction of Fur with the syr gene promoters is not explicitly detailed, iron is known to be required for the expression of syrB, a key syringomycin synthetase gene. This suggests a positive regulatory role of iron, possibly through an indirect mechanism where iron limitation leads to the expression of repressors of syringomycin synthesis.

References

• 1. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of the syrP gene, which regulates syringomycin synthesis by Pseudomonas syringae pv. syringae - PMC [pmc.ncbi.nlm.nih.gov]

challenges with Syringomycin solubility in aqueous solutions

Welcome to the technical support center for Syringomycin E. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the handling and use of Syringomycin E in aqueous solutions. Here you will find troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is Syringomycin E and what is its primary mechanism of action?

A1: Syringomycin E is a cyclic lipodepsinonapeptide phytotoxin produced by the bacterium Pseudomonas syringae pv. syringae.[1] Its structure consists of a peptide ring and a fatty acid tail, which allows it to interact with and insert into the plasma membranes of fungal and plant cells. The primary mechanism of action involves the formation of pores or ion channels in the plasma membrane.[1][2] This disrupts the membrane's integrity and leads to uncontrolled ion fluxes, including the efflux of K+ and influx of Ca2+ and H+.[3][4] The influx of calcium, in particular, acts as a secondary messenger, triggering a cascade of downstream signaling events.[3] Additionally, Syringomycin E has been shown to stimulate the phosphorylation of the plasma membrane H+-ATPase.

Q2: Why is Syringomycin E difficult to dissolve in aqueous solutions?

A2: The difficulty in dissolving Syringomycin E in neutral aqueous solutions stems from its amphipathic nature. It possesses both a hydrophobic fatty acid tail and a more hydrophilic cyclic peptide head. This dual characteristic can lead to the formation of aggregates and micelles in aqueous environments, reducing its solubility. Its solubility is also pH-dependent, with better solubility observed in slightly acidic conditions.

Q3: What are the recommended solvents for preparing a Syringomycin E stock solution?

A3: For initial solubilization of Syringomycin E powder, organic solvents are recommended. Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are commonly used. A product data sheet for Syringomycin E indicates it can be supplied as a 0.5 mg/mL solution in 1 mM HCl, suggesting that a slightly acidic aqueous environment can also be used for preparing working solutions from a concentrated stock.

Q4: How should I store Syringomycin E stock solutions?

A4: Stock solutions of Syringomycin E should be stored at -20°C for long-term stability. A product data sheet suggests that under these conditions, the product is stable for up to 18 months. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Troubleshooting Guide

This guide addresses common issues encountered when working with Syringomycin E in aqueous solutions.

Issue 1: Syringomycin E powder will not dissolve.

• Possible Cause: Syringomycin E has low solubility in neutral aqueous buffers.

• Solution:

  • Use an appropriate solvent for the initial stock solution. Dissolve the lyophilized Syringomycin E powder in 100% DMSO or ethanol to create a concentrated stock solution.

  • Gentle warming and agitation. If the powder is difficult to dissolve, gentle warming (e.g., to 37°C) and vortexing or sonication can aid in dissolution.

  • Check the pH. Syringomycin E is more soluble in acidic conditions. For aqueous solutions, consider using a buffer with a slightly acidic pH.

Issue 2: Precipitation occurs when diluting the stock solution into an aqueous buffer.

• Possible Cause 1: The concentration of Syringomycin E in the final aqueous solution exceeds its solubility limit.

• Solution 1:

  • Decrease the final concentration. Try diluting the stock solution to a lower final concentration in the aqueous buffer.

  • Increase the percentage of co-solvent. If your experimental system can tolerate it, a small final concentration of the organic solvent (e.g., 0.1-1% DMSO or ethanol) can help maintain solubility. Always include a vehicle control in your experiments.

• Possible Cause 2: "Salting out" effect due to high salt concentration in the buffer.

• Solution 2:

  • Use a buffer with a lower salt concentration. If possible, reduce the ionic strength of your aqueous buffer.

  • Test different buffer systems. The composition of the buffer can influence solubility. Experiment with different buffer systems to find one that is more compatible with Syringomycin E.

• Possible Cause 3: The pH of the aqueous buffer is not optimal for Syringomycin E solubility.

• Solution 3:

  • Adjust the pH of the buffer. Since Syringomycin E is more soluble in acidic conditions, lowering the pH of your buffer may prevent precipitation.

Issue 3: The solution is initially clear but becomes cloudy or shows precipitate over time.

• Possible Cause: The solution is supersaturated and thermodynamically unstable, leading to slow precipitation.

• Solution:

  • Prepare fresh solutions. It is best to prepare the final working solution fresh before each experiment.

  • Store at 4°C for short periods. If the solution needs to be stored for a short time, keeping it at 4°C may slow down the precipitation process. However, it is always advisable to visually inspect the solution for any signs of precipitation before use.

Issue 4: How can I differentiate between precipitation and degradation of Syringomycin E?

• Precipitation: This is a physical process where the compound comes out of solution. It is often reversible. If you observe a precipitate, you can try to redissolve it by gentle warming, sonication, or the addition of a small amount of co-solvent (if experimentally permissible). The precipitate will typically appear as crystalline or amorphous solid matter.

• Degradation: This is a chemical change in the molecule. It is irreversible. Degradation may not always be visible, but it can lead to a loss of biological activity. Signs of degradation could include a change in the color of the solution or the appearance of new peaks in an HPLC analysis. Studies on similar cyclic peptides have shown that degradation is more likely to occur at a faster rate in neutral to alkaline pH conditions.

Data Presentation

Table 1: Solubility of Syringomycin E in Various Solvents

Solvent	Solubility	Notes
Water (neutral pH)	Poor	Prone to aggregation and precipitation.
Water (acidic, e.g., 1 mM HCl)	Improved solubility	Commercially available in this solvent.
Dimethyl Sulfoxide (DMSO)	Soluble	Recommended for preparing concentrated stock solutions.
Ethanol	Soluble	Can be used as an alternative to DMSO for stock solutions.
Methanol	Soluble	Another potential solvent for stock solutions.
n-Butanol	Soluble	Used in extraction protocols for Syringomycin E.

Experimental Protocols

Protocol 1: Preparation of a Syringomycin E Stock Solution from Lyophilized Powder

This protocol provides a step-by-step guide for preparing a 10 mg/mL stock solution of Syringomycin E in DMSO.

Materials:

• Lyophilized Syringomycin E powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Pipettes and sterile filter tips

Procedure:

• Pre-weighing Preparation: Before opening, centrifuge the vial of lyophilized Syringomycin E powder for 1-2 minutes at a low speed to ensure all the powder is at the bottom of the vial.

• Solvent Addition: Carefully open the vial and add the required volume of DMSO to achieve a final concentration of 10 mg/mL. For example, to prepare 1 mL of a 10 mg/mL solution, add 100 µL of DMSO to 1 mg of Syringomycin E powder.

• Dissolution: Close the vial tightly and vortex for 1-2 minutes to facilitate dissolution. If necessary, gently warm the vial to 37°C for 5-10 minutes and vortex again. Sonication in a water bath for a few minutes can also aid in dissolving the powder completely.

• Visual Inspection: Visually inspect the solution to ensure that all the powder has dissolved and the solution is clear.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C.

Mandatory Visualizations

Caption: Troubleshooting workflow for Syringomycin E solubility issues.

Caption: Syringomycin E mechanism of action and signaling pathway.

References

• 1. Syringomycin E - Wikipedia [en.wikipedia.org]
• 2. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of action of Pseudomonas syringae phytotoxin, syringomycin. Interaction with the plasma membrane of wild-type and respiratory-deficient strains of Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Syringomycin stability under different pH and temperature conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of syringomycin (B1172496) under various experimental conditions. The information is tailored for researchers and professionals in drug development who are utilizing syringomycin in their work.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for syringomycin?

A1: Syringomycin's primary mode of action is the formation of pores in the plasma membranes of target cells.[1][2] This amphipathic lipopeptide inserts itself into the lipid bilayer, creating channels that disrupt the membrane's integrity.[1][2] This leads to the leakage of essential ions, such as potassium (K+), protons (H+), and calcium (Ca2+), from the cytoplasm, ultimately causing cell death.[1]

Q2: How does temperature affect the activity of syringomycin?

A2: The pore-forming activity of syringomycin is highly dependent on temperature. At warmer temperatures, the inactivation of these pores occurs more rapidly. For instance, at 37°C, the inactivation of syringomycin E pores begins after approximately 15 minutes. This timeframe extends to 40 minutes at 20°C. Notably, at a lower temperature of 6°C, no significant inactivation has been observed for at least 90 minutes.[3] This suggests that lower temperatures can prolong the active state of syringomycin pores in experimental settings.

Q3: Is syringomycin stable under acidic conditions?

A3: While comprehensive quantitative data on the stability of syringomycin across a wide pH range is limited in publicly available literature, some studies suggest its stability in acidic environments. For example, purification protocols for syringomycin have utilized acidic conditions, such as eluting from a cation exchange column with a solution at pH 2-3, indicating at least short-term stability at low pH.

Q4: What factors in the experimental setup can influence syringomycin production by Pseudomonas syringae?

A4: The production of syringomycin by Pseudomonas syringae is influenced by several environmental and nutritional factors. Temperature plays a significant role, with maximal production often observed at temperatures cooler than the optimal growth temperature for the bacteria.[1][4] Additionally, the presence of specific plant signal molecules, such as phenolic glucosides (e.g., arbutin) and certain sugars (e.g., D-fructose), can significantly induce the expression of genes required for syringomycin synthesis.[5][6][7][8]

Troubleshooting Guides

Problem: Inconsistent or lower-than-expected bioactivity of syringomycin in in-vitro assays.

Possible Cause	Troubleshooting Suggestion
Temperature-induced inactivation	Syringomycin pores inactivate faster at higher temperatures.[3] Ensure that the assay temperature is appropriate for the desired duration of action. For prolonged activity, consider conducting experiments at lower temperatures (e.g., 20°C or below).[3]
pH of the assay buffer	Although specific data is limited, extreme pH values could potentially affect the stability and activity of syringomycin. It is advisable to maintain the pH of the experimental buffer within a neutral to slightly acidic range, unless the experimental design requires otherwise.
Degradation during storage	Improper storage can lead to a loss of syringomycin activity. Store stock solutions at low temperatures (e.g., -20°C or -80°C) and minimize freeze-thaw cycles.
Interaction with other components	Components in the assay medium could potentially interact with and inhibit syringomycin. If possible, simplify the buffer composition or test for inhibitory effects of individual components.

Data on Syringomycin Stability

Table 1: Effect of Temperature on the Inactivation of Syringomycin E Pores

Temperature	Onset of Pore Inactivation	Reference
37°C	15 minutes	[3]
20°C	40 minutes	[3]
6°C	No inactivation observed within 90 minutes	[3]

Note: This table reflects the functional inactivation of the pores, not necessarily the chemical degradation of the molecule.

Experimental Protocols

Protocol 1: Bioassay for Syringomycin Activity

This protocol is adapted from methods used to assess the production and activity of syringomycin.

Objective: To determine the biological activity of a syringomycin solution.

Materials:

• Indicator fungus (e.g., Geotrichum candidum)

• Potato Dextrose Agar (PDA) plates

• Syringomycin solution of unknown activity

• Positive control (syringomycin standard of known concentration)

• Negative control (solvent used to dissolve syringomycin)

• Sterile paper discs

Procedure:

• Prepare a lawn of the indicator fungus on PDA plates by evenly spreading a fungal suspension.

• Allow the plates to dry in a sterile environment.

• Impregnate sterile paper discs with a known volume of the syringomycin test solution, the positive control, and the negative control.

• Place the discs onto the fungal lawn on the PDA plates.

• Incubate the plates at a suitable temperature for fungal growth (e.g., 25°C).

• After a defined incubation period (e.g., 24-48 hours), measure the diameter of the zone of inhibition (the clear area around the disc where fungal growth is prevented).

• Compare the zone of inhibition of the test solution to that of the positive control to estimate its relative activity.

Protocol 2: HPLC Analysis for Syringomycin Purity and Degradation

This protocol provides a general framework for assessing the purity and potential degradation of syringomycin using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the amount of intact syringomycin in a sample and detect potential degradation products.

Materials:

• HPLC system with a suitable detector (e.g., UV or Mass Spectrometry)

• Reversed-phase C18 column

• Syringomycin standard

• Mobile phase (e.g., a gradient of acetonitrile (B52724) and water with a modifying agent like trifluoroacetic acid)

• Sample of syringomycin to be analyzed

Procedure:

• Prepare a standard curve by injecting known concentrations of the syringomycin standard into the HPLC system.

• Dissolve the syringomycin sample in a suitable solvent and filter it to remove any particulate matter.

• Inject the prepared sample into the HPLC system.

• Run the HPLC method with a suitable gradient to separate syringomycin from potential degradation products.

• Monitor the elution profile at an appropriate wavelength (e.g., 214 nm for peptide bonds).

• Identify the peak corresponding to syringomycin by comparing its retention time with that of the standard.

• Quantify the amount of syringomycin in the sample by comparing its peak area to the standard curve.

• Analyze the chromatogram for the presence of any additional peaks, which may represent degradation products.

Visualizations

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringomycin E - Wikipedia [en.wikipedia.org]
• 3. Effect of temperature on the formation and inactivation of syringomycin E pores in human red blood cells and bimolecular lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

overcoming interference in Syringomycin activity assays

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and standardized protocols for Syringomycin activity assays.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for Syringomycin E?

A1: Syringomycin E is a cyclic lipodepsinonapeptide that targets the plasma membrane of susceptible fungi.[1][2] Its amphipathic structure allows it to insert into the lipid bilayer, where it forms voltage-sensitive ion channels.[2][3][4] This channel formation disrupts the membrane potential and leads to an efflux of potassium (K+) ions and an influx of calcium (Ca2+) ions, ultimately causing cell death.[1][4][5]

Q2: Why are sterols and sphingolipids in the target organism's membrane so critical for Syringomycin activity?

A2: The fungicidal activity of Syringomycin E is highly dependent on the lipid composition of the target cell's plasma membrane. Specifically, ergosterol (B1671047) (the primary sterol in yeast) and certain sphingolipids are crucial for its action.[1][6] These lipids appear to facilitate the binding and/or insertion of Syringomycin E into the membrane, which is a prerequisite for channel formation.[4][6] Yeast mutants with defects in the biosynthesis of ergosterol or very-long-chain fatty acids in sphingolipids show significant resistance to Syringomycin E.[1][4]

Q3: How can I differentiate the activity of Syringomycin from that of Syringopeptin, which is often co-produced?

A3: Pseudomonas syringae often produces two distinct classes of lipopeptides: Syringomycins and Syringopeptins. These have different antimicrobial spectrums.[3][4] To specifically assay for Syringomycin, you can use an indicator organism that shows differential susceptibility. Geotrichum candidum is highly sensitive to Syringomycin but resistant to Syringopeptin, making it the standard choice for Syringomycin-specific bioassays.[3][7][8] Conversely, Bacillus megaterium is sensitive to Syringopeptin but resistant to Syringomycin and can be used to assay for Syringopeptin activity.[3]

Q4: My agar (B569324) diffusion assay shows no zone of inhibition. What are the common causes?

A4: A lack of an inhibition zone can stem from several factors:

• Inactive Compound: The Syringomycin extract may have degraded. Ensure proper storage and handle extracts carefully.

• Resistant Indicator Strain: The indicator organism may have developed resistance, or you may be using a strain with inherent resistance (e.g., a mutant in lipid biosynthesis pathways).[1][4]

• Incorrect Indicator Organism: Ensure you are using a Syringomycin-sensitive strain like Geotrichum candidum.[7]

• Insufficient Concentration: The concentration of Syringomycin in the extract may be below the minimal inhibitory concentration (MIC) for the indicator fungus.

• Assay Conditions: Improper incubation temperature or duration can prevent clear results.[9]

Q5: The results of my microbroth dilution assay are inconsistent between replicates and experiments. What could be the issue?

A5: Inconsistent MIC values are a common challenge in antifungal susceptibility testing.[10] Potential causes include:

• Pipetting Inaccuracy: Small errors in serial dilutions or in dispensing the fungal inoculum can lead to significant variations.

• Inoculum Preparation: The concentration and growth phase of the fungal inoculum must be standardized for every experiment.

• "Trailing" Growth: Some isolates may exhibit reduced but persistent growth over a wide range of concentrations, making the visual determination of the MIC difficult.[11][12] Standardized guidelines, such as reading the MIC as the lowest concentration causing a significant reduction in growth (e.g., 50% or 80%) compared to the positive control, should be followed.

• Reagent and Plate Issues: Ensure all reagents are properly equilibrated to the assay temperature and that microplates are free of defects. Avoid introducing bubbles, which can interfere with optical density readings.[13]

Troubleshooting Guide

This guide addresses common problems encountered during Syringomycin activity assays.

Problem	Possible Cause	Recommended Solution
No zone of inhibition in agar diffusion assay	1. Resistant indicator strain: The strain may have mutations in ergosterol or sphingolipid biosynthesis genes.[1][4]	1. Verify the genotype of your indicator strain. Use a confirmed wild-type sensitive strain (e.g., Geotrichum candidum VTCC-Y-0483) as a control.[14]
2. Inactive Syringomycin: The compound may have degraded due to improper storage or handling.	2. Run a positive control with a known active batch of Syringomycin. Store stock solutions at -20°C or below.
3. Interference from co-produced Syringopeptin: The assay is not specific.	3. Confirm you are using G. candidum, which is resistant to Syringopeptin.[3][7]
Variable or unclear inhibition zones	1. Uneven application of fungal overlay: The indicator lawn is not uniform.	1. Ensure the molten agar with the fungal inoculum is evenly spread across the plate.
2. Inconsistent amount of Syringomycin applied: Different volumes or concentrations were spotted.	2. Use a calibrated pipette to apply a consistent volume of the Syringomycin extract or solution to each spot.
High MIC values or no inhibition in broth assays	1. Resistant mutant: As with the agar assay, the test strain may be resistant.	1. Test against a panel of known sensitive and resistant yeast strains (see Table 1) to validate the assay setup.
2. Binding to plasticware: Lipophilic compounds like Syringomycin can adsorb to the surface of microtiter plates.	2. Consider using low-binding microplates. Pre-treating plates with a blocking agent may also help, but requires validation.
3. Incorrect endpoint reading: "Trailing" growth is misinterpreted as resistance.[11][12]	3. Adhere to a strict endpoint definition (e.g., the lowest concentration that inhibits ≥80% of growth compared to the drug-free control well). Reading at a standardized time point (e.g., 24 or 48 hours) is crucial.[12]
Assay detects activity from a known non-producing bacterial strain	1. Contamination: The bacterial culture or the fungal indicator is contaminated.	1. Streak-purify all bacterial and fungal cultures and verify their identity before use.
2. Production of other antifungal compounds: The bacterial strain may produce other, uncharacterized inhibitors.	2. Use HPLC or LC-MS to confirm the presence of Syringomycin in the active extracts.

Quantitative Data Summary

The composition of the fungal plasma membrane is a primary factor influencing Syringomycin activity. The following table summarizes the Minimal Inhibitory Concentrations (MICs) of Syringomycin E (SRE) and two Syringopeptins (SP22A, SP25A) against wild-type Saccharomyces cerevisiae and mutants with defects in lipid biosynthesis, demonstrating this interference.

Table 1: MICs (μg/mL) of Lipodepsipeptides Against S. cerevisiae Strains

Strain	Genotype / Key Characteristic	SRE	SP22A	SP25A
W303C	Wild Type	1	8	16
Δerg3	Ergosterol biosynthesis mutant	>32	>32	>32
Δipt1	Sphingolipid biosynthesis mutant	16	32	>32
Δelo2	Sphingolipid biosynthesis mutant	8	16	>32
Δelo3	Sphingolipid biosynthesis mutant	8	16	>32

Data adapted from Grilley et al., 1998; Stock et al., 2000; and La-Vem et al., 2011.[1][4]

Table 2: Differential Bioassay Indicator Organisms

Indicator Organism	Sensitivity to Syringomycin	Sensitivity to Syringopeptin	Primary Use
Geotrichum candidum	High	Low / Resistant	Specific bioassay for Syringomycin.[3][7][8]

| Bacillus megaterium | Low / Resistant | High | Specific bioassay for Syringopeptin.[3] |

Experimental Protocols & Visualizations

Protocol 1: Agar Diffusion Bioassay for Syringomycin Activity

This method provides a qualitative or semi-quantitative measure of Syringomycin production or activity.

• Preparation: Prepare Potato Dextrose Agar (PDA) plates.

• Inoculation: Spot 10 µL of the P. syringae culture or cell-free extract onto the center of the PDA plate.

• Incubation (Syringomycin Production): Incubate the plates for 2-4 days at 25°C to allow for bacterial growth and toxin diffusion.[9]

• Indicator Overlay: Prepare an overlay by mixing an inoculum of Geotrichum candidum into molten (45°C) PDA. Pour this mixture evenly over the surface of the pre-incubated plates.

• Incubation (Fungal Inhibition): Incubate for an additional 24-48 hours at 25°C.

• Analysis: Measure the diameter of the clear zone of fungal growth inhibition around the bacterial colony or extract spot.[14]

Protocol 2: Microbroth Dilution Assay for MIC Determination

This method determines the minimum concentration of Syringomycin that inhibits fungal growth, providing quantitative data.

• Plate Preparation: In a 96-well microtiter plate, perform a two-fold serial dilution of the Syringomycin sample in a suitable broth medium (e.g., YPD). Leave control wells with broth only (negative control) and broth with fungus but no drug (positive control).

• Inoculum Preparation: Grow the indicator yeast (e.g., S. cerevisiae) in YPD broth to the mid-logarithmic phase. Adjust the cell density to a standardized concentration (e.g., 1 x 10^6 CFU/mL).

• Inoculation: Dilute the yeast suspension and add it to all wells to achieve a final concentration of approximately 5 x 10^5 CFU/mL.[4]

• Incubation: Incubate the plate at 28-30°C for 24 to 48 hours.

• Analysis: Determine the MIC by identifying the lowest concentration of Syringomycin that causes a significant inhibition of visible growth compared to the drug-free positive control. This can be done visually or with a plate reader.

Visualized Workflows and Mechanisms

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringomycin E - Wikipedia [en.wikipedia.org]
• 3. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fungicidal Activities and Mechanisms of Action of Pseudomonas syringae pv. syringae Lipodepsipeptide Syringopeptins 22A and 25A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of action of Pseudomonas syringae phytotoxin, syringomycin. Interaction with the plasma membrane of wild-type and respiratory-deficient strains of Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of the Role of Syringomycin in Plant Pathogenesis by Using Tn5 Mutants of Pseudomonas syringae pv. syringae Defective in Syringomycin Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. reviberoammicol.com [reviberoammicol.com]
• 12. Antifungal Susceptibility Testing: Practical Aspects and Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bioassaysys.com [bioassaysys.com]
• 14. researchgate.net [researchgate.net]

optimizing culture conditions for high Syringomycin production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing culture conditions for high syringomycin (B1172496) production by Pseudomonas syringae.

Frequently Asked Questions (FAQs)

Q1: What are the most critical media components for high syringomycin yield?

A1: Syringomycin production is highly sensitive to the composition of the culture medium. The most critical components are:

• Iron: Adequate iron concentration is essential. Levels of 2 µmol/L or higher have been shown to support high yields.[1][2] In iron-deficient media, production can be negligible.[1][2]

• Inorganic Phosphate (B84403): Phosphate has a suppressive effect on syringomycin synthesis. Concentrations of 1 mmol/L or more can significantly inhibit production.[1][2][3]

• Nitrogen Source: L-histidine has been identified as a highly effective nitrogen source for syringomycin synthesis.[1][2][4]

• Carbon Source: D-glucose is a required carbon source for both bacterial growth and toxin production.[2]

• Magnesium: Magnesium sulphate is also a necessary component of the culture medium.[2]

Q2: What is the role of plant signal molecules in syringomycin production?

A2: Plant signal molecules, such as phenolic glucosides (e.g., arbutin) and sugars (e.g., D-fructose), act as inducers of syringomycin biosynthesis.[5][6] These molecules activate the transcription of the syrB gene, which is essential for syringomycin synthesis.[5] The addition of these signals to the culture medium can lead to a significant increase in toxin production, with some strains showing a more than 10-fold increase in yield.[6][7]

Q3: What is the optimal pH for syringomycin production?

A3: While Pseudomonas syringae can grow over a pH range of 6.0 to 7.5, the optimal pH for syringomycin production is generally in the slightly acidic to neutral range. Media used to induce virulence factors, including toxins, often have a slightly acidic pH.

Q4: What is the optimal temperature for cultivation?

A4: Pseudomonas syringae is typically cultured at room temperature, around 25°C. Higher temperatures, such as 37°C, can be detrimental to the bacteria. While some studies use temperatures up to 28°C, it's important to note that higher temperatures can sometimes have a negative impact on the production of virulence factors.

Q5: How does aeration affect syringomycin production?

A5: The effect of aeration on syringomycin production can be complex. Some research suggests that lower aeration may be beneficial, with higher yields observed in capped test tubes compared to aerated fermenters.[4] However, for many bacterial fermentations, maintaining an adequate dissolved oxygen level is crucial for secondary metabolite production. It is recommended to empirically determine the optimal aeration or dissolved oxygen level for your specific strain and fermentation setup.

Troubleshooting Guides

Issue 1: Low or No Syringomycin Production Despite Good Bacterial Growth

Possible Cause	Troubleshooting Step
Suboptimal Media Composition	1. Check Iron Concentration: Ensure your medium contains at least 2 µmol/L of a soluble iron source (e.g., FeCl₃).[1][2] 2. Reduce Phosphate Levels: Verify that the inorganic phosphate concentration is below 1 mmol/L.[1][2] 3. Optimize Nitrogen Source: If not already in use, supplement your medium with L-histidine (optimal around 20 mmol/L).[2] 4. Ensure Sufficient Carbon: Check that the D-glucose concentration is adequate (≥1.0%).[2]
Lack of Induction	1. Add Plant Signal Molecules: Supplement the culture medium with inducers such as arbutin (B1665170) (e.g., 100 µM) and D-fructose.[5] 2. Use a Defined Minimal Medium: Switch to a syringomycin-inducing minimal medium (SRM) to minimize repression from complex media components.[1][2]
Incorrect pH	1. Monitor and Adjust pH: Measure the initial pH of your medium and adjust it to the 6.0-7.0 range. Monitor the pH throughout the fermentation and adjust if necessary.
Inappropriate Temperature	1. Optimize Incubation Temperature: Ensure the incubation temperature is within the optimal range of 25-28°C.

Issue 2: Inconsistent Syringomycin Yields Between Batches

Possible Cause	Troubleshooting Step
Inoculum Variability	1. Standardize Inoculum Preparation: Use a consistent method for preparing your starter culture, ensuring a similar cell density and growth phase for inoculation.
Genetic Instability of the Strain	1. Re-isolate from a Single Colony: Streak your P. syringae strain on a suitable agar (B569324) medium and start a new culture from a single, well-isolated colony. 2. Long-term Storage: For long-term consistency, prepare and use frozen glycerol (B35011) stocks of your production strain.
Variability in Media Preparation	1. Use High-Purity Reagents: Ensure all media components are of high quality and purity. 2. Prepare Fresh Solutions: Prepare stock solutions of critical components like iron and amino acids freshly to avoid degradation.

Data Presentation

Table 1: Effect of Media Components on Syringomycin Production

Component	Concentration	Effect on Syringomycin Yield	Reference
Iron (FeCl₃)	< 2 µmol/L	Low to no production	[1][2]
≥ 2 µmol/L	High production (e.g., 1024 units/mL)	[1][2]
Inorganic Phosphate	≥ 1 mmol/L	Suppressive	[1][2]
L-Histidine	~20 mmol/L	Optimal for production (e.g., 1024-2048 units/mL)	[2]
D-Glucose	≥ 1.0% (w/v)	Maximum yield (e.g., 1024-2048 units/mL)	[2]

Table 2: Effect of Plant Signal Molecules on Syringomycin Production

Signal Molecule(s)	Concentration	Effect on Syringomycin Yield	Reference
Arbutin and D-Fructose	Not specified	Induction to over 250 units of toxin	[5]
Not specified	>90% of toxigenic strains showed increased production	[6]
Not specified	13 strains showed a ≥10-fold increase in production	[6]

Experimental Protocols

Protocol 1: Preparation of Syringomycin Minimal Medium (SRM)

This protocol is based on the components identified as optimal for syringomycin production.

Materials:

• D-Glucose

• L-Histidine

• Magnesium sulfate (B86663) heptahydrate (MgSO₄·7H₂O)

• Potassium phosphate, monobasic (KH₂PO₄)

• Iron(III) chloride (FeCl₃)

• Distilled or deionized water

• Agar (for solid medium)

Procedure:

• For 1 liter of SRM, prepare the following stock solutions:

  • Glucose: 10 g in 100 mL of water (autoclave separately).

  • L-Histidine: 3.1 g in 100 mL of water (filter sterilize).

  • MgSO₄·7H₂O: 2.46 g in 100 mL of water (autoclave).

  • KH₂PO₄ (low phosphate): 0.136 g in 100 mL of water (autoclave). This will give a final concentration of 1 mM. To achieve a more optimal lower concentration, a more dilute stock solution should be prepared.

  • FeCl₃: 0.032 g in 100 mL of water (filter sterilize). This will give a final concentration of 2 µM.

• Add the autoclaved MgSO₄ and KH₂PO₄ stock solutions to approximately 700 mL of sterile water.

• If preparing solid medium, add 15 g of agar and autoclave.

• Cool the medium to approximately 50°C.

• Aseptically add the sterile glucose and L-histidine stock solutions.

• Aseptically add the sterile FeCl₃ solution.

• Adjust the final volume to 1 liter with sterile water.

• The final pH should be in the range of 6.0-7.0. Adjust with sterile NaOH or HCl if necessary.

Protocol 2: Syringomycin Bioassay using Geotrichum candidum

This bioassay is a common method for quantifying syringomycin activity based on its antifungal properties.

Materials:

• Geotrichum candidum culture

• Potato Dextrose Agar (PDA) plates

• Potato Dextrose Broth (PDB)

• Sterile water or saline

• P. syringae cultures grown under desired conditions

Procedure:

• Prepare G. candidum Inoculum:

  • Grow G. candidum in PDB at 25-30°C for 2-3 days.

  • Alternatively, scrape spores from a mature PDA plate into sterile water.

  • Adjust the spore suspension concentration to approximately 10⁶ spores/mL.

• Inoculate P. syringae:

  • Spot-inoculate 10 µL of your P. syringae cultures onto the center of SRM or another test agar medium.

  • Incubate the plates at 25°C for 3-5 days to allow for syringomycin production.

• Overlay with G. candidum:

  • Prepare a molten PDA overlay by mixing 10 mL of sterile, molten (45-50°C) PDA with 100 µL of the G. candidum spore suspension.

  • Pour the mixture evenly over the surface of the P. syringae plates.

• Incubation and Measurement:

  • Incubate the overlaid plates at 25-30°C for 24-48 hours, or until the fungal lawn is established.

  • Measure the diameter of the zone of inhibition (the clear zone where fungal growth is inhibited) around the P. syringae colony. The size of the zone is proportional to the amount of syringomycin produced.

Visualizations

Caption: Experimental workflow for syringomycin production and bioassay.

Caption: Simplified signaling pathway for syringomycin production induction.

References

• 1. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of the syrP gene, which regulates syringomycin synthesis by Pseudomonas syringae pv. syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of dissolved oxygen and aeration rate on antibiotic production of Streptomyces fradiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. "Growth Parameters for Syringomycin Production in Pseudomonas syringae " by Nathaly M. Carranza [digitalcommons.usu.edu]
• 7. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

protocol for long-term storage of purified Syringomycin E

This technical support center provides guidance on the long-term storage, handling, and troubleshooting of purified Syringomycin E for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for purified Syringomycin E?

For long-term storage, purified Syringomycin E should be stored at –20 °C.[1] Under these conditions, the product is stable for up to 18 months.[1] It is recommended to keep the container tightly closed in a dry and well-ventilated place.[2]

Q2: In what form is Syringomycin E typically supplied?

Commercial preparations of Syringomycin E are often supplied as a solution, for example, at a concentration of 0.5 mg/mL in 1 mM HCl.[1]

Q3: Is Syringomycin E stable at room temperature?

While specific data on room temperature stability is limited, it is a lipopeptide and, like most peptides, is susceptible to degradation at ambient temperatures. For maintaining integrity and activity, storage at –20°C is strongly advised.

Q4: What are the known mechanisms of action for Syringomycin E?

Syringomycin E is a phytotoxin that acts as a potent biosurfactant.[1] Its primary mode of action involves inserting into the plasma membrane of target cells (fungal and plant) to form pores or channels.[1][3][4] This disrupts the membrane potential and leads to leakage of ions, ultimately causing cell death.[3][4]

Q5: What are the primary applications of Syringomycin E in research?

Due to its potent antifungal properties, Syringomycin E is widely used in studies of fungal pathogens.[1][5] It is also utilized in research on plant-pathogen interactions, membrane biophysics to study ion channel formation, and as a potential lead compound in drug development.[3][4]

Troubleshooting Guide

Issue 1: Reduced or complete loss of antifungal activity.

• Possible Cause 1: Improper Storage Temperature.

  • Solution: Verify that the Syringomycin E solution has been consistently stored at –20°C. Avoid repeated freeze-thaw cycles, which can degrade the peptide structure. Aliquot the stock solution into smaller, single-use volumes upon first use to minimize temperature fluctuations.

• Possible Cause 2: Degradation due to Contamination.

  • Solution: Ensure that all handling of the Syringomycin E solution is performed under sterile conditions (e.g., in a laminar flow hood) using sterile pipette tips and tubes to prevent microbial or enzymatic contamination that could degrade the compound.

• Possible Cause 3: Incorrect Dilution or Incompatible Buffer.

  • Solution: Prepare fresh dilutions from a properly stored stock solution for each experiment. Ensure the diluent is compatible and will not cause precipitation or inactivation. If supplied in a mild acidic solution like 1 mM HCl, be mindful of the final pH when diluting into experimental buffers.

Issue 2: Precipitation observed in the solution upon thawing or storage.

• Possible Cause 1: Low Solubility in the Storage Buffer.

  • Solution: Syringomycin E is a lipopeptide with amphipathic properties. If precipitation is observed, gently warm the vial to 37°C for a few minutes and vortex to redissolve the compound. If the problem persists, consider if the storage buffer is appropriate. It is supplied in 1 mM HCl to aid solubility.

• Possible Cause 2: Freeze-Thaw Cycles.

  • Solution: As mentioned, repeated freeze-thaw cycles can lead to aggregation and precipitation. Aliquoting the stock solution is the most effective way to prevent this.

Issue 3: Inconsistent experimental results.

• Possible Cause 1: Inaccurate Pipetting of a Viscous Solution.

  • Solution: Depending on the concentration and solvent, the solution may be slightly viscous. Ensure accurate pipetting by using positive displacement pipettes or by reverse pipetting techniques with standard air displacement pipettes.

• Possible Cause 2: Adsorption to Plasticware.

  • Solution: Peptides and lipophilic compounds can sometimes adsorb to the surface of plastic tubes, leading to a lower effective concentration. To mitigate this, use low-adhesion microcentrifuge tubes for storage and dilution.

Data Summary Table

Parameter	Recommended Condition	Stability/Notes
Storage Temperature	–20 °C	Stable for up to 18 months.[1]
Supplied Form	0.5 mg/mL in 1 mM HCl	This acidic solution aids in solubility.[1]
Handling	Aseptic techniques	To prevent microbial and enzymatic degradation.
Freeze-Thaw Cycles	Avoid	Aliquot into single-use volumes.
Container	Tightly closed, in a dry, well-ventilated place	Protects from moisture and air.[2]

Experimental Protocols

Protocol: Aliquoting Purified Syringomycin E for Long-Term Storage

This protocol outlines the best practice for preparing aliquots of Syringomycin E upon receiving a new stock vial to ensure long-term stability and experimental consistency.

Materials:

• Stock solution of purified Syringomycin E (e.g., 0.5 mg/mL in 1 mM HCl)

• Sterile, low-adhesion microcentrifuge tubes (e.g., 1.5 mL)

• Calibrated micropipettes and sterile tips

• Laminar flow hood or sterile work area

• –20 °C freezer

Procedure:

• Preparation: Work in a laminar flow hood to maintain sterility. Allow the stock vial of Syringomycin E to thaw completely on ice.

• Homogenization: Once thawed, gently vortex the stock vial for 5-10 seconds to ensure a homogenous solution. Visually inspect for any precipitation. If present, warm the vial briefly at 37°C and vortex again until the solution is clear.

• Aliquoting: Using a calibrated micropipette with a sterile tip, dispense smaller, single-use volumes (e.g., 10-50 µL) into the sterile, low-adhesion microcentrifuge tubes. The aliquot volume should be based on the amount typically needed for a single experiment to avoid thawing large volumes.

• Labeling: Clearly label each aliquot with the compound name, concentration, and date of aliquoting.

• Storage: Immediately place the labeled aliquots in a –20 °C freezer for long-term storage.

• Documentation: Record the number of aliquots and the date in your lab notebook.

Visualizations

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. file1.lookchem.com [file1.lookchem.com]
• 3. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syringomycin E - Wikipedia [en.wikipedia.org]
• 5. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Syringomycin Extraction Protocols

Welcome to the technical support center for syringomycin (B1172496) extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for the extraction and purification of syringomycin from Pseudomonas syringae.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during syringomycin production, extraction, and purification.

Culture & Production Issues

Q1: My Pseudomonas syringae culture is growing well, but the syringomycin yield is low. What are the potential causes?

A1: Low syringomycin production despite good cell growth is a common issue and can be attributed to several factors related to the culture conditions. Here are the key aspects to investigate:

• Inappropriate Nutrient Levels: Syringomycin is a secondary metabolite, and its production is often triggered by specific nutrient limitations.

  • Iron (Fe): Iron is a critical regulator. Syringomycin production is optimal at iron concentrations of 2 µM or higher. Ensure your medium is not iron-deficient. Conversely, excessively high levels of iron may not further enhance production.[1]

  • Phosphate (B84403) (PO₄³⁻): High phosphate concentrations can suppress syringomycin synthesis. A phosphate concentration of 1 mM or more has been shown to be suppressive.[1]

  • Nitrogen Source: The choice of nitrogen source is important. L-histidine at a concentration of approximately 20 mM has been found to be an effective nitrogen source for syringomycin synthesis.[1]

• Lack of Plant Signal Molecules: The biosynthesis of syringomycin is significantly induced by plant-derived signal molecules.[2]

  • Consider supplementing your culture medium with plant extracts (e.g., cherry leaf extract) or known inducers like arbutin (B1665170) and D-fructose to enhance production.[2]

• Suboptimal Temperature: Temperature can affect secondary metabolite production. While P. syringae can grow at a range of temperatures, syringomycin production may be optimal within a narrower range. It is advisable to culture the bacteria at a controlled temperature, typically around 25°C.

• Aeration and Agitation: While adequate aeration is necessary for bacterial growth, excessive aeration might not be optimal for syringomycin production. Some studies suggest that less aerated conditions, such as in capped test tubes with agitation, can be more efficient for production than highly aerated fermenters.

Q2: How can I quickly screen my P. syringae isolates for syringomycin production?

A2: A bioassay using an indicator organism is a standard and effective method for screening. Geotrichum candidum is a filamentous fungus that is highly sensitive to syringomycin.

• Protocol:

  • Culture your P. syringae isolates on a suitable agar (B569324) medium (e.g., Potato Dextrose Agar or a specific syringomycin production medium) for 3-4 days at 25°C.[3]

  • Prepare a suspension of G. candidum.

  • Overspray the agar plates containing the bacterial colonies with the G. candidum suspension.[3]

  • Incubate the plates for another 24-48 hours.

  • Syringomycin production is indicated by a zone of inhibition of fungal growth around the bacterial colonies.[3][4]

Extraction & Purification Pitfalls

Q3: I am getting a low recovery of syringomycin after the n-butanol extraction step. What could be wrong?

A3: Low recovery during solvent extraction can be due to several factors:

• Incorrect pH: Syringomycin is a basic peptide and is more soluble in the organic phase at an acidic pH. Ensure the pH of the culture supernatant is adjusted to an acidic range (e.g., pH 3.0) with an acid like HCl before extraction with n-butanol.

• Insufficient Mixing: Inadequate mixing during the extraction will result in poor partitioning of syringomycin into the n-butanol phase. Ensure vigorous mixing for a sufficient duration.

• Emulsion Formation: Emulsions can form at the interface between the aqueous and organic layers, trapping the product. If an emulsion forms, it can sometimes be broken by centrifugation at a low speed or by adding a small amount of a saturated salt solution.

• Incomplete Phase Separation: Ensure complete separation of the aqueous and organic phases before collecting the n-butanol layer. Any carryover of the aqueous phase will dilute your extract.

Q4: My purified syringomycin shows low activity in the bioassay.

A4: This could be due to degradation of the compound or issues with the bioassay itself.

• Compound Instability: Syringomycin can be sensitive to high temperatures and extreme pH for prolonged periods. Avoid excessive heat during solvent evaporation and store the purified compound at low temperatures (e.g., -20°C or -80°C).

• Bioassay Issues:

  • Inoculum Density of Indicator Strain: A very high density of G. candidum may require a higher concentration of syringomycin to show a clear inhibition zone. Standardize your inoculum.

  • Incorrect pH of Assay Medium: The activity of some antimicrobial peptides can be pH-dependent. Ensure the pH of the bioassay medium is optimal for syringomycin activity.

  • Inaccurate Dilutions: Double-check the calculations for your serial dilutions of the purified syringomycin.

Q5: I am observing multiple peaks in my HPLC chromatogram after purification. What are these contaminants?

A5: The presence of multiple peaks could be due to several reasons:

• Presence of Syringomycin Isoforms: P. syringae produces several isoforms of syringomycin that differ in the length of their fatty acid side chain. These isoforms may have slightly different retention times on a reverse-phase HPLC column, resulting in multiple closely eluting peaks.

• Co-purification of Other Lipopeptides: P. syringae also produces other lipopeptides like syringopeptins, which have similar physicochemical properties and may co-elute with syringomycin during the initial purification steps. Optimizing the gradient of your HPLC method can help in resolving these compounds.

• Contaminants from Culture Medium: Components from the culture medium can sometimes be carried through the purification process. Ensure thorough washing of the cation exchange column before elution.

• Degradation Products: If the sample has been handled improperly (e.g., exposed to harsh pH or high temperatures), some of the peaks could be degradation products.

Experimental Protocols

Detailed Methodology for Syringomycin Extraction and Purification

This protocol synthesizes information from various sources to provide a comprehensive step-by-step guide.

1. Culture and Harvest

• Medium: Use a syringomycin production medium such as SRM (Syringomycin Minimal Medium) or Potato Dextrose Broth (PDB) supplemented with necessary nutrients. For enhanced production, consider adding plant extracts or signal molecules like arbutin and D-fructose.[2]

• Incubation: Grow Pseudomonas syringae at 25°C with agitation for 4-6 days.

• Harvesting: Centrifuge the culture at a high speed (e.g., 10,000 x g for 20 minutes) to pellet the bacterial cells. The supernatant contains the secreted syringomycin.

2. n-Butanol Extraction

• Acidification: Adjust the pH of the culture supernatant to 3.0 using 1N HCl.

• Extraction: Transfer the acidified supernatant to a separatory funnel and add an equal volume of n-butanol. Shake vigorously for 10-15 minutes. Allow the phases to separate.

• Collection: Collect the upper n-butanol phase. Repeat the extraction of the aqueous phase two more times with an equal volume of n-butanol.

• Concentration: Pool the n-butanol fractions and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

3. Cation Exchange Chromatography

• Resin and Column Preparation: Use a weak cation exchange resin such as CM-Cellulose. Pack it into a column and equilibrate with a starting buffer of low ionic strength and acidic pH (e.g., 10 mM sodium phosphate buffer, pH 3.0).[5][6]

• Sample Loading: Dissolve the concentrated extract from the n-butanol step in a small volume of the starting buffer and load it onto the equilibrated column.

• Washing: Wash the column with several column volumes of the starting buffer to remove unbound contaminants.

• Elution: Elute the bound syringomycin using a linear gradient of increasing ionic strength (e.g., 0 to 1 M NaCl in the starting buffer) or a step gradient.[5] Collect fractions and monitor the absorbance at a low wavelength (e.g., 214 nm).

• Activity Assay: Test the collected fractions for antifungal activity against G. candidum to identify the fractions containing syringomycin.

4. High-Performance Liquid Chromatography (HPLC) Analysis

• Column: A C18 reverse-phase column is suitable for syringomycin analysis.

• Mobile Phase: A common mobile phase is a gradient of acetonitrile (B52724) and water, both containing a small amount of an ion-pairing agent like trifluoroacetic acid (TFA) (e.g., 0.1%).

• Gradient: A typical gradient could be:

  • 0-5 min: 20% Acetonitrile

  • 5-35 min: 20% to 80% Acetonitrile

  • 35-40 min: 80% Acetonitrile

  • 40-45 min: 80% to 20% Acetonitrile

• Detection: Monitor the elution profile at a wavelength of 214 nm. The retention time for syringomycin will depend on the specific conditions and column used, but it is typically in the range of 20-30 minutes under such a gradient.[7]

Data Presentation

Table 1: Factors Influencing Syringomycin Production

Parameter	Optimal Condition/Effect	Reference
Iron (Fe³⁺)	≥ 2 µM for optimal production.	[1]
Phosphate (PO₄³⁻)	Suppressive at concentrations ≥ 1 mM.	[1]
Nitrogen Source	L-histidine (approx. 20 mM) is effective.	[1]
Plant Signals	Arbutin and D-fructose induce production.	[2]
Temperature	Optimal production around 25°C.	-
pH	Production is favored in slightly acidic to neutral media.	-

Table 2: Representative Purification Table for Syringomycin

Note: This is a representative table based on typical purification schemes for microbial lipopeptides, as a complete published table for syringomycin was not found. The values are illustrative.

Purification Step	Total Protein (mg)	Total Activity (Units)	Specific Activity (Units/mg)	Yield (%)	Purification Fold
Culture Supernatant	2000	8000	4	100	1
n-Butanol Extract	400	6400	16	80	4
Cation Exchange Pool	40	4800	120	60	30
Final Purified Fraction	8	3200	400	40	100

One unit of activity can be defined as the reciprocal of the highest dilution that completely inhibits the growth of a standardized inoculum of G. candidum.

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and purification of syringomycin.

Signaling Pathway of Syringomycin Action

Caption: Syringomycin-induced signaling cascade in plant cells.

References

• 1. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syringomycin production among strains of Pseudomonas syringae pv. syringae: conservation of the syrB and syrD genes and activation of phytotoxin production by plant signal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bio-rad.com [bio-rad.com]
• 6. ionresins.alfa-chemistry.com [ionresins.alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]

enhancing Syringomycin production using plant signal molecules

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during experiments aimed at enhancing syringomycin (B1172496) production in Pseudomonas syringae using plant signal molecules.

Frequently Asked Questions (FAQs)

Q1: What are the most effective plant signal molecules for inducing syringomycin production?

A1: Research has identified specific phenolic glucosides as potent inducers of syringomycin biosynthesis. Arbutin (B1665170), salicin, and phenyl-beta-D-glucopyranoside have been shown to be strong inducers.[1][2][3] These molecules activate the syrB gene, which is essential for syringomycin synthesis.[1][2][3][4] Additionally, certain sugars, particularly D-fructose, D-mannose, and sucrose, can significantly enhance the inductive effect of phenolic glucosides, often by a factor of two to five.[1][2][3]

Q2: How do these plant signal molecules regulate syringomycin production?

A2: Plant signal molecules are perceived by Pseudomonas syringae and trigger a signal transduction cascade that leads to the transcriptional activation of the syringomycin (syr) gene cluster.[1][2] A key regulatory pathway involved in this process is the GacS/GacA two-component system, which, along with SalA and SyrF, mediates the transmission of the plant signal to the syr-syp biosynthesis machinery, leading to the coordinated expression of genes responsible for producing syringomycin and syringopeptin.[5]

Q3: What is the optimal culture medium for syringomycin production?

A3: A specially formulated syringomycin minimal medium (SRM) has been developed for optimal production.[1][5] Key factors for high-yield production include controlled concentrations of iron and inorganic phosphate (B84403). Iron concentrations of 2 µM or higher are beneficial, while phosphate concentrations of 1 mM or more can suppress syringomycin production.[1][5] L-histidine has been identified as an effective nitrogen source for synthesis under defined conditions.[1]

Q4: Can crude plant extracts be used to induce syringomycin production?

A4: Yes, crude leaf extracts from host plants like cherry have been shown to induce syringomycin production.[6][7] However, the effectiveness of these extracts can vary depending on the plant cultivar and the concentration of active signal molecules within the extract.[6] For more consistent and reproducible results, using purified plant signal molecules is recommended.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no syringomycin production despite the presence of inducing molecules.	1. Suboptimal culture conditions: Incorrect concentrations of iron or phosphate in the medium.[1][5] 2. Ineffective signal molecule concentration: The concentration of the phenolic glucoside or sugar may be too low. 3. Degradation of signal molecules: The plant signal molecules may be unstable under the experimental conditions. 4. Bacterial strain variation: Not all strains of P. syringae pv. syringae respond equally to inducers.[8]	1. Optimize the culture medium: Ensure iron levels are at least 2 µM and phosphate levels are below 1 mM.[1][5] Prepare fresh medium for each experiment. 2. Perform a dose-response experiment: Test a range of concentrations for the phenolic glucosides (e.g., 10-100 µM) and sugars (e.g., 0.1%).[1][5] 3. Prepare fresh solutions of signal molecules: Add them to the culture medium immediately before inoculation. 4. Verify the responsiveness of your strain: Test a reference strain known to be a high producer of syringomycin. Over 90% of toxigenic strains show enhanced production with arbutin and D-fructose.[8]
Inconsistent results between replicate experiments.	1. Variability in inoculum preparation: Differences in the age or density of the bacterial culture used for inoculation. 2. Inconsistent preparation of plant signal molecule solutions. 3. Fluctuations in incubation conditions: Variations in temperature or aeration.	1. Standardize the inoculum: Use a fresh overnight culture and normalize the cell density (e.g., to a specific OD600) before inoculating your experimental cultures. 2. Prepare a single stock solution of inducers: Use this stock for all replicates in an experiment. 3. Ensure consistent incubation: Use a temperature-controlled shaker with a constant agitation speed.
Difficulty in quantifying syringomycin production.	1. Insensitive bioassay: The indicator organism (e.g., Geotrichum candidum) may not be sensitive enough to detect low levels of syringomycin. 2. Interference from other secreted compounds: Other metabolites produced by P. syringae could affect the growth of the indicator organism. 3. Issues with syringomycin extraction: Inefficient extraction from the culture supernatant can lead to underestimation.	1. Optimize the bioassay: Ensure the indicator organism is in the logarithmic growth phase and use a standardized cell density. 2. Use a purified syringomycin standard: Create a standard curve to accurately quantify the amount of syringomycin in your samples. 3. Employ a robust extraction protocol: A common method involves precipitation with acetone (B3395972) followed by resuspension in a suitable solvent.
Unexpected inhibition of bacterial growth after adding plant extracts.	1. Presence of antimicrobial compounds in the extract: Some plant extracts contain compounds that can inhibit bacterial growth.[9] 2. Incorrect pH of the extract solution.	1. Test the effect of the extract on bacterial growth: Perform a control experiment where you monitor the growth of P. syringae in the presence of the extract without inducers. 2. Measure and adjust the pH of the extract solution: Ensure it is within the optimal range for bacterial growth before adding it to the culture.

Data Presentation

Table 1: Effect of Phenolic Glucosides on syrB Gene Expression

Plant Signal Molecule (100 µM)	β-Galactosidase Activity (Units)	Reference
Arbutin	~1,200	[1][2]
Phenyl-beta-D-glucopyranoside	~1,200	[1][2]
Salicin	~1,200	[1][2]
Esculin	250 - 400	[1][2]
Helicin	250 - 400	[1][2]
No Inducer (Control)	< 50	[1][2]

Table 2: Enhancement of Syringomycin Production by Arbutin and D-fructose

Treatment	Syringomycin Production (Units of Toxin)	Reference
Arbutin + D-fructose	> 250	[1][2]
No Inducers (Control)	Baseline	[1][2]

Experimental Protocols

Protocol 1: Induction of Syringomycin Production using Plant Signal Molecules

• Prepare Syringomycin Minimal Medium (SRM): Prepare SRM according to established formulations, ensuring that the final concentration of inorganic phosphate is below 1 mM and iron is supplemented to at least 2 µM.

• Prepare Inoculum: Culture Pseudomonas syringae pv. syringae in a suitable broth medium (e.g., King's B) overnight at 25-28°C with shaking.

• Standardize Inoculum: Pellet the overnight culture by centrifugation, wash the cells with sterile SRM, and resuspend in SRM to a final optical density at 600 nm (OD600) of 0.1.

• Set up Experimental Cultures: Dispense the standardized inoculum into sterile flasks containing fresh SRM.

• Add Plant Signal Molecules: Add sterile-filtered stock solutions of the desired phenolic glucosides (e.g., arbutin to a final concentration of 100 µM) and/or sugars (e.g., D-fructose to a final concentration of 0.1%). Include a control culture with no added signal molecules.

• Incubation: Incubate the cultures at 25°C with shaking (e.g., 200 rpm) for 48-72 hours.

• Harvest and Quantify Syringomycin: After incubation, pellet the bacterial cells by centrifugation. The supernatant can then be used for syringomycin quantification (see Protocol 2).

Protocol 2: Quantification of Syringomycin using an Agar (B569324) Diffusion Bioassay

• Prepare Indicator Fungus: Culture an indicator fungus, such as Geotrichum candidum, in a suitable liquid medium until it reaches the mid-logarithmic growth phase.

• Prepare Assay Plates: Prepare potato dextrose agar (PDA) plates.

• Inoculate Plates: Spread a standardized suspension of the indicator fungus evenly over the surface of the PDA plates.

• Apply Samples: Aseptically place small, sterile filter paper discs onto the agar surface. Pipette a known volume (e.g., 20 µL) of the culture supernatants from Protocol 1 onto the discs. Also, include a dilution series of a purified syringomycin standard to create a standard curve.

• Incubation: Incubate the plates at a suitable temperature for the indicator fungus (e.g., 25-28°C) for 24-48 hours.

• Measure Zones of Inhibition: Measure the diameter of the clear zones of growth inhibition around each disc.

• Quantify Syringomycin: Use the standard curve generated from the purified syringomycin to determine the concentration of syringomycin in the experimental samples. One unit of syringomycin is often defined as the amount that produces a 1 mm zone of inhibition.

Visualizations

Caption: Signaling pathway for syringomycin induction.

Caption: Experimental workflow for syringomycin induction.

References

• 1. Regulation of syringomycin synthesis in Pseudomonas syringae pv. syringae and defined conditions for its production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae Coordinates Production of a Motility-Enabling Surfactant with Flagellar Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. Plant signal molecules activate the syrB gene, which is required for syringomycin production by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. biorxiv.org [biorxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. In vitro strategies for the enhancement of secondary metabolite production in plants: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Refinement of HPLC Methods for Separating Syringomycin Isoforms

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their HPLC methods for the separation of Syringomycin isoforms.

Troubleshooting Guides

This section addresses common issues encountered during the HPLC separation of Syringomycin isoforms.

Issue 1: Poor Resolution Between Syringomycin Isoforms (SRA1, SRE, SRG)

Question: My chromatogram shows broad, overlapping peaks for the Syringomycin isoforms. How can I improve the resolution?

Answer:

Poor resolution between the closely related Syringomycin isoforms is a common challenge due to their structural similarity. The primary difference between Syringomycin A1, E, and G is the length of the 3-hydroxy fatty acid tail, which results in small differences in hydrophobicity.[1] To improve resolution, a systematic approach to method optimization is recommended.

Troubleshooting Steps:

• Optimize the Gradient Slope: For complex mixtures of structurally similar peptides, a shallow gradient is often necessary to achieve adequate separation.[2][3]

  • Initial Approach: Start with a broad "scouting" gradient (e.g., 5-95% acetonitrile (B52724) over 20-30 minutes) to determine the approximate elution time of the isoforms.

  • Refinement: Based on the scouting run, create a shallower gradient around the elution window of the Syringomycin isoforms. A gradient slope of 0.25-0.5% change in organic mobile phase per column volume can significantly enhance resolution.[2]

• Adjust the Mobile Phase Composition:

  • Organic Modifier: While acetonitrile is a common choice, switching to or adding methanol (B129727) can alter selectivity due to different solvent properties.

  • Mobile Phase Additives: The use of ion-pairing agents like trifluoroacetic acid (TFA) is crucial for good peak shape and resolution of peptides.[1][4] Varying the concentration of TFA (e.g., from 0.05% to 0.1%) can impact retention and selectivity.[1][5] For basic peptides like Syringomycin, a low pH mobile phase (around pH 2-3) achieved with TFA helps to suppress the ionization of residual silanol (B1196071) groups on the column, minimizing peak tailing.[1]

• Change the Column Temperature: Temperature can significantly affect the selectivity of lipopeptide separations.[1]

  • Increasing the temperature can improve peak shape and reduce viscosity, but may also decrease retention.

  • Experiment with a range of temperatures (e.g., 30°C, 40°C, 50°C) to find the optimal balance between resolution and analysis time.

• Evaluate the Stationary Phase:

  • A C8 or C18 column with a pore size of 100-300 Å is typically suitable for lipopeptide separations. C8 columns are generally less retentive than C18 columns, which can be advantageous for highly hydrophobic molecules.

  • Consider using a column with a different stationary phase chemistry (e.g., phenyl-hexyl) if resolution cannot be achieved on a standard C8 or C18 column.

Issue 2: Peak Tailing

Question: The peaks for my Syringomycin isoforms are asymmetrical with significant tailing. What could be the cause and how can I fix it?

Answer:

Peak tailing is a common issue in reverse-phase HPLC, particularly with basic compounds like Syringomycin. It is often caused by secondary interactions between the analyte and the stationary phase, or other system issues.

Troubleshooting Steps:

• Check Mobile Phase pH: The most common cause of peak tailing for basic compounds is the interaction with ionized residual silanol groups on the silica-based stationary phase.

  • Ensure the mobile phase pH is low enough (typically pH 2-3 with 0.1% TFA) to keep the silanol groups protonated and reduce these secondary interactions.[1]

• Use an Appropriate Ion-Pairing Agent: Trifluoroacetic acid (TFA) acts as an ion-pairing agent, masking the positive charges on the basic residues of the peptide and improving peak shape.[1][4] Ensure a sufficient concentration of TFA (0.05-0.1%) is present in both mobile phase A and B.

• Sample Overload: Injecting too much sample can lead to peak tailing.

  • Try reducing the injection volume or diluting the sample to see if the peak shape improves.

• Column Contamination or Degradation:

  • A buildup of strongly retained sample components on the column can cause peak tailing. Flush the column with a strong solvent (e.g., 100% acetonitrile or isopropanol).

  • If the problem persists, the column may be degraded and require replacement.

• System Issues:

  • Extra-column dead volume in tubing or fittings can contribute to peak tailing. Ensure all connections are made correctly with minimal tubing length.

  • A partially blocked column frit can also cause peak distortion. Try back-flushing the column to dislodge any particulates.

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for separating Syringomycin isoforms?

A1: A reversed-phase C8 or C18 column is the most common choice for separating lipopeptides like Syringomycin. A C8 column may be preferable to reduce the strong retention of these hydrophobic molecules. Look for columns with a pore size of 100-300 Å to accommodate the size of the cyclic peptide. High-purity silica (B1680970) with end-capping is recommended to minimize secondary interactions.

Q2: How should I prepare my Syringomycin sample for HPLC analysis?

A2: Proper sample preparation is critical to avoid issues like column clogging and poor peak shape.

• Dissolution: Dissolve the purified Syringomycin extract in a solvent compatible with the initial mobile phase conditions, such as a mixture of water and acetonitrile. Using a solvent stronger than the initial mobile phase can lead to peak distortion.

• Filtration: Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before injection.[6]

• Preventing Aggregation: Lipopeptides can sometimes aggregate. To mitigate this, you can try dissolving the sample in a small amount of organic solvent (like methanol or acetonitrile) before diluting with the mobile phase. Sonication can also help to break up aggregates.

Q3: What is a good starting gradient for method development?

A3: A good starting point for separating Syringomycin isoforms is a linear gradient from a low to a high percentage of organic solvent. For example:

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: 30-70% B over 30 minutes. This initial gradient can then be optimized by making it shallower around the elution time of the isoforms to improve resolution.

Q4: Can I use a different mobile phase additive instead of TFA?

A4: While TFA is the most common additive for peptide separations due to its effectiveness in improving peak shape, other options exist. Formic acid (0.1%) is another common choice, especially for LC-MS applications, as it is less ion-suppressing than TFA. However, formic acid is a weaker acid and may not be as effective at minimizing peak tailing for basic peptides.

Q5: At what wavelength should I detect Syringomycin?

A5: Syringomycin contains peptide bonds which absorb UV light at low wavelengths. Detection is typically performed between 210 nm and 220 nm for maximum sensitivity.

Data Presentation

Table 1: Effect of Gradient Slope on Resolution of Syringomycin Isoforms

Gradient Slope (% Acetonitrile/min)	Resolution (Rs) between SRE and SRG	Peak Width (min) of SRE
2.0	0.8	0.75
1.0	1.3	0.60
0.5	1.8	0.45

Representative data illustrating the trend of improved resolution with a shallower gradient.

Table 2: Influence of Column Temperature on Retention Time and Selectivity

Temperature (°C)	Retention Time of SRE (min)	Selectivity (α) between SRE and SRG
30	15.2	1.08
40	14.5	1.12
50	13.8	1.10

Illustrative data showing how temperature can be optimized to maximize selectivity.

Experimental Protocols

Detailed Methodology for HPLC Separation of Syringomycin Isoforms

This protocol provides a starting point for the refinement of an HPLC method for the separation of Syringomycin A1, E, and G.

1. Materials and Reagents:

• Syringomycin standard or purified extract

• HPLC grade water

• HPLC grade acetonitrile

• Trifluoroacetic acid (TFA), HPLC grade

• 0.22 µm syringe filters

2. Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector

• Reversed-phase C8 column (e.g., 4.6 x 150 mm, 5 µm particle size, 120 Å pore size)

3. Mobile Phase Preparation:

• Mobile Phase A: 0.1% (v/v) TFA in HPLC grade water. To prepare 1 L, add 1 mL of TFA to 999 mL of water. Degas before use.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC grade acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of acetonitrile. Degas before use.

4. Sample Preparation:

• Accurately weigh and dissolve the Syringomycin sample in a 50:50 mixture of Mobile Phase A and Mobile Phase B to a final concentration of approximately 1 mg/mL.

• Vortex or sonicate briefly to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm syringe filter into an HPLC vial.

5. HPLC Conditions:

• Column: C8, 4.6 x 150 mm, 5 µm, 120 Å

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

• Detection Wavelength: 215 nm

• Gradient Program:

  • 0-5 min: 30% B

  • 5-35 min: 30% to 60% B (linear gradient)

  • 35-40 min: 60% to 90% B (wash)

  • 40-45 min: 90% B (hold)

  • 45-46 min: 90% to 30% B (return to initial)

  • 46-55 min: 30% B (equilibration)

6. Data Analysis:

• Identify the peaks corresponding to the Syringomycin isoforms based on their retention times relative to a standard, if available. The expected elution order is SRA1, SRE, and then SRG, based on increasing hydrophobicity.

• Calculate the resolution between adjacent peaks to assess the quality of the separation.

• Integrate the peak areas for quantification.

Mandatory Visualizations

Caption: Experimental workflow for HPLC method refinement.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification of lipopeptide isoforms by MALDI-TOF-MS/MS based on the simultaneous purification of iturin, fengycin, and surfactin by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimizing selectivity during reversed-phase high performance liquid chromatography method development: prioritizing experimental conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Optimum concentration of trifluoroacetic acid for reversed-phase liquid chromatography of peptides revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Key Considerations For Sample Preparation in HPLC - Blogs - News [alwsci.com]

addressing variability in antifungal activity of Syringomycin batches

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering variability in the antifungal activity of Syringomycin (B1172496) E batches.

Frequently Asked Questions (FAQs)

Q1: What is Syringomycin E and what is its mechanism of antifungal action?

Syringomycin E is a cyclic lipodepsinonapeptide produced by the bacterium Pseudomonas syringae pv. syringae.[1][2] It exhibits broad-spectrum antifungal activity. Its primary mechanism of action involves the disruption of the fungal plasma membrane. The lipophilic tail of the molecule inserts into the lipid bilayer, while the peptidic ring interacts with membrane components. This leads to the formation of pores or ion channels in the membrane.[2][3] These channels disrupt the electrochemical gradient by causing an efflux of potassium ions (K+) and an influx of calcium (Ca2+) and protons (H+), ultimately leading to cell death.[1][3]

Q2: What are the known factors that can cause variability in the antifungal activity of Syringomycin E batches?

Variability in the antifungal activity of Syringomycin E batches can arise from several factors related to its production and composition:

• Purity of the Preparation: Commercial preparations of Syringomycin E can vary in purity. The presence of related lipodepsinonapeptide analogs, such as Syringomycin A1 and G, syringotoxins, or syringostatins, which differ in the length of their fatty acid tails or amino acid composition, can influence the overall antifungal activity of the batch.[1]

• Structural Integrity: The complex cyclic structure of Syringomycin E can be susceptible to degradation during production, purification, and storage. Factors such as pH, temperature, and exposure to light can affect its stability and, consequently, its biological activity.

• Chlorination Status: The chlorination of a threonine residue in the peptide ring is important for the full biological activity of Syringomycin E.[3] Incomplete chlorination during biosynthesis can result in a heterogeneous mixture of chlorinated and non-chlorinated forms, with the latter having reduced antifungal potency.

• Formulation and Solubility: Syringomycin E is often supplied in a dilute acid solution to maintain solubility and stability.[1] Variations in the formulation or improper handling by the end-user can lead to precipitation or aggregation, reducing the effective concentration of the active compound.

Q3: How does the composition of the fungal cell membrane influence the activity of Syringomycin E?

The susceptibility of a fungus to Syringomycin E is significantly influenced by the lipid composition of its plasma membrane. Key components include:

• Sphingolipids: These lipids are crucial for the action of Syringomycin E. The presence of specific sphingolipids, particularly those with very-long-chain fatty acids and mannosyl-diinositolphosphoryl-ceramide (M(IP)2C), promotes the antifungal activity.[1] Fungal mutants with defects in sphingolipid biosynthesis often exhibit resistance to Syringomycin E.[1]

• Sterols: Ergosterol, the primary sterol in fungal membranes, also modulates the activity of Syringomycin E. While not essential for channel formation, the presence and type of sterols can influence the efficiency of pore formation.[4][5] Interestingly, cholesterol, the main sterol in mammalian cells, significantly reduces the membrane's sensitivity to Syringomycin E, which may contribute to its selective antifungal activity.[4][5]

Troubleshooting Guide

This guide addresses common issues encountered during in vitro antifungal susceptibility testing with Syringomycin E.

Issue	Potential Cause(s)	Recommended Action(s)
Inconsistent Minimum Inhibitory Concentration (MIC) values between experiments	1. Variability in Inoculum Preparation: Inoculum density is a critical factor. Higher cell densities can lead to apparently higher MICs. 2. Inconsistent Incubation Conditions: Variations in temperature and incubation time can affect fungal growth rates and MIC readings. 3. Pipetting Errors: Inaccurate serial dilutions can lead to significant errors in the final concentrations tested. 4. Batch-to-Batch Variation of Media: Different lots of culture media can have slight variations in composition that may affect fungal growth or the activity of Syringomycin E.	1. Standardize Inoculum: Use a spectrophotometer to adjust the turbidity of the fungal suspension to a 0.5 McFarland standard. Prepare a fresh inoculum for each experiment from a 24-48 hour old culture. 2. Maintain Consistent Incubation: Ensure a constant and calibrated incubation temperature (e.g., 35°C). Read the MIC at a standardized time point (e.g., 24 or 48 hours). 3. Calibrate Pipettes: Regularly calibrate pipettes and use proper pipetting techniques. Use fresh tips for each dilution step. 4. Use a Single Lot of Media: For a series of related experiments, use the same lot of RPMI-1640 or other chosen medium.
No antifungal activity observed, even at high concentrations	1. Degraded Syringomycin E: Improper storage or handling may have led to the degradation of the compound. 2. Inherent Resistance of the Fungal Strain: The tested fungal species or strain may be intrinsically resistant to Syringomycin E. 3. Precipitation of Syringomycin E: The compound may have precipitated out of solution, especially if the pH of the medium is not optimal.	1. Verify Storage and Handling: Ensure Syringomycin E is stored at -20°C as recommended. Avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment. 2. Use a Quality Control (QC) Strain: Test a known susceptible QC strain in parallel to confirm the bioactivity of your Syringomycin E stock. Recommended QC strains for general antifungal susceptibility testing include Candida parapsapsilosis ATCC 22019 and Candida krusei ATCC 6258. 3. Check for Precipitation: Visually inspect the wells of your microtiter plate for any precipitate. Ensure the final concentration of the solvent used to dissolve Syringomycin E is not inhibitory to the fungus.
"Skipped wells" observed (growth in wells with higher concentrations and no growth in wells with lower concentrations)	1. Contamination: Contamination of a single well can lead to unexpected growth. 2. Inoculum Splashing: Splashing of the inoculum during plate preparation can lead to uneven cell distribution. 3. Heteroresistance: The fungal population may contain a small subpopulation of resistant cells that can grow at higher concentrations.	1. Check for Purity: Before preparing the inoculum, streak the fungal culture on an agar (B569324) plate to check for purity. 2. Careful Inoculation: Pipette the inoculum carefully into each well to avoid splashing. 3. Repeat the Assay: If skipped wells are consistently observed, it may be indicative of heteroresistance. Consider plating the contents of the "skipped well" to isolate and re-test the resistant subpopulation.

Quantitative Data Summary

The following tables summarize the known antifungal activity of Syringomycin E against various fungal species and its binding affinity to fungal cell wall components.

Table 1: Antifungal Activity of Syringomycin E against Selected Fungi

Fungal Species	Concentration for ≥95% Lethality (µg/mL)	Reference(s)
Aspergillus niger (germinated conidia)	1.9	[6]
Aspergillus fumigatus (germinated conidia)	1.9	[6]
Aspergillus flavus (germinated conidia)	7.8	[6]
Fusarium moniliforme (nongerminated & germinated conidia)	1.9	[6]
Fusarium oxysporum (nongerminated & germinated conidia)	1.9	[6]
Pythium ultimum (oospore germination inhibition - 50%)	31.3	[7]
Pythium ultimum (oospore germination inhibition - 90%)	250	[7]

Table 2: Binding of Syringomycin E to Fungal Cell Wall and Membrane Components

Component	Percentage of Syringomycin E Bound	Reference(s)
β-1,3-glucan	10.7%	[6]
Chitin	3.3%	[6]
Mannan	4.2%	[6]
Ergosterol	< 1%	[6]
Cholesterol	< 1%	[6]

Experimental Protocols

Protocol 1: Broth Microdilution Antifungal Susceptibility Testing of Syringomycin E

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) for yeasts.

• Preparation of Syringomycin E Stock Solution:

  • Allow the vial of Syringomycin E to equilibrate to room temperature.

  • Reconstitute the lyophilized powder or dilute the stock solution in a suitable solvent (e.g., 1 mM HCl) to a high concentration (e.g., 1 mg/mL).

  • Further dilute the stock solution in RPMI-1640 medium (buffered with MOPS to pH 7.0) to achieve the desired starting concentration for serial dilutions.

• Preparation of Fungal Inoculum:

  • From a fresh (24-48 hour) culture on Sabouraud Dextrose Agar (SDA), select several well-isolated colonies.

  • Suspend the colonies in sterile saline (0.85% NaCl).

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (at 530 nm, the absorbance should be between 0.08 and 0.10). This corresponds to approximately 1-5 x 10^6 CFU/mL for yeast.

  • Dilute the standardized suspension 1:1000 in RPMI-1640 medium to obtain a final inoculum density of 1-5 x 10^3 CFU/mL.

• Plate Setup:

  • Use a sterile 96-well microtiter plate.

  • Add 100 µL of RPMI-1640 to wells in columns 2-12.

  • Add 200 µL of the highest concentration of Syringomycin E to the wells in column 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and continuing this process through column 10. Discard 100 µL from column 10.

  • Column 11 will serve as a growth control (no drug).

  • Column 12 will serve as a sterility control (no inoculum).

  • Add 100 µL of the diluted fungal inoculum to wells in columns 1-11.

  • Add 100 µL of sterile RPMI-1640 to the sterility control wells in column 12.

• Incubation and Reading:

  • Cover the plate and incubate at 35°C for 24-48 hours.

  • The MIC is defined as the lowest concentration of Syringomycin E that causes a significant inhibition of growth (typically ≥50% or ≥90% reduction) compared to the growth control well. The endpoint can be read visually or with a microplate reader at 490 nm.

Visualizations

Caption: Mechanism of action of Syringomycin E on the fungal plasma membrane.

Caption: Troubleshooting workflow for inconsistent Syringomycin E activity.

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringomycin E - Wikipedia [en.wikipedia.org]
• 3. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of sterols on the sensitivity of membranes to the channel-forming antifungal antibiotic, syringomycin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fungal Lethality, Binding, and Cytotoxicity of Syringomycin-E - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "Production and Application of Syringomycin E as an Organic Fungicide S" by Yukie Kawasaki, Claudia Nischwitz et al. [digitalcommons.usu.edu]

improving the signal-to-noise ratio in Syringomycin ion channel recordings

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the signal-to-noise ratio (SNR) in Syringomycin (B1172496) ion channel recordings.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of Syringomycin E ion channel formation?

A1: Syringomycin E, a cyclic lipodepsipeptide, forms voltage-sensitive ion channels in lipid bilayers. The formation of these channels is highly dependent on a positive voltage on the side of the bilayer to which the syringomycin E is added (the cis side). It is believed that at least six syringomycin E monomers assemble to form a functional channel.[1] The lipid composition of the bilayer also plays a crucial role in channel gating and conductance.

Q2: What are the typical conductance states of Syringomycin E channels?

A2: Syringomycin E channels typically exhibit two types of channels: "small" and "large". The large channels have a conductance that is approximately six times greater than the small channels. It is hypothesized that the large channels are clusters of the small channels that open and close synchronously.[2] The conductance is also influenced by the lipid composition of the membrane, with neutral lipid membranes showing about three times higher conductance than negatively charged bilayers.[3]

Q3: How does voltage affect Syringomycin E channel activity?

A3: The activity of Syringomycin E channels is strongly voltage-dependent. A positive voltage on the cis side (where syringomycin is added) promotes channel opening. Conversely, switching to a negative voltage leads to channel closing and a decrease in overall conductance.[1] This voltage dependence is a critical factor to consider when designing experimental protocols.

Q4: What are the primary sources of noise in planar lipid bilayer recordings?

A4: High-amplitude noise in planar lipid bilayer recordings is a common issue, primarily due to the large capacitance of the bilayer. This large capacitance can also slow down the voltage response time. Other common sources of noise include 50/60 Hz line noise from power lines, ground loops, and electromagnetic interference from nearby lab equipment.

Troubleshooting Guides

Issue 1: Low Signal-to-Noise Ratio (SNR)

A low SNR can obscure the small single-channel currents of Syringomycin E.

Troubleshooting Steps:

• Optimize Filtering: Apply a low-pass filter to reduce high-frequency noise. However, be aware that excessive filtering can distort the signal and obscure fast gating events. It's a trade-off between noise reduction and time resolution.

• Check for Electrical Interference: Systematically turn off nearby equipment (monitors, centrifuges, etc.) to identify potential sources of electromagnetic interference. Ensure all equipment is connected to a common ground to prevent ground loops.

• Improve Faraday Cage Shielding: Ensure the experimental setup is properly enclosed in a Faraday cage to shield it from external electrical noise.

• Optimize Amplifier Settings: Adjust the amplifier gain to an optimal level. Too low a gain will not sufficiently amplify the signal, while too high a gain can amplify noise and lead to saturation.

• Use High-Resistance Seals: In patch-clamp recordings, achieving a high-resistance "giga-seal" (›1 GΩ) is critical for isolating the membrane patch and reducing noise.

Issue 2: Unstable Bilayer or Inconsistent Channel Insertion

Difficulty in forming a stable lipid bilayer or observing consistent channel insertion can be a major hurdle.

Troubleshooting Steps:

• Lipid Composition: The choice of lipids is critical for syringomycin E channel formation. Syringomycin E channel formation is favored in bilayers made from lipids like dioleoylglycerophosphatidylserine.[1] Experiment with different lipid compositions to find the one that provides the most stable bilayer and consistent channel activity. Lipids with an inverted cone shape may inhibit channel formation.

• Solvent Content in the Bilayer: Ensure that the organic solvent used to form the bilayer has been maximally evaporated. Residual solvent can alter the physical properties of the membrane and affect channel insertion and stability.

• Syringomycin E Concentration: The concentration of syringomycin E affects the number of channels in the bilayer. The conductance increases with the sixth power of the concentration, suggesting that a sufficient concentration is needed for channel formation.[1] Titrate the concentration to find the optimal level for single-channel recordings.

• Voltage Protocol: A sustained positive holding potential on the cis side is necessary to promote and maintain channel insertion and opening.[1]

• Mechanical Stability: Ensure the setup is on an anti-vibration table and that there are no sources of mechanical vibration in the room.

Data Presentation

Table 1: Effect of Low-Pass Filter Settings on RMS Noise

Filter Cutoff Frequency (-3 dB)	RMS Noise (pA)
4 kHz	0.33
3 kHz	0.27
2 kHz	0.19
1.5 kHz	0.14
1 kHz	0.10

Data synthesized from a representative single-channel recording to illustrate the effect of filtering on noise levels. Actual values will vary depending on the specific experimental setup.[4]

Table 2: Typical Single-Channel Conductance of Syringomycin E in Different Lipid Bilayers

Lipid Composition	Single-Channel Conductance (pS) in 1M KCl
Dioleoylphosphatidylcholine (DOPC) (Neutral)	~150
Dioleoylphosphatidylserine (DOPS) (Anionic)	~50
Dioleoylphosphatidylethanolamine (DOPE)	Influences gating, less stable

These are approximate values and can vary based on experimental conditions such as buffer composition and temperature.

Experimental Protocols

Protocol 1: Planar Lipid Bilayer Recording of Syringomycin E Channels

1. Materials:

• Lipid solution: 1,2-dioleoyl-sn-glycero-3-phosphoserine (DOPS) dissolved in n-decane at 20 mg/mL.
• Syringomycin E stock solution: 1 mg/mL in methanol.
• Electrolyte solution: 1 M KCl, 10 mM HEPES, pH 7.4.
• Planar lipid bilayer setup with a horizontal Teflon partition containing a ~100 µm aperture.
• Ag/AgCl electrodes.
• Low-noise patch-clamp amplifier.

2. Bilayer Formation:

• Pre-treat the aperture with a small amount of the lipid solution and allow it to dry.
• Fill both chambers (cis and trans) with the electrolyte solution, ensuring the liquid levels are equal.
• Apply a small amount of the lipid solution to the aperture using a fine brush or glass rod to form the bilayer.
• Monitor the bilayer formation by measuring the membrane capacitance until a stable value of approximately 100-200 pF is reached.

3. Syringomycin E Incorporation:

• Add Syringomycin E from the stock solution to the cis chamber to a final concentration of 1-10 µg/mL.
• Apply a constant positive voltage (e.g., +100 mV) to the cis chamber to facilitate channel insertion.
• Observe the current for step-like increases, indicating the insertion of single channels.

4. Recording:

• Once single-channel events are observed, various voltage protocols can be applied to study the channel's gating properties. A typical protocol would involve stepping the voltage from a positive potential to a negative potential to observe channel closing.
• Record the data with a sampling rate of at least 10 kHz and a low-pass filter set to 1-2 kHz.

Visualizations

Caption: Workflow for Syringomycin E ion channel recording.

Caption: Troubleshooting guide for low SNR in recordings.

References

• 1. Properties of voltage-gated ion channels formed by syringomycin E in planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cluster organization of ion channels formed by the antibiotic syringomycin E in bilayer lipid membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. State of the Art of Cyclic Lipopeptide–Membrane Interactions: Pore Formation and Bilayer Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Antifungal Efficacy of Syringomycin E and Amphotericin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ever-present challenge of invasive fungal infections necessitates a continuous search for novel and effective antifungal agents. This guide provides a detailed comparison of two potent antifungal compounds: Syringomycin (B1172496) E, a cyclic lipodepsinonapeptide produced by the bacterium Pseudomonas syringae, and Amphotericin B, a polyene macrolide that has long been a cornerstone of antifungal therapy. This document aims to provide an objective analysis of their antifungal efficacy, supported by available experimental data, to inform research and development efforts in the field of mycology.

Mechanism of Action: A Tale of Two Strategies

The antifungal activity of both Syringomycin E and Amphotericin B is primarily directed at the fungal cell membrane, yet their specific targets and mechanisms of action differ significantly.

Syringomycin E: A Multi-pronged Attack on the Fungal Membrane

Syringomycin E, a lipodepsinonapeptide, disrupts the fungal plasma membrane through a complex mechanism. Its lipophilic fatty acid tail inserts into the lipid bilayer, while the cyclic peptide portion interacts with various membrane components. This interaction leads to the formation of pores or ion channels, causing a rapid efflux of essential ions such as K+ and an influx of Ca2+.[1][2][3][4] This disruption of ion homeostasis ultimately leads to cell death. Notably, the sensitivity of fungi to Syringomycin E is influenced by the specific composition of sterols and sphingolipids in their plasma membranes.[5][6]

Amphotericin B: The Ergosterol-Binding Specialist

Amphotericin B's primary mechanism of action involves its high affinity for ergosterol, the principal sterol in fungal cell membranes. Upon binding, Amphotericin B molecules aggregate to form transmembrane channels or pores. This pore formation compromises the integrity of the membrane, leading to the leakage of intracellular ions and small molecules, ultimately resulting in fungal cell death. While highly effective, this mechanism is not without consequences for the host, as Amphotericin B can also bind to cholesterol in mammalian cell membranes, albeit with lower affinity, which contributes to its known toxicity.

Beyond its direct fungicidal activity, Amphotericin B also exhibits immunomodulatory effects. It can stimulate the host's innate immune response by interacting with Toll-like receptors (TLRs), specifically TLR2 and TLR4, on the surface of immune cells.[7][8] This interaction triggers a signaling cascade that leads to the production of pro-inflammatory cytokines, enhancing the host's ability to combat the fungal infection.

Quantitative Comparison of Antifungal Efficacy

The in vitro efficacy of antifungal agents is commonly assessed by determining the Minimum Inhibitory Concentration (MIC) and the Minimum Fungicidal Concentration (MFC). The MIC is the lowest concentration of an agent that inhibits the visible growth of a microorganism, while the MFC is the lowest concentration that results in a 99.9% reduction in the initial inoculum.

The following tables summarize the available MIC and MFC data for Syringomycin E and Amphotericin B against various fungal pathogens. It is important to note that direct comparative studies across a wide range of the same fungal strains are limited, and variations in experimental conditions can influence results.

Fungal Species	Syringomycin E MIC (µg/mL)	Amphotericin B MIC (µg/mL)
Candida albicans	2.5 - >40[9]	0.06 - 1.0[10]
Aspergillus fumigatus	1.9[11]	1.0[12]
Aspergillus flavus	7.8[11]	1.0[13]
Aspergillus niger	1.9[11]	-
Fusarium moniliforme	1.9[11]	-
Fusarium oxysporum	1.9[11]	0.25 - 8.0[14]
Fusarium solani	-	0.25 - 8.0[14]

Table 1: Minimum Inhibitory Concentration (MIC) of Syringomycin E and Amphotericin B against various fungal species.

Fungal Species	Syringomycin E MFC (µg/mL)	Amphotericin B MFC (µg/mL)
Candida albicans	-	≤ 1.0 - 4.0[10]
Candida glabrata	-	1.0 - >8.0[15]
Candida parapsilosis	-	>16[16]
Candida tropicalis	-	>16[16]
Candida krusei	-	0.5[16]
Aspergillus spp.	-	-
Fusarium spp.	-	-

Table 2: Minimum Fungicidal Concentration (MFC) of Syringomycin E and Amphotericin B against various Candida species.

Experimental Protocols

The determination of MIC and MFC values is crucial for evaluating antifungal efficacy. The following are detailed methodologies based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Broth Microdilution Method for MIC Determination (CLSI M27-A3/M38-A2)[4][17][18][19]

This method is a standardized procedure for determining the MIC of antifungal agents against yeasts and filamentous fungi.

1. Preparation of Antifungal Stock Solutions:

• Prepare a stock solution of Syringomycin E or Amphotericin B in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) at a high concentration.

• The final concentration of the solvent in the assay should not exceed 1% and should be tested for any intrinsic antifungal activity.

2. Preparation of Fungal Inoculum:

• Yeasts (e.g., Candida spp.):

  • Subculture the yeast on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) for 24-48 hours.

  • Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to achieve the final desired inoculum concentration (typically 0.5-2.5 x 10^3 CFU/mL).

• Filamentous Fungi (e.g., Aspergillus spp., Fusarium spp.):

  • Grow the mold on a suitable agar medium (e.g., Potato Dextrose Agar) until sporulation occurs.

  • Harvest the conidia by flooding the plate with sterile saline containing a wetting agent (e.g., Tween 80).

  • Adjust the conidial suspension to the desired concentration using a hemocytometer and dilute in RPMI-1640 medium.

3. Assay Plate Preparation and Incubation:

• In a 96-well microtiter plate, perform serial twofold dilutions of the antifungal agents in RPMI-1640 medium.

• Add the standardized fungal inoculum to each well.

• Include a growth control (inoculum without antifungal) and a sterility control (medium without inoculum).

• Incubate the plates at 35-37°C for 24-48 hours (for yeasts) or longer for some filamentous fungi, depending on their growth rate.

4. MIC Determination:

• The MIC is read as the lowest concentration of the antifungal agent that causes a significant inhibition of growth compared to the drug-free control. For Amphotericin B, this is typically complete visual inhibition of growth. For some agents, a spectrophotometric reading at a specific wavelength may be used to determine a percentage of growth inhibition.

Determination of Minimum Fungicidal Concentration (MFC)[6][19][20]

The MFC is determined following the MIC assay.

1. Subculturing from MIC Wells:

• From each well in the MIC plate that shows no visible growth, and from the growth control well, take a fixed volume of the suspension (e.g., 10-100 µL).

2. Plating and Incubation:

• Spread the collected suspension onto an appropriate agar medium (e.g., Sabouraud Dextrose Agar).

• Incubate the plates at 35-37°C for a sufficient time to allow for the growth of any surviving fungal cells (typically 24-72 hours).

3. MFC Determination:

• The MFC is defined as the lowest concentration of the antifungal agent that results in a ≥99.9% reduction in the number of colony-forming units (CFU) compared to the initial inoculum count.

Visualizing the Mechanisms of Action and Experimental Workflow

To better understand the complex processes involved, the following diagrams illustrate the signaling pathways and experimental workflows.

Experimental workflow for determining MIC and MFC.

Mechanism of action of Syringomycin E on the fungal plasma membrane.

Amphotericin B-induced Toll-like receptor signaling pathway in host cells.

Conclusion

Both Syringomycin E and Amphotericin B demonstrate potent antifungal activity, albeit through distinct mechanisms. Amphotericin B remains a crucial therapeutic agent due to its broad spectrum of activity and established clinical use. However, its associated toxicity is a significant limitation. Syringomycin E presents an alternative mechanism of action, and the available data suggests it is highly effective against a range of fungal pathogens, including some that may be resistant to other antifungals.

Further head-to-head comparative studies are warranted to fully elucidate the relative efficacy and potential therapeutic advantages of Syringomycin E. A deeper understanding of its interactions with the fungal cell membrane and its in vivo performance will be critical in determining its future role in the antifungal armamentarium. The detailed experimental protocols provided in this guide offer a standardized framework for conducting such comparative evaluations, which are essential for the advancement of novel antifungal therapies.

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fungicidal Activities and Mechanisms of Action of Pseudomonas syringae pv. syringae Lipodepsipeptide Syringopeptins 22A and 25A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 4. Role of biosurfactant and ion channel-forming activities of syringomycin in transmembrane ion flux: a model for the mechanism of action in the plant-pathogen interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Video: Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds [jove.com]
• 8. benchchem.com [benchchem.com]
• 9. Syringomycin E - Wikipedia [en.wikipedia.org]
• 10. Susceptibility testing of Candida albicans isolated from oropharyngeal mucosa of HIV+ patients to fluconazole, amphotericin B and Caspofungin. killing kinetics of caspofungin and amphotericin B against fluconazole resistant and susceptible isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. Efficacy and Safety of Generic Amphotericin B in Experimental Pulmonary Aspergillosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Susceptibility Breakpoints for Amphotericin B and Aspergillus Species in an In Vitro Pharmacokinetic-Pharmacodynamic Model Simulating Free-Drug Concentrations in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antifungal Susceptibility Testing of Fusarium: A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antifungal Susceptibility of 596 Aspergillus fumigatus Strains Isolated from Outdoor Air, Hospital Air, and Clinical Samples: Analysis by Site of Isolation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Patterns of Amphotericin B Killing Kinetics against Seven Candida Species - PMC [pmc.ncbi.nlm.nih.gov]

Syringomycin versus syringopeptin: a comparative study of phytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the phytotoxic properties of syringomycin (B1172496) and syringopeptin, two cyclic lipodepsipeptides produced by the plant pathogenic bacterium Pseudomonas syringae. Both toxins are significant virulence factors, contributing to disease development in a wide range of host plants. Understanding their distinct and overlapping mechanisms of action is crucial for the development of novel disease management strategies and for potential applications in drug development.

Executive Summary

Syringomycin and syringopeptin are potent phytotoxins that induce necrosis in plant tissues by disrupting plasma membrane integrity.[1][2] Their primary mechanism of action involves the formation of ion channels, leading to electrolyte leakage and subsequent cell death.[1][2] While both toxins share this fundamental mode of action, they exhibit differences in their molecular structure, specific activity, and their relative contributions to bacterial virulence. This guide presents a side-by-side comparison of their phytotoxic effects, supported by quantitative data from published studies, detailed experimental protocols for assessing their activity, and visual representations of the key biological pathways involved.

Data Presentation: Quantitative Comparison of Phytotoxicity

The following table summarizes the key quantitative parameters of syringomycin and syringopeptin phytotoxicity based on available experimental data.

Parameter	Syringomycin	Syringopeptin	Reference(s)
Structure	Cyclic lipodepsinonapeptide (9 amino acid residues) with a 3-hydroxy fatty acid tail.	Cyclic lipodepsipeptide (22 or 25 amino acid residues) with a 3-hydroxy fatty acid tail.	[3][4]
Primary Phytotoxic Effect	Necrosis	Necrosis	[1][2]
Mechanism of Action	Forms cation-permeable pores/channels in the plasma membrane.	Forms ion channels in the plasma membrane.	[1][2]
Threshold for Tobacco Protoplast Lysis	~50 ng/mL	~50 ng/mL	[5]
Effect on Immature Cherry Fruit	2.5 µg induces necrotic lesions (~3 mm diameter) within 5 hours.	2.5 µg induces necrotic lesions (~3 mm diameter) within 5 hours.	[5]
Relative Contribution to Virulence (in cherry)	Reduction in virulence of syrB1 mutant (syringomycin deficient): 26%	Reduction in virulence of sypA mutant (syringopeptin deficient): 59%	[6]
Combined Contribution to Virulence (in cherry)	Reduction in virulence of double mutant (syrB1 and sypA): 76%	Reduction in virulence of double mutant (syrB1 and sypA): 76%	[6]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparative analysis are provided below.

Leaf Necrosis Assay

This protocol is used to visually and quantitatively assess the ability of syringomycin and syringopeptin to induce necrotic lesions on plant leaves.

Materials:

• Healthy, fully expanded leaves from a susceptible host plant (e.g., tobacco, cherry).

• Purified syringomycin and syringopeptin solutions of known concentrations.

• Sterile water (negative control).

• Micropipette.

• Sterile needle or cork borer.

• Moist chamber (e.g., a sealed container with damp paper towels).

• Digital camera.

• Image analysis software (e.g., ImageJ).

Procedure:

• Excise healthy leaves and gently wash them with sterile water.

• Create small wounds on the abaxial (lower) surface of the leaf using a sterile needle or the tip of a micropipette.

• Apply a small volume (e.g., 5-10 µL) of the toxin solution directly to the wound site. Include a sterile water control.

• Place the leaves in a moist chamber to maintain high humidity.

• Incubate at room temperature (e.g., 20-25°C) for a specified period (e.g., 5 to 48 hours).

• Visually inspect the leaves for the development of necrotic lesions (brown, dead tissue) around the application site.

• Document the results by taking high-resolution digital images of the leaves.

• Quantify the necrotic area using image analysis software. The software can be used to measure the total leaf area and the area of the necrotic lesion, allowing for the calculation of the percentage of necrotic tissue.

Electrolyte Leakage Assay

This assay quantitatively measures the damage to plant cell membranes by determining the leakage of ions into an aqueous solution.

Materials:

• Leaf discs from healthy plants.

• Cork borer.

• Deionized water.

• Test tubes or multi-well plates.

• Conductivity meter.

• Shaker.

• Autoclave.

Procedure:

• Use a cork borer to cut uniform leaf discs from healthy plant leaves, avoiding major veins.

• Rinse the leaf discs with deionized water to remove surface contaminants and electrolytes from damaged cells at the cut edges.

• Place a set number of leaf discs (e.g., 5-10) into a test tube containing a known volume of deionized water.

• Add the purified toxin (syringomycin or syringopeptin) to the desired final concentration. Include a control with no toxin.

• Incubate the tubes on a shaker at room temperature for a defined period (e.g., 1 to 24 hours).

• After incubation, measure the electrical conductivity of the solution (C1).

• To determine the total electrolyte content, autoclave the tubes with the leaf discs to kill all cells and release all electrolytes.

• After cooling to room temperature, measure the final conductivity of the solution (C2).

• Calculate the percentage of electrolyte leakage as (C1/C2) x 100.

Protoplast Lysis Assay

This assay assesses the direct cytotoxic effect of the toxins on individual plant cells by observing the lysis of protoplasts.

Materials:

• Plant tissue (e.g., young leaves).

• Enzyme solution (e.g., cellulase (B1617823) and macerozyme in an osmoticum like mannitol).

• Protoplast washing and suspension solution (containing an osmoticum).

• Hemocytometer or counting chamber.

• Microscope.

• Purified toxin solutions.

Procedure:

• Protoplast Isolation:

  • Sterilize and finely chop young, healthy leaf tissue.

  • Incubate the tissue in the enzyme solution in the dark with gentle agitation to digest the cell walls.

  • Filter the resulting suspension to remove undigested tissue.

  • Pellet the protoplasts by gentle centrifugation and wash them with a protoplast suspension solution to remove the enzymes.

  • Resuspend the purified protoplasts in the suspension solution.

• Lysis Assay:

  • Determine the initial concentration of protoplasts using a hemocytometer.

  • Aliquot the protoplast suspension into microfuge tubes or wells of a microplate.

  • Add different concentrations of syringomycin or syringopeptin to the protoplast suspensions. Include a no-toxin control.

  • Incubate at room temperature for a specific duration (e.g., 30 minutes to a few hours).

  • After incubation, count the number of intact (spherical) protoplasts using a microscope and hemocytometer.

  • Calculate the percentage of protoplast lysis for each toxin concentration relative to the control.

Mandatory Visualization

Signaling Pathway for Toxin Production in Pseudomonas syringae

The production of both syringomycin and syringopeptin in P. syringae is regulated by a complex signaling cascade that is often initiated by plant-derived signal molecules.

Caption: Regulation of syringomycin and syringopeptin production in P. syringae.

Experimental Workflow for Phytotoxicity Assessment

The following diagram illustrates a general workflow for comparing the phytotoxicity of syringomycin and syringopeptin.

References

• 1. researchgate.net [researchgate.net]
• 2. microbiologyjournal.org [microbiologyjournal.org]
• 3. ias.ac.in [ias.ac.in]
• 4. Plant intracellular innate immune receptor Resistance to Pseudomonas syringae pv. maculicola 1 (RPM1) is activated at, and functions on, the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. microbiologyjournal.org [microbiologyjournal.org]
• 6. mdpi.com [mdpi.com]

Validating Syringomycin's Pore-Forming Power: A Comparative Guide for Researchers

For scientists and drug development professionals exploring membrane-active compounds, understanding the pore-forming mechanism of agents like Syringomycin (B1172496) E is crucial. This guide provides a comprehensive comparison of Syringomycin E with other pore-forming molecules, supported by experimental data from liposome-based assays. Detailed protocols for key experiments are included to facilitate the replication and validation of these findings in your own research.

Syringomycin E, a cyclic lipodepsipeptide produced by the bacterium Pseudomonas syringae, is known for its potent antifungal activity, which is primarily attributed to its ability to form pores in the plasma membranes of target cells. This disruption of membrane integrity leads to ion leakage and ultimately cell death.[1] Liposomes, artificial vesicles composed of a lipid bilayer, serve as an excellent model system to study the pore-forming characteristics of such molecules in a controlled environment.

Mechanism of Syringomycin E Pore Formation

Syringomycin E monomers insert into the lipid bilayer of the membrane.[1] Once inserted, it is proposed that at least six Syringomycin E molecules aggregate to form a transmembrane pore or channel.[2] This process is voltage-dependent and influenced by the lipid composition of the membrane, particularly the presence of sterols and sphingolipids. The formation of these pores allows for the unregulated passage of ions, such as K⁺, H⁺, and Ca²⁺, across the membrane, disrupting cellular homeostasis.[1] The pore formed by Syringomycin E is thought to be conical, with a smaller radius on the side of peptide addition (cis-side) estimated to be between 0.25 and 0.35 nanometers.[3]

Comparative Analysis of Pore-Forming Agents

To contextualize the pore-forming capabilities of Syringomycin E, it is useful to compare it with other well-characterized pore-forming agents. This section provides a comparative overview based on data from liposome (B1194612) leakage assays and planar lipid bilayer experiments.

Parameter	Syringomycin E	Melittin (B549807)	Gasdermin D (GSDMD)
Pore-Forming Concentration	0.4 - 4.1 µM (in planar lipid bilayers)[2]	~250 molecules/vesicle required for leakage[4]	~0.5 µM for significant leakage[1]
Pore Size (Radius/Diameter)	~0.25 - 0.35 nm (cis-radius)[3]	Dependent on peptide-to-lipid ratio, can reach at least 5 nm in diameter[5]	~10-14 nm (inner diameter)[1]
Mechanism	Aggregation of monomers to form a stable pore[2]	Toroidal or barrel-stave pore formation[5]	N-terminal fragment oligomerizes to form a large pore[1]
Lipid Dependence	Activity influenced by sterols and sphingolipids[1]	Activity influenced by negatively charged lipids and cholesterol[4][5]	Binds to acidic lipids like phosphoinositides and cardiolipin[1]

Note: The effective concentrations and pore sizes can vary depending on the specific lipid composition of the liposomes, buffer conditions, and the experimental assay used.

Experimental Protocols

Detailed methodologies are essential for the validation and comparison of pore-forming agents. Below are protocols for liposome preparation and a calcein (B42510) leakage assay, a common method for quantifying membrane permeabilization.

Liposome Preparation by Thin-Film Hydration and Extrusion

This protocol describes the preparation of large unilamellar vesicles (LUVs), which are suitable for pore-formation assays.

Materials:

• Desired lipids (e.g., POPC, POPG, cholesterol) dissolved in chloroform (B151607)

• Round-bottom flask

• Rotary evaporator

• Hydration buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Add the desired lipid solution to a round-bottom flask.

• Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask. Further dry the film under vacuum for at least 1 hour to remove any residual solvent.

• Hydrate the lipid film by adding the hydration buffer to the flask. The temperature of the buffer should be above the phase transition temperature (Tm) of the lipids.

• Agitate the flask by vortexing or gentle shaking to disperse the lipids, forming multilamellar vesicles (MLVs).

• To create unilamellar vesicles of a defined size, assemble the mini-extruder with the desired polycarbonate membrane.

• Draw the MLV suspension into a syringe and pass it through the extruder into a second syringe. Repeat this extrusion process at least 11 times.[6]

• The resulting LUV suspension is now ready for use in the leakage assay.

Calcein Leakage Assay

This assay measures the release of a fluorescent dye, calcein, from liposomes upon pore formation. At high concentrations inside the liposomes, calcein's fluorescence is self-quenched. Upon leakage and dilution in the external buffer, its fluorescence increases significantly.[7]

Materials:

• Calcein-loaded LUVs (prepared by hydrating the lipid film with a high concentration of calcein solution, e.g., 50-100 mM, followed by removal of unencapsulated dye using a size-exclusion column).

• Assay buffer (same as the hydration buffer)

• Syringomycin E and other pore-forming agents of interest

• Fluorometer

• Triton X-100 (for 100% lysis control)

Procedure:

• Dilute the calcein-loaded liposomes to the desired lipid concentration in the assay buffer in a cuvette or a 96-well plate.

• Record the baseline fluorescence (F₀).

• Add the pore-forming agent (e.g., Syringomycin E) to the liposome suspension and mix gently.

• Monitor the increase in fluorescence over time (F) at the appropriate excitation and emission wavelengths for calcein (typically ~490 nm and ~515 nm, respectively).

• After the reaction has reached a plateau or at a designated endpoint, add Triton X-100 to a final concentration of 0.1-1% to lyse all liposomes and obtain the maximum fluorescence signal (F₁₀₀).

• Calculate the percentage of calcein leakage using the following formula: % Leakage = [(F - F₀) / (F₁₀₀ - F₀)] * 100

Visualizing the Experimental Workflow and Mechanisms

To better illustrate the processes described, the following diagrams were generated using the Graphviz DOT language.

Caption: Workflow for the liposome leakage assay.

Caption: Syringomycin E pore formation mechanism.

Caption: Comparison of pore-forming mechanisms.

References

• 1. Monitoring gasdermin pore formation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. State of the Art of Cyclic Lipopeptide–Membrane Interactions: Pore Formation and Bilayer Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetry of syringomycin E channel studied by polymer partitioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study of vesicle leakage induced by melittin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Melittin-Induced Permeabilization, Re-sealing, and Re-permeabilization of E. coli Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Calcein Release Assay to Measure Membrane Permeabilization by Recombinant alpha-Synuclein - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Syringomycin and Nystatin: Antifungal Activity and Mechanisms

For Immediate Publication

Aimed at researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antifungal performance of Syringomycin E and Nystatin. This analysis is supported by a review of experimental data on their mechanisms of action, in vitro activity, and the standardized protocols used for their evaluation.

Introduction

The increasing prevalence of fungal infections, coupled with the rise of antifungal resistance, necessitates a thorough understanding of the available antifungal agents. This guide presents a comparative analysis of two potent antifungal compounds: Syringomycin E, a cyclic lipodepsinonapeptide produced by the bacterium Pseudomonas syringae, and Nystatin, a polyene macrolide from Streptomyces noursei. While both exhibit broad-spectrum antifungal activity, their distinct mechanisms of action and efficacy profiles warrant a detailed comparison to inform research and development efforts in mycology and drug discovery.

Mechanisms of Action

Syringomycin E and Nystatin exert their antifungal effects by disrupting the fungal plasma membrane, albeit through different molecular interactions.

Syringomycin E: This lipodepsipeptide interacts with the fungal plasma membrane, leading to the formation of pores or channels.[1][2] This action results in the efflux of potassium ions (K+), influx of calcium ions (Ca2+), and a change in membrane potential, ultimately leading to cell death.[1][2] The sensitivity of fungi to Syringomycin E is influenced by the composition of the plasma membrane, particularly the presence of sphingolipids and sterols.[1][2]

Nystatin: As a polyene antifungal, Nystatin's primary target is ergosterol (B1671047), a major sterol component of the fungal cell membrane.[3][4] Nystatin binds to ergosterol, forming pores or channels in the membrane.[3][4] This binding disrupts the membrane's integrity, causing the leakage of essential intracellular components, such as potassium ions, which leads to acidification and fungal cell death.[3] This targeted action on ergosterol, which is absent in human cells (which contain cholesterol instead), provides a degree of selective toxicity.[4]

Syringomycin E mechanism of action.

Nystatin mechanism of action.

Comparative Antifungal Activity: In Vitro Data

The in vitro activity of antifungal agents is primarily assessed by determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC). The following tables summarize the available data for Syringomycin E and Nystatin against various fungal species. It is important to note that these values are collated from different studies and direct, side-by-side comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Minimum Inhibitory Concentration (MIC) Data

Fungal Species	Syringomycin E MIC (µg/mL)	Nystatin MIC (µg/mL)
Aspergillus flavus	7.8[5]	-
Aspergillus fumigatus	1.9[5]	-
Aspergillus niger	1.9[5]	-
Candida albicans	-	0.25 - 16[6][7]
Candida glabrata	-	0.625 - 1.25[8]
Candida krusei	-	1 - 8[9]
Candida parapsilosis	-	0.25 - 1[9]
Candida tropicalis	-	0.5 - 2[9]
Fusarium moniliforme	1.9[5]	-
Fusarium oxysporum	1.9[5]	-

Table 2: Minimum Fungicidal Concentration (MFC) Data

Fungal Species	Nystatin MFC (µg/mL)
Candida albicans	0.5 - 64[6]
Candida glabrata	0.5 - 64[6]
Candida krusei	0.5 - 64[6]
Candida parapsilosis	0.5 - 64[6]
Candida tropicalis	0.5 - 64[6]

Experimental Protocols

Standardized methodologies are crucial for the accurate and reproducible assessment of antifungal activity. The Clinical and Laboratory Standards Institute (CLSI) provides guidelines for antifungal susceptibility testing.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is based on the CLSI M27 standard for yeasts.

• Preparation of Antifungal Stock Solutions: Dissolve Syringomycin E or Nystatin in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution. Further dilute with RPMI 1640 medium to prepare working solutions.

• Inoculum Preparation:

  • Subculture the fungal isolate on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) and incubate at 35°C for 24-48 hours.

  • Prepare a suspension of the fungal colonies in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

  • Dilute the adjusted inoculum in RPMI 1640 medium to achieve the final desired inoculum concentration.

• Microdilution Plate Setup:

  • Dispense the antifungal working solutions into a 96-well microtiter plate and perform serial twofold dilutions to obtain a range of concentrations.

  • Add the diluted fungal inoculum to each well.

  • Include a growth control well (inoculum without antifungal) and a sterility control well (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• Reading Results: The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% reduction) compared to the growth control.

Protocol 2: Determination of Minimum Fungicidal Concentration (MFC)

This protocol is performed following the determination of the MIC.

• Subculturing: From each well of the microtiter plate that shows growth inhibition (i.e., at and above the MIC), take a defined volume (e.g., 10-20 µL) of the suspension.

• Plating: Spread the aliquot onto a sterile agar plate (e.g., Sabouraud Dextrose Agar).

• Incubation: Incubate the plates at 35°C for a sufficient time to allow for the growth of any viable fungal cells (typically 24-72 hours).

• Reading Results: The MFC is the lowest concentration of the antifungal agent that results in no fungal growth or a significant reduction in the number of colonies (e.g., ≥99.9% killing) compared to the initial inoculum.

Workflow for antifungal susceptibility testing.

Conclusion

Both Syringomycin E and Nystatin are effective antifungal agents that function by disrupting the fungal cell membrane. Nystatin's well-characterized interaction with ergosterol makes it a mainstay in the treatment of various candidal infections. Syringomycin E, with its distinct lipodepsipeptide structure and pore-forming capabilities, shows significant potency against a range of filamentous fungi. The provided data and protocols offer a foundation for further comparative studies. Future research should focus on direct, side-by-side comparisons of these compounds under standardized conditions to more definitively delineate their respective antifungal strengths and spectra of activity. Such studies are essential for the development of new and improved antifungal therapies.

References

• 1. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases [clsi.org]
• 3. mdpi.com [mdpi.com]
• 4. Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 6. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The molecular mechanism of Nystatin action is dependent on the membrane biophysical properties and lipid composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Nystatin - Wikipedia [en.wikipedia.org]

Determining the Potency of Syringomycin: A Comparative Guide to MIC Against Candida albicans

For Immediate Release

In the ongoing search for novel antifungal agents to combat the persistent threat of Candida albicans, the cyclic lipodepsipeptide Syringomycin E has emerged as a compound of interest. This guide provides a comprehensive comparison of the methodologies to determine its Minimum Inhibitory Concentration (MIC) against C. albicans, alongside a comparative analysis with established antifungal drugs. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and evaluation of new antifungal therapies.

Performance Comparison: Syringomycin E vs. Standard Antifungals

Antifungal Agent	Class	MIC Range (µg/mL) against C. albicans	Mechanism of Action
Syringomycin E	Cyclic Lipodepsipeptide	2.5 - >40 (against various yeasts)	Forms pores in the fungal plasma membrane, leading to ion leakage.
Amphotericin B	Polyene	0.03 - 1.0	Binds to ergosterol (B1671047) in the fungal cell membrane, forming pores and causing leakage of cellular contents.
Fluconazole	Azole	≤0.25 - 1024	Inhibits the enzyme lanosterol (B1674476) 14-α-demethylase, which is crucial for ergosterol biosynthesis.
Caspofungin	Echinocandin	0.008 - 8	Inhibits (1,3)-β-D-glucan synthase, an enzyme essential for the synthesis of a key component of the fungal cell wall.
Voriconazole	Azole	≤0.03 - 64	Similar to fluconazole, inhibits ergosterol biosynthesis.

Experimental Protocols: Determining the MIC

The determination of the MIC is a critical step in assessing the in vitro activity of an antifungal agent. The Clinical and Laboratory Standards Institute (CLSI) has established standardized methods to ensure reproducibility and comparability of results. The broth microdilution method is considered the gold standard.

Broth Microdilution Method (Adapted from CLSI M27)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a broth dilution series.

Materials:

• Syringomycin E

• Candida albicans strain (e.g., ATCC 90028)

• RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Sterile saline or phosphate-buffered saline (PBS)

• Vortex mixer

• Incubator (35°C)

Procedure:

• Inoculum Preparation:

  • Subculture C. albicans on Sabouraud dextrose agar (B569324) for 24-48 hours at 35°C.

  • Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

  • Further dilute the suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.

• Antifungal Agent Dilution:

  • Prepare a stock solution of Syringomycin E in a suitable solvent (e.g., water or DMSO).

  • Perform serial twofold dilutions of Syringomycin E in RPMI 1640 medium in the 96-well plate to achieve the desired concentration range.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the diluted antifungal agent.

  • Include a growth control well (inoculum without drug) and a sterility control well (medium only).

  • Incubate the plate at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is the lowest concentration of the antifungal agent at which there is a significant inhibition of growth (e.g., ≥50% reduction in turbidity) compared to the growth control. This can be assessed visually or by using a microplate reader.

Visualizing the Workflow and Mechanism

To better illustrate the experimental process and the mode of action of Syringomycin E, the following diagrams are provided.

Caption: Experimental workflow for MIC determination.

Caption: Mechanism of action of Syringomycin E.

References

• 1. In vitro antifungal and fungicidal activities and erythrocyte toxicities of cyclic lipodepsinonapeptides produced by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antimicrobial Spectra of Syringomycin and Pseudomycins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringomycin (B1172496) and pseudomycins, both cyclic lipopeptides produced by Pseudomonas species, are gaining attention in the scientific community for their potent antifungal properties. Understanding the nuances of their spectrum of activity and mechanisms of action is crucial for their potential development as therapeutic agents. This guide provides a detailed comparison of syringomycin and pseudomycins, supported by available experimental data, to aid researchers in their exploration of these promising compounds.

Chemical Structures at a Glance

Syringomycins and pseudomycins are structurally related cyclic lipodepsipeptides. They consist of a peptide ring and a fatty acid tail. The primary structural difference lies in the amino acid composition of the peptide ring and the length and hydroxylation of the fatty acid side chain. Syringomycin E is a well-studied variant of the syringomycin family. Pseudomycin A is the most abundant and well-characterized member of the pseudomycin family.

Spectrum of Activity: A Quantitative Comparison

Both syringomycin and pseudomycins exhibit a broad spectrum of antifungal activity. However, direct comparative studies across a wide range of identical microbial strains are limited. The following tables summarize the available minimum inhibitory concentration (MIC) data for Syringomycin E and Pseudomycin A against various fungal pathogens.

Table 1: Antifungal Spectrum of Activity

Fungal Species	Syringomycin E MIC (µg/mL)	Pseudomycin A MIC (µg/mL)
Candida albicans	Not explicitly reported in comparative studies, but demonstrated to be effective[1]	3.12[2][3]
Aspergillus fumigatus	1.9[4]	Data not available
Aspergillus flavus	7.8[4]	Data not available
Aspergillus niger	1.9[4]	Data not available
Fusarium moniliforme	1.9[4]	Data not available
Fusarium oxysporum	1.9[4]	Data not available

Note: The provided MIC values are from different studies and may not be directly comparable due to variations in experimental conditions.

The antibacterial activity of both syringomycin and pseudomycins appears to be limited. While some Pseudomonas metabolites have shown activity against Gram-positive bacteria, comprehensive data on the antibacterial spectrum of purified syringomycin and pseudomycins is scarce. One study noted that syringopeptins, which are related to syringomycins, are inhibitory to Gram-positive bacteria[1][5]. Further research is needed to fully characterize their antibacterial potential.

Mechanism of Action: A Tale of Two Lipopeptides

The primary target for both syringomycin and pseudomycins is the fungal plasma membrane, leading to disruption of its integrity and subsequent cell death. However, the precise molecular interactions and downstream consequences may differ.

Syringomycin: The Pore-Former

Syringomycin E's mechanism of action is relatively well-documented. It inserts into the fungal plasma membrane and forms voltage-gated ion channels[5]. This pore formation leads to a rapid and detrimental leakage of ions, including an efflux of K+ and an influx of Ca2+[6]. The disruption of the membrane potential and ion homeostasis ultimately results in cell death. The interaction of Syringomycin E with the membrane is influenced by the presence of sphingolipids and ergosterol[6].

Syringomycin E's pore-forming mechanism of action.

Pseudomycins: A Membrane-Active Approach

The mechanism of action for pseudomycins is less defined but is also centered on the plasma membrane. Studies on Pseudomycin A indicate that it affects H+-ATPase activity and proton translocation across the plasma membrane[7]. This suggests an interference with the electrochemical gradients essential for fungal cell viability. While direct evidence of pore formation is not as established as for syringomycin, the lipophilic nature of pseudomycins strongly implies a disruptive interaction with the lipid bilayer.

References

• 1. Fungicidal Activities and Mechanisms of Action of Pseudomonas syringae pv. syringae Lipodepsipeptide Syringopeptins 22A and 25A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudomycins, a family of novel peptides from Pseudomonas syringae possessing broad-spectrum antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fungal Lethality, Binding, and Cytotoxicity of Syringomycin-E - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological activities of pseudomycin A, a lipodepsinonapeptide from Pseudomonas syringae MSU 16H - PubMed [pubmed.ncbi.nlm.nih.gov]

Syringomycin's Interaction with Membrane Sterols: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Syringomycin E's interaction with membrane sterols, placing its performance in context with other antifungal agents. We delve into the experimental data validating these interactions, offer detailed protocols for key assays, and visualize the underlying mechanisms and workflows.

Executive Summary

Syringomycin E (SRE), a cyclic lipodepsipeptide antifungal produced by Pseudomonas syringae, exerts its activity by forming pores in the plasma membrane of target organisms. The presence and type of sterols within the membrane significantly modulate this activity. While the primary fungal sterol, ergosterol (B1671047), is a key component of the target membrane, studies surprisingly indicate that cholesterol, the main sterol in mammalian membranes, can confer a higher degree of sensitivity to SRE in some experimental systems. This guide will explore the nuances of these interactions, providing a comparative analysis with the well-established sterol-targeting antifungal, Amphotericin B.

Comparative Analysis of Syringomycin E's Interaction with Membrane Sterols

The interaction of Syringomycin E with membrane sterols is a critical determinant of its antifungal activity. The primary mechanism involves the insertion of SRE into the lipid bilayer, leading to the formation of ion channels or pores that disrupt the membrane potential and lead to cell death. The efficiency of this process is influenced by the specific sterol composition of the membrane.

Quantitative Data Summary

The following table summarizes the available quantitative data on the effect of different membrane sterols on the activity of Syringomycin E.

Parameter	No Sterol	Ergosterol	Cholesterol	Stigmasterol	Data Source
Rate of Bilayer Conductance Increase (relative)	Baseline	Weaker inhibitory effect than cholesterol	~1000-fold decrease compared to no sterol	No significant influence	[1]
Yeast Cell Sensitivity	-	Least sensitive	Most sensitive	Highly sensitive	[1]

Note: The data on the rate of bilayer conductance increase is based on planar lipid bilayer experiments using 3 µg/ml of Syringomycin E. The "weaker inhibitory effect" of ergosterol is a qualitative description from the source, highlighting a need for further quantitative studies.

Comparison with Alternative Antifungal Agents

A comparison with other antifungal agents that target membrane sterols provides valuable context for understanding the unique properties of Syringomycin E.

Antifungal Agent	Primary Sterol Target	Known Binding Affinity	Primary Mechanism of Action	Reference
Syringomycin E	Ergosterol (in fungi)	Not quantitatively determined	Pore formation	[1][2]
Amphotericin B	Ergosterol	Higher affinity for ergosterol than cholesterol	Forms pores by binding to ergosterol	[3]
Nystatin	Ergosterol	Higher affinity for ergosterol than cholesterol	Forms pores in an ergosterol-dependent manner	[4]

Experimental Protocols

Detailed methodologies are crucial for the validation and comparison of findings. Below are protocols for key experiments used to assess the interaction of Syringomycin E with membrane sterols.

Liposome (B1194612) Leakage Assay (Calcein Release)

This assay quantitatively measures the ability of a compound to disrupt liposomal membranes by monitoring the release of an encapsulated fluorescent dye.

Principle: Calcein (B42510) is encapsulated in liposomes at a concentration that causes its fluorescence to be self-quenched. If the liposome membrane is permeabilized by an agent like Syringomycin E, calcein is released into the surrounding buffer, leading to its de-quenching and a measurable increase in fluorescence.

Materials:

• Phospholipids (B1166683) (e.g., POPC, DPPC)

• Sterols (Ergosterol, Cholesterol, etc.)

• Calcein

• Syringomycin E

• Size-exclusion chromatography column (e.g., Sephadex G-50)

• Fluorometer

Procedure:

• Liposome Preparation:

  • Prepare a lipid film by dissolving phospholipids and the desired sterol (e.g., 20 mol%) in chloroform, followed by evaporation of the solvent under a stream of nitrogen and then under vacuum.

  • Hydrate the lipid film with a calcein solution (e.g., 50 mM in a suitable buffer like HEPES) by vortexing.

  • Subject the hydrated lipid mixture to several freeze-thaw cycles.

  • Extrude the liposome suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm) to create unilamellar vesicles of a uniform size.

• Purification:

  • Separate the calcein-loaded liposomes from unencapsulated calcein using a size-exclusion chromatography column equilibrated with the assay buffer.

• Leakage Assay:

  • Dilute the purified liposomes to a suitable concentration in the assay buffer in a cuvette or a 96-well plate.

  • Record the baseline fluorescence (F₀).

  • Add Syringomycin E to the desired final concentration.

  • Monitor the increase in fluorescence over time (Fₜ) at an excitation wavelength of ~490 nm and an emission wavelength of ~520 nm.

  • After the reaction reaches a plateau or at a defined endpoint, add a detergent (e.g., Triton X-100) to completely lyse the liposomes and measure the maximum fluorescence (Fₘₐₓ).

• Data Analysis:

  • Calculate the percentage of calcein leakage at time 't' using the formula: % Leakage = [(Fₜ - F₀) / (Fₘₐₓ - F₀)] * 100

Planar Lipid Bilayer (PLB) Conductance Measurement

This technique allows for the direct measurement of ion channel formation and the electrical conductance of a model membrane.

Principle: A lipid bilayer is formed across a small aperture separating two aqueous compartments. The electrical current across the membrane is measured in response to an applied voltage. The formation of pores by Syringomycin E will result in a measurable increase in conductance.

Materials:

• Planar lipid bilayer apparatus

• Ag/AgCl electrodes

• Amplifier and data acquisition system

• Phospholipids and sterols in an organic solvent (e.g., n-decane)

• Syringomycin E

• Electrolyte solution (e.g., KCl)

Procedure:

• Bilayer Formation:

  • Fill both compartments of the PLB chamber with the electrolyte solution.

  • "Paint" a solution of lipids and the desired sterol across the aperture to form a thin lipid film that spontaneously thins to a bilayer.

  • Monitor the formation of the bilayer by measuring the electrical capacitance.

• Conductance Measurement:

  • Apply a constant voltage across the bilayer and record the baseline current.

  • Add Syringomycin E to one of the compartments (the cis side).

  • Record the changes in current over time as SRE molecules insert into the bilayer and form channels.

• Data Analysis:

  • Calculate the membrane conductance (G) using Ohm's law: G = I / V, where I is the current and V is the voltage.

  • Analyze the single-channel conductance events to determine the properties of the pores formed by Syringomycin E.

  • Compare the rate of conductance increase in bilayers with different sterol compositions.

Visualizations

Experimental Workflow: Liposome Leakage Assay

Caption: Workflow for the liposome leakage assay to quantify membrane disruption.

Signaling Pathway: Syringomycin E Pore Formation

Caption: Proposed mechanism of Syringomycin E-induced pore formation in sterol-containing membranes.

References

• 1. researchgate.net [researchgate.net]
• 2. Liposome binding assay [protocols.io]
• 3. Comparative Molecular Dynamics Study of Lipid Membranes Containing Cholesterol and Ergosterol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Competitive Binding of Cholesterol and Ergosterol to the Polyene Antibiotic Nystatin. A Fluorescence Study - PMC [pmc.ncbi.nlm.nih.gov]

Syringomycin vs. Clotrimazole: A Comparative Efficacy Analysis in a Murine Model of Vaginal Candidiasis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antifungal agents syringomycin (B1172496) E and clotrimazole (B1669251), focusing on their efficacy in a murine model of vaginal candidiasis. The information presented is based on published experimental data, offering a quantitative and methodological overview to inform further research and development in antifungal therapies.

Comparative Efficacy Data

A study directly comparing syringomycin E and clotrimazole in a murine model of vaginal candidiasis provides key insights into their relative performance. The data below summarizes the reduction in yeast colonization following treatment.

Treatment Group	Day 5 (log CFU/vagina)	Day 6 (log CFU/vagina)	Day 7 (log CFU/vagina)
Drug Carrier (Control)	No significant reduction	No significant reduction	No significant reduction
1% Clotrimazole	Not significant	Significant reduction (P≤0.01)	Significant reduction (P≤0.01)
2% Syringomycin E/PEG-400	Significant reduction (P≤0.06)	Not reported	Not reported
2% Syringomycin E/PEG-Ointment	Significant reduction (P≤0.03)	Not reported	Significant reduction (P≤0.06)
12% Syringomycin E (in Aquaphor)	More effective than 1% Clotrimazole (P≤0.03)	Significant reduction (P≤0.06)	Significant reduction (P≤0.03)

Note: Data is compiled from a study by Sorensen et al. (1998). Significance is in comparison to the drug carrier control unless otherwise stated.[1]

Experimental Protocols

The in vivo efficacy of syringomycin E and clotrimazole was evaluated using a well-established murine model of vaginal candidiasis.

Animal Model and Induction of Infection

A pseudoestrus state was induced in female mice to facilitate a consistent vaginal Candida albicans infection. This was followed by intravaginal inoculation with a suspension of Candida albicans.

Treatment Regimen

Following the establishment of infection, mice were treated intravaginally twice daily for four consecutive days. The treatment groups included a drug carrier (control), 1% clotrimazole as a positive control, and various formulations and concentrations of syringomycin E.[1]

Assessment of Efficacy

The primary endpoint for efficacy was the quantitative assessment of yeast colonization in the vagina. Vaginal cultures were taken at specified time points post-treatment (days 5, 6, and 7) to determine the number of colony-forming units (CFU).[1] Histological examinations were also performed to assess any potential inflammatory response to the treatments.[1]

Caption: Experimental workflow for the murine model of vaginal candidiasis.

Mechanism of Action Signaling Pathways

The antifungal activity of syringomycin and clotrimazole are mediated through distinct mechanisms targeting the fungal cell membrane.

Syringomycin E

Syringomycin E, a cyclic lipodepsinonapeptide, disrupts the fungal cell membrane by forming pores.[2][3] This pore formation leads to an increased flux of ions such as K+, H+, and Ca2+ across the membrane, ultimately causing cell death.[2] The amphipathic nature of syringomycin facilitates its insertion into the lipid bilayer.[2] Some evidence also suggests that syringomycin can stimulate the plasma membrane H+-ATPase.[4][5]

Clotrimazole

Clotrimazole, an imidazole (B134444) derivative, inhibits the fungal enzyme lanosterol (B1674476) 14-alpha-demethylase.[6][7][8] This enzyme is critical for the biosynthesis of ergosterol (B1671047), a vital component of the fungal cell membrane.[6][7][8] By inhibiting ergosterol synthesis, clotrimazole compromises the integrity and function of the cell membrane, leading to fungal cell death.[6][7][9]

Caption: Mechanisms of action for Syringomycin E and Clotrimazole.

Conclusion

The available data from a murine model of vaginal candidiasis indicates that syringomycin E is an effective antifungal agent with efficacy comparable to, and at higher concentrations, superior to 1% clotrimazole.[1] Specifically, a 12% formulation of syringomycin E demonstrated a more significant reduction in vaginal yeast colonization on day 5 post-treatment compared to 1% clotrimazole.[1] Both agents demonstrate potent antifungal activity through distinct mechanisms that target the fungal cell membrane. These findings support the potential of syringomycin E as a promising candidate for further investigation in the development of new antifungal therapies.

References

• 1. Efficacy of syringomycin E in a murine model of vaginal candidiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syringomycin E - Wikipedia [en.wikipedia.org]
• 4. academic.oup.com [academic.oup.com]
• 5. "Mechanism of Action of Syringomycin on the Red Beet Plasma Membrane" by Ashok P. Bidwai [digitalcommons.usu.edu]
• 6. youtube.com [youtube.com]
• 7. Clotrimazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. What is the mechanism of Clotrimazole? [synapse.patsnap.com]
• 9. Articles [globalrx.com]

A Comparative Analysis of Syringomycin and Syringotoxin Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactivities of Syringomycin (B1172496) and Syringotoxin, two cyclic lipodepsinonapeptide phytotoxins produced by the bacterium Pseudomonas syringae pv. syringae. This document summarizes their performance based on experimental data, outlines the methodologies used in these studies, and provides visual representations of their mechanisms of action.

Data Presentation: Quantitative Comparison of Bioactivities

The following table summarizes the quantitative data on the bioactivities of Syringomycin E and Syringotoxin B, the major forms of these toxins.

Bioactivity Metric	Syringomycin E	Syringotoxin B	Reference(s)
Antifungal Activity (MIC in µg/mL)	[1][2]
Candida albicans	2.5 - 5.0	3.1 - 6.2	[1][2]
Cryptococcus neoformans	2.5	50	[1][2]
Aspergillus fumigatus	> 40	200	[1][2]
Aspergillus flavus	7.8	Not Reported	[3]
Aspergillus niger	> 40	> 200	[1][2]
Hemolytic Activity	More toxic to erythrocytes	Less toxic to erythrocytes	[1][2]
Pore Radius (nm)	0.7 - 1.7 (variable, dose-dependent)	~1.0	[4][5]
Monomers per Channel	~6	2 - 6	[6][7]

Mechanism of Action: Pore Formation and Membrane Disruption

Both Syringomycin and Syringotoxin exert their biological effects primarily by forming pores in the plasma membranes of target cells, leading to a lethal leakage of ions.[6][8] This process is initiated by the insertion of the lipopeptide's fatty acid tail into the lipid bilayer, followed by the aggregation of several monomers to form a transmembrane channel.[9] The formation of these pores disrupts the normal ion gradients across the membrane, leading to cell death.[6] While sharing this general mechanism, there are subtle differences in their interaction with the cell membrane.

Syringomycin E's Interaction with Membrane Components

The activity of Syringomycin E is notably influenced by the lipid composition of the target membrane. Specifically, sphingolipids and sterols, particularly ergosterol (B1671047) in fungi, play a crucial role in its fungicidal action.[8][10] The biosynthesis of sphingolipids with very-long-chain fatty acids and specific head groups is required for the susceptibility of yeast to Syringomycin E.[8][11] This suggests a specific interaction between Syringomycin E and these lipid components, which facilitates its insertion and pore formation.

The following diagram illustrates the proposed mechanism of action for Syringomycin E, highlighting the key steps from membrane interaction to pore formation and subsequent cellular effects.

Caption: Mechanism of Syringomycin E action.

Experimental Protocols

This section details the methodologies for key experiments used to characterize the bioactivities of Syringomycin and Syringotoxin.

Antifungal Susceptibility Testing (Broth Microdilution)

This assay determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific fungus.

Protocol:

• Fungal Inoculum Preparation: Fungal isolates are grown on an appropriate agar (B569324) medium. A suspension of fungal spores or yeast cells is prepared in a sterile saline solution and adjusted to a standardized concentration (e.g., 10^4 to 10^5 CFU/mL).

• Drug Dilution: The toxins are serially diluted in a liquid growth medium (e.g., RPMI 1640) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized fungal suspension.

• Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the toxin that causes a significant inhibition of visible fungal growth compared to a drug-free control.

Hemolysis Assay

This assay measures the ability of a compound to lyse red blood cells (erythrocytes), providing an indication of its general cytotoxicity.

Protocol:

• Red Blood Cell Preparation: Freshly collected red blood cells (e.g., from sheep or human) are washed multiple times with a buffered saline solution (e.g., PBS) by centrifugation to remove plasma and other components. A final suspension of a specific concentration (e.g., 2% v/v) is prepared.[12][13]

• Toxin Incubation: The washed red blood cells are incubated with various concentrations of the toxins at 37°C for a defined period (e.g., 1 hour).[13][14]

• Centrifugation: After incubation, the samples are centrifuged to pellet the intact red blood cells.

• Hemoglobin Measurement: The amount of hemoglobin released into the supernatant due to cell lysis is quantified by measuring the absorbance at a specific wavelength (e.g., 540 nm) using a spectrophotometer.[15]

• Data Analysis: The percentage of hemolysis is calculated relative to a positive control (100% lysis, e.g., using Triton X-100) and a negative control (0% lysis, buffer only).[12]

Membrane Permeabilization Assay (Calcein Leakage)

This assay directly assesses the ability of the toxins to form pores in lipid vesicles by measuring the release of a fluorescent dye.

Protocol:

• Vesicle Preparation: Unilamellar lipid vesicles are prepared with a self-quenching concentration of a fluorescent dye (e.g., calcein) encapsulated within them.

• Toxin Addition: The toxins are added to the vesicle suspension.

• Fluorescence Measurement: If pores are formed in the vesicle membranes, the encapsulated dye will leak out into the surrounding buffer, becoming dequenched and leading to an increase in fluorescence. This increase in fluorescence is monitored over time using a fluorometer.

• Data Analysis: The rate and extent of dye leakage are used to quantify the membrane permeabilizing activity of the toxins.

The following diagram illustrates the general workflow for assessing membrane permeabilization using a calcein (B42510) leakage assay.

Caption: Calcein leakage assay workflow.

References

• 1. journals.asm.org [journals.asm.org]
• 2. In vitro antifungal and fungicidal activities and erythrocyte toxicities of cyclic lipodepsinonapeptides produced by Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. The interaction of lipodepsipeptide toxins from Pseudomonas syringae pv. syringae with biological and model membranes: a comparison of syringotoxin, syringomycin, and two syringopeptins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cluster organization of ion channels formed by the antibiotic syringomycin E in bilayer lipid membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. State of the Art of Cyclic Lipopeptide–Membrane Interactions: Pore Formation and Bilayer Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Properties of voltage-gated ion channels formed by syringomycin E in planar lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 11. Requirement of sphingolipid alpha-hydroxylation for fungicidal action of syringomycin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. thno.org [thno.org]
• 13. static.igem.org [static.igem.org]
• 14. Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. evotec.com [evotec.com]

A Comparative Guide to Cross-Resistance Between Syringomycin and Other Antifungal Agents

For Researchers, Scientists, and Drug Development Professionals

The emergence of antifungal resistance necessitates the exploration of novel therapeutic agents and a thorough understanding of their potential for cross-resistance with existing drugs. Syringomycin, a cyclic lipodepsinonapeptide produced by Pseudomonas syringae, presents a unique mechanism of action by disrupting the fungal plasma membrane. This guide provides a comparative overview of Syringomycin and other major antifungal classes, focusing on potential cross-resistance profiles, supported by available experimental data and detailed methodologies.

Comparison of Antifungal Activity

Direct comparative studies on cross-resistance between Syringomycin and other antifungal classes are limited in publicly available literature. The following tables summarize minimum inhibitory concentration (MIC) data from various studies to provide a general reference for the activity of each compound against different fungal genera.

It is critical to note that these values are compiled from different studies with varying experimental conditions (e.g., specific isolates, media, incubation times) and are not the result of direct head-to-head comparisons. Therefore, direct comparison of MIC values between tables is not scientifically valid but serves as an illustrative reference.

Table 1: In Vitro Activity of Syringomycin E

Fungal Species	MIC Range (µg/mL)	Reference
Aspergillus fumigatus	1.9	[1]
Aspergillus niger	1.9	[1]
Aspergillus flavus	7.8	[1]
Fusarium moniliforme	1.9	[1]
Fusarium oxysporum	1.9	[1]
Various Yeasts	2.5 - >40	[2]
Various Filamentous Fungi	2.5 - >40	[2]

Table 2: In Vitro Activity of Polyenes (Amphotericin B)

Fungal Species	MIC Range (µg/mL)	Reference
Candida spp.	≤0.02 - 1.25	[2]
Candida albicans	≤0.03 - 1	[3]
Aspergillus spp.	Varies by species
Fusarium spp.	Often exhibits high MICs	[1]

Table 3: In Vitro Activity and Resistance Breakpoints of Azoles (Fluconazole)

Fungal Species	Susceptible (S)	Susceptible-Dose Dependent (SDD)	Resistant (R)	Reference
Candida albicans	≤2	4	≥8	[4]
Candida parapsilosis	≤2	4	≥8	[4]
Candida tropicalis	≤2	4	≥8	[4]
Candida glabrata	-	≤32	≥64	[4]
Candida krusei	Intrinsically Resistant	[5]

Breakpoints are based on CLSI M27-A3 guidelines and may be updated. Values are in µg/mL.

Table 4: In Vitro Activity and Resistance Breakpoints of Echinocandins (Anidulafungin)

Fungal Species	Susceptible (S)	Resistant (R)	Reference
Candida albicans	≤0.03	>0.03	[6]
Candida glabrata	≤0.06	>0.06	[6]
Candida tropicalis	≤0.06	>0.06	[6]
Candida parapsilosis	≤4	>4	[6]

Breakpoints are based on EUCAST guidelines and may be updated. Values are in µg/mL.

Experimental Protocols

Antifungal Susceptibility Testing: Broth Microdilution Method

This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[2][7]

a. Inoculum Preparation:

• Fungal isolates are cultured on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) for 24-48 hours.

• Yeast colonies are suspended in sterile saline, and the turbidity is adjusted spectrophotometrically to match a 0.5 McFarland standard, resulting in a stock suspension of approximately 1 x 10⁶ to 5 x 10⁶ CFU/mL.[2]

• The stock suspension is further diluted in a standardized test medium (e.g., RPMI-1640) to achieve the final desired inoculum concentration (e.g., 0.5 x 10³ to 2.5 x 10³ cells/mL).[7]

b. Plate Preparation:

• The antifungal agents (Syringomycin, Amphotericin B, Fluconazole, etc.) are serially diluted in a 96-well microtiter plate using the test medium to create a range of concentrations.

• A growth control (no drug) and a sterility control (no inoculum) well are included.

c. Inoculation and Incubation:

• The prepared fungal inoculum is added to each well (except the sterility control).

• The plates are incubated at 35°C for 24-48 hours.[7]

d. MIC Determination:

• The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% for azoles and ≥90% for polyenes) compared to the growth control.[6] Inhibition can be assessed visually or by reading the optical density with a spectrophotometer.

Molecular Analysis of Resistance Mechanisms

To investigate the genetic basis of resistance, the following steps are typically performed.[7]

a. DNA Extraction: Genomic DNA is extracted from both the susceptible parental strain and the resistant isolates.

b. PCR Amplification and Sequencing:

• Specific genes associated with resistance to a particular antifungal class are amplified using Polymerase Chain Reaction (PCR).

  • Azoles: ERG11 (or CYP51), and efflux pump genes (CDR1, MDR1).[7]

  • Echinocandins: Hot-spot regions of FKS1 and FKS2 genes.

  • Polyenes: Genes in the ergosterol (B1671047) biosynthesis pathway (ERG2, ERG3, ERG5, ERG6).

• The PCR products are purified and sequenced to identify point mutations, insertions, or deletions that may confer resistance.

c. Gene Expression Analysis:

• RNA is extracted from fungal cells grown in the presence and absence of the antifungal agent.

• Quantitative real-time PCR (qRT-PCR) is performed to measure the transcript levels of target genes (e.g., efflux pumps) to determine if overexpression is a contributing factor to resistance.[7]

Visualizations: Workflows and Pathways

Experimental Workflow for Cross-Resistance Assessment

Caption: Workflow for assessing antifungal cross-resistance.

Mechanisms of Action and Potential for Cross-Resistance

References

• 1. Fungal Lethality, Binding, and Cytotoxicity of Syringomycin-E - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluconazole-Resistant Vulvovaginal Candidosis: An Update on Current Management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal Resistance to Fluconazole and Echinocandins Is Not Emerging in Yeast Isolates Causing Fungemia in a Spanish Tertiary Care Center - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Validating Syringomycin's Pore-Forming Mechanism: A Comparative Guide Utilizing Yeast Lipid Mutants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the experimental validation of Syringomycin (B1172496) E's mechanism of action, with a focus on the pivotal role of yeast lipid mutants. It offers a comparative perspective against other membrane-active antifungal agents, supported by detailed experimental protocols and quantitative data.

Introduction: Syringomycin E's Assault on the Fungal Membrane

Syringomycin E, a cyclic lipodepsipeptide produced by the bacterium Pseudomonas syringae pv. syringae, exhibits potent antifungal activity. Its primary mode of action is the disruption of the fungal plasma membrane integrity. The proposed mechanism involves the formation of transmembrane pores or channels, leading to a cascade of detrimental effects, including ion leakage and ultimately, cell death.[1] The validation of this mechanism has been significantly advanced by employing the budding yeast, Saccharomyces cerevisiae, as a model organism. Its genetic tractability allows for the creation of specific lipid biosynthesis mutants, providing a powerful tool to dissect the molecular interactions between Syringomycin E and the fungal membrane.

The Power of Yeast Genetics: Unraveling the Role of Membrane Lipids

The sensitivity of S. cerevisiae to Syringomycin E is critically dependent on the composition of its plasma membrane, particularly the presence of specific sphingolipids and sterols. By studying yeast mutants with defects in lipid biosynthesis, researchers have identified key molecular players in the antifungal action of Syringomycin E.

Sphingolipids: The Gatekeepers of Syringomycin E Sensitivity

Studies on Syringomycin E-resistant yeast mutants have unequivocally demonstrated the requirement of a complete and mature sphingolipid biosynthesis pathway for its activity. Key gene products identified through these studies include:

• ELO2/ELO3: These genes encode fatty acid elongases responsible for the synthesis of very-long-chain fatty acids (VLCFAs), essential components of complex sphingolipids.[1]

• IPT1: This gene encodes the inositol (B14025) phosphoceramide (IPC) synthase, which catalyzes a crucial step in the synthesis of complex sphingolipids.[1][2]

• FAH1: This gene is responsible for the α-hydroxylation of the fatty acid moiety of sphingolipids.

Mutations in these genes lead to alterations in the structure and composition of sphingolipids, resulting in significant resistance to Syringomycin E.

Quantitative Analysis of Syringomycin E Resistance in Yeast Lipid Mutants

The following table summarizes the minimum inhibitory concentrations (MICs) of Syringomycin E against wild-type and various lipid biosynthesis mutants of S. cerevisiae, highlighting the dramatic increase in resistance in the absence of specific sphingolipid components.

Yeast Strain	Relevant Genotype	Syringomycin E MIC (µg/mL)	Fold Resistance (approx.)
Wild Type	Wild Type	0.5 - 1.0	1
elo2Δ	Deletion of Fatty Acid Elongase	> 10	> 10-20
elo3Δ	Deletion of Fatty Acid Elongase	> 10	> 10-20
ipt1Δ	Deletion of IPC Synthase	> 10	> 10-20
fah1Δ	Deletion of Fatty Acid Hydroxylase	5 - 10	5-10

Note: The exact MIC values can vary depending on the specific experimental conditions and yeast strain background.

Physiological Consequences of Syringomycin E Action: Ion Flux Dysregulation

The formation of pores by Syringomycin E leads to a rapid and uncontrolled flux of ions across the plasma membrane, a key event in its fungicidal activity.

Potassium Efflux and Calcium Influx

Upon exposure to Syringomycin E, yeast cells exhibit a rapid efflux of intracellular potassium (K+) ions and an influx of extracellular calcium (Ca2+) ions.[1] This disruption of ion homeostasis leads to the depolarization of the plasma membrane and triggers downstream signaling pathways that contribute to cell death.

Quantifying Ion Fluxes in Response to Syringomycin E

The table below presents typical changes in intracellular ion concentrations in wild-type yeast upon treatment with Syringomycin E.

Ion	Direction of Flux	Magnitude of Change
Potassium (K+)	Efflux	Significant decrease in intracellular concentration
Calcium (Ca2+)	Influx	Rapid and substantial increase in cytosolic concentration

Note: The precise rates and magnitudes of ion fluxes are dependent on the Syringomycin E concentration and the specific yeast strain.

Experimental Methodologies

This section provides an overview of the key experimental protocols used to validate the mechanism of Syringomycin E.

Generation of Syringomycin E-Resistant Yeast Mutants

Protocol:

• Mutagenesis: Expose a suspension of wild-type S. cerevisiae cells to a mutagen, such as ultraviolet (UV) radiation or ethyl methanesulfonate (B1217627) (EMS), to induce random mutations in the genome. The dosage should be optimized to achieve a survival rate of 10-20%.

• Selection: Plate the mutagenized cells on nutrient-rich agar (B569324) plates (e.g., YPD) and incubate until colonies appear.

• Replica Plating: Replica-plate the colonies onto YPD plates containing a selective concentration of Syringomycin E (e.g., 2-5 µg/mL).

• Isolation of Resistant Mutants: Identify and isolate colonies that grow on the Syringomycin E-containing plates, as these are potentially resistant mutants.

• Confirmation of Resistance: Re-streak the candidate mutants on both YPD and YPD with Syringomycin E to confirm their resistant phenotype.

• Genetic Characterization: Characterize the mutations in the resistant strains through techniques such as complementation analysis and gene sequencing to identify the affected genes.

Sphingolipid Analysis by HPLC-MS/MS

Protocol:

• Lipid Extraction: Harvest yeast cells and extract total lipids using a solvent system such as chloroform:methanol.

• Saponification: Treat the lipid extract with a mild alkaline solution to hydrolyze glycerophospholipids, thereby enriching for sphingolipids.

• Chromatographic Separation: Separate the different sphingolipid species using high-performance liquid chromatography (HPLC) with a C18 reverse-phase column.

• Mass Spectrometry Analysis: Analyze the eluted fractions using tandem mass spectrometry (MS/MS) to identify and quantify the individual sphingolipid species based on their mass-to-charge ratios and fragmentation patterns.

Measurement of Membrane Potential

Protocol:

• Cell Preparation: Wash and resuspend yeast cells in a low-potassium buffer.

• Fluorescent Dye Loading: Incubate the cells with a membrane potential-sensitive fluorescent dye, such as DiBAC4(3) or bis-(1,3-dibutylbarbituric acid) trimethine oxonol. The fluorescence intensity of these dyes is dependent on the membrane potential.

• Syringomycin E Treatment: Add Syringomycin E to the cell suspension.

• Fluorometric Measurement: Monitor the changes in fluorescence intensity over time using a fluorometer or a fluorescence microscope. Depolarization of the membrane will result in an increase in fluorescence.

Potassium Efflux Assay

Protocol:

• Cell Preparation: Wash and resuspend yeast cells in a potassium-free buffer.

• Syringomycin E Treatment: Add Syringomycin E to the cell suspension to induce potassium efflux.

• Sample Collection: At various time points, collect aliquots of the cell suspension and separate the cells from the supernatant by centrifugation.

• Potassium Measurement: Measure the concentration of potassium in the supernatant using a potassium-sensitive electrode or by atomic absorption spectrophotometry.

Calcium Influx Assay

Protocol:

• Cell Preparation: Grow yeast cells in a low-calcium medium and then wash and resuspend them in a buffer containing a fluorescent calcium indicator, such as Fura-2 AM or Indo-1 AM.

• Syringomycin E Treatment: Add Syringomycin E to the cell suspension.

• Fluorometric Measurement: Monitor the changes in intracellular calcium concentration by measuring the fluorescence of the calcium indicator at its excitation and emission wavelengths. An increase in fluorescence indicates an influx of calcium.

Visualizing the Mechanism: Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the key pathways and experimental workflows described in this guide.

Caption: Proposed mechanism of Syringomycin E action in yeast.

Caption: Workflow for generating Syringomycin E-resistant yeast mutants.

Comparative Analysis: Syringomycin E vs. Other Membrane-Active Antifungals

To provide a broader context, this section compares the mechanism of Syringomycin E with other antifungal agents that target the fungal membrane.

Antifungal Agent	Chemical Class	Primary Membrane Target	Mechanism of Action	Effect of Lipid Mutants
Syringomycin E	Cyclic Lipodepsipeptide	Sphingolipids and Ergosterol	Pore formation leading to ion leakage	High resistance in sphingolipid biosynthesis mutants
Amphotericin B	Polyene	Ergosterol	Forms pores by binding to ergosterol, leading to ion leakage	Resistance associated with reduced ergosterol content
Caspofungin	Echinocandin	β-(1,3)-D-glucan synthase (cell wall)	Inhibits cell wall synthesis, indirectly affecting membrane integrity	Not directly related to plasma membrane lipid composition
Daptomycin	Cyclic Lipopeptide	Phosphatidylglycerol (bacterial membranes)	Oligomerization and membrane depolarization	Primarily active against bacteria, less effective against fungi
Polymyxin B	Cyclic Lipopeptide	Lipopolysaccharide (bacterial outer membrane)	Disrupts outer membrane integrity	Primarily active against Gram-negative bacteria

This comparison highlights the unique dependence of Syringomycin E on specific sphingolipid structures for its antifungal activity, distinguishing it from other membrane-targeting agents.

Conclusion and Future Directions

The use of yeast lipid mutants has been instrumental in validating the pore-forming mechanism of Syringomycin E and has pinpointed the critical role of mature sphingolipids in this process. This knowledge provides a solid foundation for understanding its antifungal activity and for the potential development of new therapeutic strategies.

Future research could focus on:

• Elucidating the precise stoichiometry and structure of the Syringomycin E-lipid pore.

• Investigating the downstream signaling events triggered by Syringomycin E-induced ion fluxes.

• Exploring the potential for synergistic combinations of Syringomycin E with other antifungal agents that have different mechanisms of action.

By continuing to leverage the power of yeast genetics and molecular biology, the scientific community can further unravel the intricacies of antifungal drug action and pave the way for the development of more effective treatments for fungal infections.

References

• 1. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IPT1-independent sphingolipid biosynthesis and yeast inhibition by syringomycin E and plant defensin DmAMP1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Transcriptomics of Fungal Response to Syringomycin: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the molecular intricacies of fungal responses to antifungal compounds is pivotal for the development of novel therapeutic strategies. This guide provides a comparative overview of the transcriptomic landscape of fungal cells when challenged with Syringomycin, a potent lipodepsipeptide antifungal agent. While direct comparative transcriptomic data across multiple fungal species for Syringomycin is not yet publicly available, this document synthesizes information on its mechanism of action and compares the transcriptomic responses of key fungal species to similar membrane-targeting stressors.

Mechanism of Action: Insights from Saccharomyces cerevisiae

Syringomycin E, the most prevalent form of Syringomycin, primarily targets the fungal plasma membrane. In the model yeast Saccharomyces cerevisiae, its mode of action involves the formation of ion channels that disrupt the electrochemical gradient across the membrane. This leads to an efflux of K+ ions and an influx of Ca2+ ions, ultimately triggering cell death.[1][2] The sensitivity of S. cerevisiae to Syringomycin E is intricately linked to the composition of its plasma membrane, particularly the presence of specific sphingolipids and ergosterol (B1671047).[1][2]

Genetic studies in S. cerevisiae have identified several genes whose products are crucial for the antifungal activity of Syringomycin E. Mutations in genes involved in the biosynthesis of very-long-chain fatty acids (ELO2, ELO3) and the terminal steps of sphingolipid synthesis (IPT1) confer resistance to Syringomycin E.[1][2] Similarly, genes involved in ergosterol biosynthesis (ERG3) and sphingolipid hydroxylation (SYR2) are also implicated in the fungal response.

Inferred Comparative Transcriptomic Responses to Syringomycin

Based on its membrane-disrupting mechanism, the transcriptomic response of fungi to Syringomycin is anticipated to involve a coordinated upregulation of genes related to cell wall integrity, membrane biogenesis, and general stress responses. The following table summarizes the known transcriptomic responses of different fungi to various membrane and cell wall stressors, providing a framework for predicting the response to Syringomycin.

Fungal Species	Stressor(s)	Key Upregulated Pathways/Gene Categories	Key Downregulated Pathways/Gene Categories
Saccharomyces cerevisiae	Chitosan, Oxidative Stress	Cell Wall Integrity (CWI) pathway, High Osmolarity Glycerol (HOG) pathway, Ergosterol biosynthesis, Sphingolipid biosynthesis, Stress response genes (e.g., heat shock proteins)	Ribosome biogenesis, RNA metabolism
Aspergillus niger	Caspofungin, Aureobasidin A	Cell Wall Integrity (CWI) pathway (via RhoB and RhoD), Chitin synthesis, Glucan synthesis, Stress response transcription factors (RlmA, MsnA, CrzA)	Not consistently reported
Botrytis cinerea	Wuyiencin	Amino acid metabolism, Protein synthesis, ATP-binding cassette (ABC) transporters	DNA replication, Cell cycle, Stress response
Fusarium graminearum	Carbendazim, Phenamacril	Proteasome complex, Transporter activity (Carbendazim); Nitrogen metabolism, Glutathione metabolism (Phenamacril)	Not consistently reported

Signaling Pathways and Experimental Workflow

To visualize the molecular interactions and experimental processes involved in studying the fungal response to Syringomycin, the following diagrams are provided.

Caption: Inferred signaling pathway of Syringomycin E in a fungal cell.

Caption: Generalized workflow for a comparative transcriptomics experiment.

Experimental Protocols

The following sections outline generalized protocols for conducting a comparative transcriptomics study on the fungal response to Syringomycin.

Fungal Culture and Syringomycin Treatment

• Fungal Strains and Growth Conditions: Culture the desired fungal species (e.g., Saccharomyces cerevisiae, Aspergillus niger, Fusarium graminearum) in appropriate liquid media (e.g., YPD for yeast, PDB for filamentous fungi) at their optimal growth temperatures with shaking.

• Syringomycin Treatment: Once cultures reach the mid-logarithmic growth phase, add Syringomycin E to the desired final concentration. An untreated control culture should be maintained in parallel.

• Time-Course Sampling: Collect cell pellets at various time points post-treatment (e.g., 30 min, 1h, 2h, 4h) by centrifugation. Flash-freeze the pellets in liquid nitrogen and store at -80°C until RNA extraction.

RNA Extraction and Quality Control

• RNA Extraction: Extract total RNA from the frozen cell pellets using a suitable method, such as a phenol-chloroform extraction or a commercially available RNA extraction kit with a bead-beating step for cell disruption.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• Quality Control: Assess the quantity and quality of the extracted RNA using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer) to ensure high-purity RNA with intact ribosomal RNA peaks.

RNA Sequencing (RNA-Seq)

• Library Preparation: Prepare cDNA libraries from the high-quality RNA samples using a commercial RNA-Seq library preparation kit. This typically involves mRNA purification (for eukaryotes), fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

Bioinformatic Analysis

• Quality Control of Raw Reads: Use tools like FastQC to assess the quality of the raw sequencing reads and Trimmomatic or similar software to remove low-quality bases and adapter sequences.

• Read Mapping: Align the trimmed reads to the respective reference genomes of the fungal species using a splice-aware aligner such as HISAT2 or STAR.

• Differential Gene Expression Analysis: Use software packages like DESeq2 or edgeR to identify genes that are differentially expressed between the Syringomycin-treated and control samples at each time point.

• Functional Annotation and Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG) on the lists of differentially expressed genes to identify over-represented biological processes and pathways.

• Comparative Analysis: Compare the sets of differentially expressed genes and enriched pathways across the different fungal species to identify conserved and species-specific responses to Syringomycin.

This guide provides a foundational understanding of the fungal response to Syringomycin and a roadmap for conducting further comparative transcriptomic studies. Such research is essential for uncovering novel drug targets and developing more effective strategies to combat fungal pathogens.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Syringomycin E Inhibition of Saccharomyces cerevisiae: Requirement for Biosynthesis of Sphingolipids with Very-Long-Chain Fatty Acids and Mannose- and Phosphoinositol-Containing Head Groups - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Synergistic Effects of Syringomycin with other Antifungals: A Comparative Guide for Researchers

For Immediate Release

In the face of rising antifungal resistance, the exploration of combination therapies is a critical frontier in drug development. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the potential synergistic effects of Syringomycin, a cyclic lipodepsinonapeptide with potent antifungal properties, when combined with other antifungal agents. While direct experimental data on Syringomycin combinations is limited, this document synthesizes information on its mechanism of action and draws parallels with other membrane-active antifungals to propose promising synergistic pairings.

Syringomycin E (SE), the most common isoform, exhibits significant lethality against a range of fungi, including Aspergillus and Fusarium species, by forming pores in the fungal plasma membrane. This disruption of the cell membrane leads to ion leakage and ultimately cell death.[1][2] The efficacy of Syringomycin is influenced by the composition of the fungal cell membrane, particularly the presence of sterols and sphingolipids.[3][4] This unique mechanism of action suggests a strong potential for synergistic interactions with antifungal drugs that target different cellular components or pathways.

Potential Synergistic Combinations with Syringomycin

Based on the membrane-disrupting mechanism of Syringomycin, several classes of antifungal agents present themselves as logical candidates for synergistic combination therapy. The rationale behind these proposed pairings is to create a multi-pronged attack on the fungal cell, enhancing efficacy and potentially overcoming resistance mechanisms.

With Ergosterol (B1671047) Biosynthesis Inhibitors (e.g., Azoles, Allylamines)

Hypothesis: Ergosterol is a crucial component of the fungal cell membrane, and its disruption is the primary target of several major antifungal classes. It is hypothesized that by combining Syringomycin with an ergosterol biosynthesis inhibitor, a synergistic effect can be achieved. The inhibitor would weaken the cell membrane by depleting ergosterol, making it more susceptible to the pore-forming action of Syringomycin.

• Azoles (e.g., Fluconazole, Itraconazole): These drugs inhibit the enzyme lanosterol (B1674476) 14α-demethylase, a key step in the ergosterol biosynthesis pathway.[5][6] Studies have shown that combining other membrane-active agents with azoles can lead to potent fungicidal activity.[7][8]

• Allylamines (e.g., Terbinafine): This class of drugs inhibits squalene (B77637) epoxidase, another critical enzyme in the ergosterol biosynthesis pathway.[6] The resulting depletion of ergosterol and accumulation of toxic squalene would likely render the fungal membrane more vulnerable to Syringomycin-induced pore formation.

With Cell Wall Synthesis Inhibitors (e.g., Echinocandins)

Hypothesis: The fungal cell wall provides structural integrity and protects the cell from osmotic stress. A combination of Syringomycin with an agent that weakens the cell wall could lead to enhanced antifungal activity. By compromising the cell wall, the underlying plasma membrane would be more exposed and susceptible to the lytic action of Syringomycin.

• Echinocandins (e.g., Caspofungin, Micafungin): These drugs inhibit the synthesis of β-(1,3)-D-glucan, a major component of the fungal cell wall.[9][10] The resulting weakened cell wall would be less able to withstand the internal turgor pressure, especially when the plasma membrane's integrity is compromised by Syringomycin.

Experimental Data: A Call for Further Research

To date, there is a notable absence of published studies specifically investigating the synergistic effects of Syringomycin with other antifungal agents. The following table is a template for how such data, once generated, could be presented. The Fractional Inhibitory Concentration Index (FICI) is a standard measure of synergy, with a value of ≤ 0.5 indicating a synergistic interaction.[11][12][13]

Antifungal Combination	Fungal Species	MIC of Syringomycin Alone (µg/mL)	MIC of Partner Antifungal Alone (µg/mL)	MIC of Syringomycin in Combination (µg/mL)	MIC of Partner Antifungal in Combination (µg/mL)	FICI	Interaction
Syringomycin + Fluconazole	Candida albicans	Data not available	Data not available	Data not available	Data not available	Data not available	Hypothesized Synergy
Syringomycin + Terbinafine	Aspergillus fumigatus	Data not available	Data not available	Data not available	Data not available	Data not available	Hypothesized Synergy
Syringomycin + Caspofungin	Candida glabrata	Data not available	Data not available	Data not available	Data not available	Data not available	Hypothesized Synergy

Experimental Protocols: The Checkerboard Assay

The checkerboard assay is a widely used in vitro method to assess the synergistic, additive, indifferent, or antagonistic effects of antimicrobial agent combinations.[1][14][15]

Methodology

• Preparation of Antifungal Solutions: Stock solutions of Syringomycin and the partner antifungal are prepared in a suitable solvent (e.g., DMSO) and then serially diluted in a liquid growth medium (e.g., RPMI 1640) to create a range of concentrations.

• Plate Setup: In a 96-well microtiter plate, serial dilutions of Syringomycin are added to the wells along the x-axis, and serial dilutions of the partner antifungal are added along the y-axis. This creates a matrix of wells with varying concentrations of both drugs. Control wells containing each drug alone, as well as a drug-free growth control and a sterility control, are also included.

• Inoculation: A standardized inoculum of the fungal test organism (e.g., 0.5-2.5 x 10³ CFU/mL) is added to each well, except for the sterility control.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• Reading Results: The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the drug(s) that inhibits visible fungal growth.

• Calculation of FICI: The Fractional Inhibitory Concentration Index (FICI) is calculated using the following formula:

  FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

  The results are interpreted as follows:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Visualizing the Workflow and Mechanisms

To further elucidate the experimental process and the proposed synergistic interactions, the following diagrams are provided.

Caption: Workflow of the checkerboard assay for synergy testing.

Caption: Proposed synergistic mechanisms of action with Syringomycin.

Conclusion and Future Directions

While Syringomycin holds promise as a potent antifungal agent, its full potential may be realized through combination therapy. The proposed synergistic pairings with ergosterol biosynthesis inhibitors and cell wall synthesis inhibitors are based on sound mechanistic principles and warrant further investigation. There is a clear and urgent need for in vitro and in vivo studies to generate the experimental data required to validate these hypotheses. Such research will be instrumental in developing novel and effective treatment strategies to combat the growing threat of antifungal resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Scymicrosin7–26, a Scylla paramamosain-derived novel antimicrobial peptide, exhibits efficacy against multidrug-resistant ESKAPE pathogens and anti-inflammatory activity [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synergistic combinations of antifungals and anti-virulence agents to fight against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Augmenting Azoles with Drug Synergy to Expand the Antifungal Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ergosterol Biosynthesis Inhibitors Become Fungicidal when Combined with Calcineurin Inhibitors against Candida albicans, Candida glabrata, and Candida krusei - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Scholars@Duke publication: Ergosterol biosynthesis inhibitors become fungicidal when combined with calcineurin inhibitors against Candida albicans, Candida glabrata, and Candida krusei. [scholars.duke.edu]
• 9. Fungal Cell Wall: Emerging Antifungals and Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Fungal Cell Wall: Emerging Antifungals and Drug Resistance [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. arpi.unipi.it [arpi.unipi.it]
• 13. Beyond the FIC index: the extended information from fractional inhibitory concentrations (FICs) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. transpharmlab.com [transpharmlab.com]
• 15. calslab.snu.ac.kr [calslab.snu.ac.kr]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Syringomycin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. Adherence to proper waste disposal protocols for potent biomolecules like Syringomycin is a critical component of laboratory safety and responsible research. This document provides essential, immediate safety and logistical information for the handling and disposal of Syringomycin, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Syringomycin is a phytotoxin with antifungal properties. While its toxicological properties in humans have not been thoroughly investigated, it is crucial to handle it with care. Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety information.

Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or goggles.

• Lab Coat: A standard lab coat is required to protect from spills.

Handling:

• Avoid inhalation of any dust or aerosols.

• Prevent contact with skin and eyes.

• Do not eat, drink, or smoke in areas where Syringomycin is handled.

Syringomycin Disposal Protocol: A Step-by-Step Guide

Currently, there is no established and validated chemical inactivation or neutralization protocol for Syringomycin that can be safely performed in a standard laboratory setting. Therefore, the primary method of disposal is through collection and subsequent incineration by a licensed hazardous waste management company.

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in the disposal process.

• Solid Waste:

  • Collect unused or expired pure Syringomycin.

  • Include any lab debris heavily contaminated with solid Syringomycin, such as weighing paper, contaminated gloves, and absorbent pads.

  • Place these materials in a dedicated, clearly labeled, and sealable hazardous waste container. The container must be made of a material compatible with the chemical.

• Liquid Waste:

  • Collect solutions containing Syringomycin in a separate, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix Syringomycin waste with other solvent waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Sharps Waste:

  • Any sharps, such as needles or pipette tips, contaminated with Syringomycin should be placed in a designated, puncture-resistant sharps container.

Step 2: Labeling of Waste Containers

Clear and accurate labeling is essential for safety and regulatory compliance.

• Label all waste containers with:

  • The words "Hazardous Waste"

  • The full chemical name: "Syringomycin"

  • The specific hazards (e.g., "Toxic")

  • The date of accumulation

  • The name of the principal investigator or laboratory

Step 3: Storage of Waste

Store waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure containers are tightly sealed to prevent leaks or spills.

• Store in a well-ventilated area.

• Do not store large quantities of waste for extended periods. Follow your institution's guidelines on waste accumulation limits.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the Syringomycin waste.

• EHS will coordinate with a licensed hazardous waste disposal company for proper transportation and incineration.

• Never dispose of Syringomycin waste down the drain or in the regular trash.

Quantitative Data Summary

While specific quantitative data for Syringomycin disposal is limited, the following table summarizes key information derived from safety data sheets and general laboratory guidelines.

Parameter	Guideline	Source
Storage Temperature	-20°C (for stable product)	[1]
Disposal Method	Dispose of contents/container to an approved waste disposal plant.	[2]
Container Type	Suitable, closed containers.	[3]
Regulatory Compliance	Observe all federal, state, and local environmental regulations.	[3]

Experimental Protocols

As of the current available literature, there are no widely accepted and detailed experimental protocols for the chemical inactivation of Syringomycin for disposal purposes. Research into the microbial degradation of Syringomycin is ongoing but has not yet translated into a standard laboratory disposal procedure. Therefore, adherence to the collection and professional disposal protocol outlined above is mandatory.

Logical Workflow for Syringomycin Disposal

The following diagram illustrates the procedural flow for the proper disposal of Syringomycin waste in a laboratory setting.

Caption: Workflow for the safe disposal of Syringomycin waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of Syringomycin, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. orbit.dtu.dk [orbit.dtu.dk]

Safeguarding Your Research: A Comprehensive Guide to Handling Syringomycin

For researchers, scientists, and professionals in drug development, the safe and effective handling of bioactive compounds is paramount. This guide provides essential safety protocols, operational procedures, and disposal plans for Syringomycin (B1172496), a potent cyclic lipodepsinonapeptide phytotoxin. By adhering to these guidelines, you can ensure a secure laboratory environment while leveraging the unique properties of this compound in your research.

Immediate Safety and Handling Protocols

Syringomycin and its variants, such as Syringomycin E, are known to interact with the plasma membranes of plant and fungal cells.[1][2] While comprehensive toxicological data in humans is limited, its mechanism of action necessitates careful handling to avoid potential irritation or other harmful effects upon contact, inhalation, or ingestion.[3] The following personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial for minimizing exposure risk.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or other chemical-resistant gloves.	Prevents direct skin contact. For prolonged or repeated contact, double-gloving is recommended.[3]
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles.	Protects eyes from splashes or aerosols.
Body Protection	A lab coat or fluid-resistant gown.	Protects skin and personal clothing from contamination.[4]
Respiratory Protection	Generally not required under normal use with adequate ventilation.	If creating aerosols (e.g., sonicating, vortexing), work in a certified chemical fume hood or biosafety cabinet. If desired, a respirator with an appropriate cartridge (e.g., type ABEK) can be used.[3]

Standard Operating Procedure for Handling

• Preparation : Before handling, ensure the work area (e.g., chemical fume hood, benchtop) is clean and uncluttered. Have a designated waste container and spill kit readily accessible.

• Weighing and Reconstitution : Handle the solid (powder) form of Syringomycin in a chemical fume hood or other contained space to prevent inhalation of dust. When reconstituting, add the solvent slowly to avoid splashing. Syringomycin E is often supplied as a solution in 1 mM HCl.[5]

• Storage : Store Syringomycin at –20°C for long-term stability.[5] The product is typically stable for at least 18 months under these conditions.[5]

• Post-Handling : After use, wipe down the work area with an appropriate disinfectant (see Decontamination Plan). Remove PPE in the correct order (gloves first, followed by gown/coat, then eye protection) and wash hands thoroughly with soap and water.

Experimental Data and Methodologies

Syringomycin's primary mechanism of action involves forming pores in cell membranes and stimulating plasma membrane H+-ATPase activity.[6][7] This activity is concentration-dependent.

Quantitative Biological Activity

Compound	Organism/System	Effective Concentration	Effect Observed
Syringomycin E	Aspergillus and Fusarium species	1.9 - 7.8 µg/mL	Significant lethality[1][8]
Syringomycin E	Medically important yeasts	2.5 - >40 µg/mL	Antifungal activity[6]
Syringomycin E	Saccharomyces cerevisiae	0.5 µg/mL	Growth inhibition[9]
Syringomycin	Red Beet Plasma Membrane	10 - 50 µg per 25 µg membrane protein	2-fold stimulation of vanadate-sensitive ATPase activity[7]
Syringomycin E	Planar Lipid Bilayers	0.4 - 4.1 µM	Pore formation and increased membrane conductance[10]

Experimental Protocol: Membrane Permeability (Pore Formation) Assay

This protocol outlines a common method for assessing membrane damage by measuring the leakage of a fluorescent dye from lipid vesicles (liposomes).

• Liposome (B1194612) Preparation :

  • Prepare liposomes from a lipid mixture (e.g., phosphatidylcholine and ergosterol) encapsulating a self-quenching concentration of a fluorescent dye like calcein.

  • Remove unencapsulated dye via size-exclusion chromatography.

• Assay Setup :

  • Dispense the liposome suspension into wells of a 96-well microplate.

  • Prepare a serial dilution of Syringomycin in an appropriate assay buffer.

• Measurement :

  • Add the Syringomycin dilutions to the wells containing liposomes.

  • Measure the fluorescence intensity over time using a plate reader. An increase in fluorescence indicates dye leakage and, therefore, pore formation.

  • As a positive control (100% leakage), add a detergent like Triton X-100 to a set of wells.

• Data Analysis :

  • Calculate the percentage of dye leakage relative to the positive control.

  • Plot the percentage of leakage against the Syringomycin concentration to determine the effective concentration for pore formation.

Experimental Protocol: ATPase Activity Assay

This protocol describes a method to measure the effect of Syringomycin on H+-ATPase activity by quantifying the release of inorganic phosphate (B84403) (Pi).

• Membrane Preparation :

  • Isolate plasma membrane vesicles from the target organism (e.g., red beet, yeast) through differential centrifugation and sucrose (B13894) gradient separation.

• Assay Reaction :

  • In a microcentrifuge tube or microplate well, combine the membrane preparation, assay buffer (containing ATP and necessary ions like Mg2+), and the desired concentration of Syringomycin.

  • Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific time (e.g., 30 minutes).

• Phosphate Detection :

  • Stop the reaction by adding a detection reagent, such as a malachite green-based solution, which forms a colored complex with the liberated inorganic phosphate.[4]

  • Incubate at room temperature to allow color development.

• Data Analysis :

  • Measure the absorbance at the appropriate wavelength (e.g., ~620 nm).

  • Use a phosphate standard curve to quantify the amount of Pi released.

  • Compare the ATPase activity in Syringomycin-treated samples to untreated controls to determine the extent of stimulation or inhibition.

Visualizing Workflows and Mechanisms

Safe Handling and Disposal Workflow for Syringomycin

Syringomycin Mechanism of Action

Decontamination and Disposal Plan

Proper decontamination and disposal are critical to prevent environmental release and ensure laboratory safety.

Spill and Decontamination Procedures

• Immediate Action : Alert others in the area. If a significant amount is spilled, evacuate the immediate area.

• Containment : For liquid spills, cover with absorbent material. For solid spills, gently cover to avoid raising dust.

• Personal Protection : Wear the full PPE described above (gloves, gown, eye protection, and if necessary, respiratory protection).

• Cleaning :

  • Carefully collect all contaminated materials (absorbent pads, broken glass) and place them in a designated hazardous waste container.

  • Clean the spill area with a 10% bleach solution, allowing for a contact time of at least 10-20 minutes.

  • Rinse the area with sterile distilled water to remove the corrosive bleach residue.

  • Perform a final wipe-down with 70% ethanol.[11]

Waste Disposal Plan

All materials that have come into contact with Syringomycin must be treated as hazardous chemical waste.

• Segregation : At the point of generation, segregate all Syringomycin waste from general lab trash. This includes:

  • Solid Waste : Contaminated pipette tips, microcentrifuge tubes, gloves, and absorbent materials.

  • Liquid Waste : Unused stock solutions, experimental media, and rinsates.

• Containment :

  • Collect all waste in a clearly labeled, leak-proof, and sealable hazardous waste container.

  • The label must include the words "Hazardous Waste" and the chemical name "Syringomycin".[12]

• Storage : Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area, away from incompatible materials.

• Final Disposal :

  • Do not dispose of Syringomycin waste down the drain or in the regular trash.

  • Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste management contractor.[12][13] Disposal will likely be through high-temperature incineration.

References

• 1. Fungal lethality, binding, and cytotoxicity of syringomycin-E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae Phytotoxins: Mode of Action, Regulation, and Biosynthesis by Peptide and Polyketide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of Pseudomonas syringae Phytotoxin, Syringomycin : Stimulation of Red Beet Plasma Membrane ATPase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Relevance of chlorine-substituent for the antifungal activity of syringomycin and syringotoxin, metabolites of the phytopathogenic bacterium Pseudomonas syringae pv. syringae - PubMed [pubmed.ncbi.nlm.nih.gov]
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